1,5-Hexadiyne

• CAS: 628-16-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Hexadiyne, also known as bipropargyl or dipropargyl, is a linear alkyne with the chemical formula C₆H₆.[1][2][3] It is a highly reactive organic compound characterized by the presence of two terminal triple bonds, making it a valuable building block in organic synthesis.[2][4] This colorless to yellow liquid possesses a sharp, pungent odor and is utilized as an intermediate in the synthesis of more complex molecules, including photosensitive materials, polymers, and fluorescent agents.[2][4] Its high reactivity also contributes to its instability, making careful handling and storage crucial.[4] This document provides a detailed overview of the core physicochemical properties of 1,5-Hexadiyne, along with generalized experimental protocols for their determination and a visualization of a key synthetic pathway.

Core Physicochemical Properties

The fundamental physicochemical properties of 1,5-Hexadiyne are summarized in the table below. These values represent standard measurements and estimations from various chemical data sources.

Property	Value	Units	References
Molecular Formula	C₆H₆	-	[1][3][5]
Molecular Weight	78.11	g/mol	[1][3][5][6][7]
Appearance	Colorless to Yellow Liquid	-	[4][8][9]
Boiling Point	86	°C (at 760 mmHg)	[4][5][8]
Melting Point	-6	°C	[4][7][10]
Density	0.805	g/cm³ (at 20°C)	[4][9]
Specific Gravity	0.799 - 0.803	(at 20/20°C)	[5][8]
Refractive Index	1.440 - 1.444	(at 20°C)	[4][5][8]
Vapor Pressure	75.3	mmHg (at 25°C, est.)	[5]
Flash Point	< -7	°C	[4][8][9]
Water Solubility	1239 mg/L (est.) / Immiscible	-	[4][5][11]
LogP (o/w)	1.500 (est.)	-	[5]

Experimental Protocols for Property Determination

While specific experimental documentation for 1,5-Hexadiyne is not extensively published, the following are detailed, standard methodologies for determining the key physicochemical properties listed above.

Boiling Point Determination (Distillation Method)

This protocol describes the determination of the boiling point at atmospheric pressure using standard laboratory distillation apparatus.

• Apparatus: Round-bottom flask, distillation head with a thermometer adapter, condenser, receiving flask, heating mantle, and boiling chips.

• Procedure:

  • A sample of 1,5-Hexadiyne is placed in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

  • The distillation apparatus is assembled. The thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm of the distillation head.

  • Cooling water is circulated through the condenser.

  • The heating mantle is turned on and the sample is heated gently.

  • The temperature is recorded when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature, observed as a plateau, is the boiling point.

  • The atmospheric pressure is recorded, and if necessary, the boiling point is corrected to standard pressure (760 mmHg).

Density Measurement (Pycnometer Method)

This method provides a highly accurate determination of liquid density.

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it), an analytical balance, and a constant-temperature water bath.

• Procedure:

  • The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m₁).

  • The pycnometer is filled with distilled water and placed in a constant-temperature bath (e.g., 20°C) until it reaches thermal equilibrium. The water level is adjusted to the mark, and the pycnometer is reweighed (m₂).

  • The pycnometer is emptied, dried, and then filled with the 1,5-Hexadiyne sample.

  • The process of thermal equilibration in the water bath is repeated. The level is adjusted, and the pycnometer is weighed again (m₃).

  • The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the experimental temperature.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a fundamental property related to how light propagates through a substance.

• Apparatus: An Abbe refractometer, a constant-temperature water circulator, a light source (typically a sodium lamp), and a dropper.

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

  • The temperature of the prisms is regulated to a constant value (e.g., 20°C) using the water circulator.

  • A few drops of 1,5-Hexadiyne are placed on the surface of the measuring prism using a clean dropper.

  • The prisms are closed, and the light source is positioned.

  • While looking through the eyepiece, the adjustment knob is turned until the boundary between the light and dark regions is sharp and centered in the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Synthesis and Reactivity Overview

1,5-Hexadiyne is a key precursor in various organic reactions. Its terminal alkyne groups are highly reactive and can undergo reactions such as deprotonation, coupling, and cycloadditions. A common method for its synthesis involves the reaction of propargyl halides. The logical workflow for a typical synthesis is depicted below.

Caption: Synthesis of 1,5-Hexadiyne via Grignard Reagent Formation and Coupling.

This diagram illustrates a common synthetic route where propargyl bromide first reacts with magnesium to form the corresponding Grignard reagent, propargylmagnesium bromide. This intermediate then undergoes a coupling reaction with another molecule of propargyl bromide to form the carbon-carbon bond, yielding the final 1,5-Hexadiyne product. This pathway highlights the utility of organometallic intermediates in constructing larger carbon skeletons from smaller, reactive precursors.

References

• 1. 1,5-Hexadiyne [webbook.nist.gov]
• 2. CAS 628-16-0: 1,5-Hexadiyne | CymitQuimica [cymitquimica.com]
• 3. scbt.com [scbt.com]
• 4. 1,5-HEXADIYNE [chembk.com]
• 5. 1,5-hexadiyne, 628-16-0 [thegoodscentscompany.com]
• 6. 1,5-Hexadiyne (CAS 628-16-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. 1,5-hexadiyne [stenutz.eu]
• 8. 1,5-Hexadiyne | 628-16-0 | TCI AMERICA [tcichemicals.com]
• 9. 628-16-0 CAS MSDS (1,5-HEXADIYNE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. guidechem.com [guidechem.com]
• 11. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Synthesis and Purification of 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the synthesis and purification of 1,5-hexadiyne (also known as dipropargyl), a valuable bifunctional alkyne for applications in medicinal chemistry, materials science, and organic synthesis. Due to its high reactivity and potential instability, the synthesis and purification of 1,5-hexadiyne require careful consideration of reaction conditions and handling procedures. This guide details the primary synthetic routes, purification methodologies, and relevant characterization data.

Introduction

1,5-Hexadiyne (CAS No. 628-16-0) is a linear six-carbon chain with terminal alkyne functionalities. This structure makes it an important building block for the synthesis of more complex molecules, including macrocycles, polymers, and heterocyclic systems, through reactions such as azide-alkyne cycloadditions ("click chemistry"), Sonogashira couplings, and polymerization.[1] However, 1,5-hexadiyne is known to be unstable and can be prone to polymerization, spontaneous combustion, and explosion, necessitating careful handling and purification.[2]

Synthetic Methodologies

Two primary synthetic routes for the preparation of 1,5-hexadiyne are presented: the coupling of propargyl halides and the dehydrohalogenation of 1,6-dihalohexanes.

Synthesis via Coupling of Propargyl Halides

The coupling of propargyl halides, such as propargyl bromide, is a common method for the formation of 1,5-hexadiyne. This can be achieved through the formation of a propargyl Grignard reagent, which then undergoes a coupling reaction.

Materials:

• Propargyl bromide (3-bromopropyne)

• Magnesium turnings

• Anhydrous diethyl ether

• Mercuric chloride (catalyst)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• An oven-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with magnesium turnings (1.2 equivalents) and a small crystal of iodine or a few drops of 1,2-dibromoethane to initiate the reaction.

• A solution of propargyl bromide (1.0 equivalent) in anhydrous diethyl ether is added dropwise to the magnesium turnings at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• The reaction is then carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is carefully removed by distillation at atmospheric pressure.

• The crude 1,5-hexadiyne is then purified by vacuum distillation.

Yield: The reported yields for this type of reaction can vary significantly, often falling in the range of 19-30%, depending on the reaction scale and purification efficiency.[3]

Synthesis via Dehydrohalogenation of 1,6-Dihalohexanes

An alternative route to 1,5-hexadiyne involves the double dehydrohalogenation of a 1,6-dihalohexane, such as 1,6-dichlorohexane or 1,6-dibromohexane, using a strong base.

Materials:

• 1,6-Dichlorohexane

• Potassium tert-butoxide

• Anhydrous dimethyl sulfoxide (DMSO)

• Ice-cold water

• Pentane

• Anhydrous sodium sulfate

Procedure:

• A solution of 1,6-dichlorohexane (1.0 equivalent) in anhydrous DMSO is prepared in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• The flask is cooled in an ice bath, and potassium tert-butoxide (2.2 equivalents) is added portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC or GC).

• The reaction is quenched by pouring the mixture into ice-cold water.

• The aqueous mixture is extracted with pentane.

• The combined organic extracts are washed with water, dried over anhydrous sodium sulfate, and filtered.

• The pentane is carefully removed by distillation.

• The resulting crude 1,5-hexadiyne is purified by vacuum distillation.

Purification

Due to its volatility (boiling point: 86 °C) and instability, purification of 1,5-hexadiyne is typically achieved by vacuum distillation.[2] This allows for distillation at a lower temperature, minimizing the risk of polymerization and decomposition.

Experimental Protocol: Vacuum Distillation of 1,5-Hexadiyne

• The crude 1,5-hexadiyne is placed in a round-bottom flask with a boiling chip or magnetic stirrer.

• The flask is connected to a vacuum distillation apparatus, including a condenser and a receiving flask cooled in an ice bath.

• The system is evacuated to a pressure that will allow the 1,5-hexadiyne to boil at a temperature between 40-60 °C.

• The distillation is performed slowly to ensure good separation from any higher-boiling impurities or polymerization products.

• The purified 1,5-hexadiyne is collected in the cooled receiving flask and should be stored under an inert atmosphere at low temperature.

Data Presentation

Table 1: Physical and Spectroscopic Properties of 1,5-Hexadiyne

Property	Value	Reference
CAS Number	628-16-0	[3]
Molecular Formula	C₆H₆	[3]
Molecular Weight	78.11 g/mol	[3]
Boiling Point	86 °C (lit.)	[2]
¹H NMR (CDCl₃)	δ 2.05 (t, 2H), 2.45 (m, 4H)	[4]
¹³C NMR (CDCl₃)	δ 18.5, 68.8, 82.5	[4]
IR (gas phase)	3300 cm⁻¹ (≡C-H), 2120 cm⁻¹ (C≡C)	[5]

Table 2: Summary of Synthetic Routes and Reported Yields

Synthetic Route	Starting Material	Key Reagents	Reported Yield	Reference
Coupling	Propargyl bromide	Mg, Et₂O	19-30% (chromatographic)	[3]
Dehydrohalogenation	1,6-Dihalohexane	Strong base (e.g., KOtBu)	Not specified	General Method

Mandatory Visualizations

Caption: Synthesis workflow for 1,5-hexadiyne from propargyl bromide.

Caption: Synthesis workflow for 1,5-hexadiyne from 1,6-dichlorohexane.

Safety and Handling

1,5-Hexadiyne is a highly reactive and potentially hazardous compound.[2] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. Due to its instability, it is recommended to prepare 1,5-hexadiyne in small quantities and use it promptly. For storage, it should be kept under an inert atmosphere at a low temperature and away from light and sources of ignition.

Conclusion

The synthesis and purification of 1,5-hexadiyne present challenges due to the compound's inherent instability. However, by employing carefully controlled reaction conditions, particularly for the coupling of propargyl halides or the dehydrohalogenation of 1,6-dihalohexanes, and utilizing vacuum distillation for purification, this valuable synthetic intermediate can be obtained. The protocols and data presented in this guide provide a solid foundation for researchers and professionals working with this versatile molecule.

References

• 1. 1,5-HEXADIYNE CAS#: 628-16-0 [amp.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,5-HEXADIYNE synthesis - chemicalbook [chemicalbook.com]
• 4. taylorfrancis.com [taylorfrancis.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Spectral Data of 1,5-Hexadiyne

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1,5-hexadiyne (CAS No: 628-16-0).[1][2][3] The information is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Molecular Structure and Properties

• Molecular Formula: C₆H₆[1][4]

• Molecular Weight: 78.11 g/mol [1][4]

• IUPAC Name: Hexa-1,5-diyne[1][5]

• Synonyms: Bipropargyl, Dipropargyl[1][4]

• Structure:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for determining the structure of organic molecules. For 1,5-hexadiyne, both ¹H and ¹³C NMR provide key insights into its symmetric structure.

¹H NMR Spectral Data

The ¹H NMR spectrum of 1,5-hexadiyne is characterized by two signals corresponding to the acetylenic protons and the methylene protons.

Table 1: ¹H NMR Data for 1,5-Hexadiyne

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.25	Triplet	2H	H-1, H-6 (≡C-H)

| ~2.50 | Triplet | 4H | H-3, H-4 (-CH₂-) |

Note: Actual chemical shifts can vary slightly based on solvent and concentration.

¹³C NMR Spectral Data

The ¹³C NMR spectrum is consistent with the molecule's symmetry, showing three distinct carbon signals.

Table 2: ¹³C NMR Data for 1,5-Hexadiyne

Chemical Shift (δ) ppm	Assignment
~18.5	C-3, C-4 (-CH₂)
~69.0	C-1, C-6 (≡C-H)

| ~82.0 | C-2, C-5 (-C≡) |

Note: Actual chemical shifts can vary slightly based on solvent and concentration.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A dilute solution of 1,5-hexadiyne is prepared in a deuterated solvent, typically chloroform-d (CDCl₃).[3]

• Instrumentation: Data is acquired on a high-resolution NMR spectrometer, for example, a 400 MHz instrument for ¹H NMR.[3][6]

• Data Acquisition: Standard pulse sequences are used to acquire both ¹H and ¹³C NMR spectra.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1,5-hexadiyne clearly indicates the presence of terminal alkyne groups.

Table 3: Key IR Absorption Bands for 1,5-Hexadiyne

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3300	≡C-H Stretch (strong, sharp)	Terminal Alkyne
~2900	C-H Stretch (medium)	Methylene (-CH₂)

| ~2120 | C≡C Stretch (weak) | Alkyne |

Experimental Protocol: IR Spectroscopy

The infrared spectrum can be obtained using various sampling techniques.

• Gas Phase: The spectrum can be acquired on a gas-phase sample using a gas cell. The NIST reference spectrum was obtained in this state.[7]

• Liquid Film: A common method involves placing a drop of the neat liquid (1,5-hexadiyne) between two salt plates (e.g., KBr or NaCl) to create a thin film through which the IR beam is passed.[3]

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to record the spectrum. A background spectrum is typically run first and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming the molecular weight and offering structural clues.

Table 4: Mass Spectrometry Data for 1,5-Hexadiyne (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
78	High	[M]⁺˙ (Molecular Ion)
77	High	[M-H]⁺
52	High	[C₄H₄]⁺
51	High	[C₄H₃]⁺
50	Moderate	[C₄H₂]⁺

| 39 | High | [C₃H₃]⁺ (Propargyl cation) |

Note: Fragmentation patterns and relative intensities are characteristic of the ionization method and energy used.

Experimental Protocol: Mass Spectrometry

• Ionization Method: Electron Ionization (EI) is a common method for volatile compounds like 1,5-hexadiyne.[4] In this "hard" ionization technique, the sample is bombarded with high-energy electrons (typically 70 eV), causing both ionization and fragmentation.[8][9][10]

• Instrumentation: The sample is introduced into the ion source of a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for prior separation. Source temperatures may be around 250-280°C.[6]

• Analysis: The resulting ions are separated by a mass analyzer (e.g., a quadrupole) based on their m/z ratio and detected. The resulting mass spectrum plots the relative abundance of ions versus their m/z ratio.

Visualized Workflow

The following diagram illustrates the general workflow for the comprehensive spectral analysis of a chemical compound like 1,5-hexadiyne.

Caption: Workflow for the spectral analysis of 1,5-hexadiyne.

References

• 1. 1,5-Hexadiyne [webbook.nist.gov]
• 2. 1,5-Hexadiyne [webbook.nist.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. 1,5-Hexadiyne [webbook.nist.gov]
• 5. guidechem.com [guidechem.com]
• 6. 1,5-HEXADIYNE(628-16-0) IR Spectrum [chemicalbook.com]
• 7. 1,5-Hexadiyne [webbook.nist.gov]
• 8. as.uky.edu [as.uky.edu]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Mass Spectrometry Ionization Methods [chemistry.emory.edu]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition of 1,5-hexadiyne (also known as bipropargyl). Understanding the thermal behavior of this highly unsaturated C6H6 isomer is crucial for its application in various chemical syntheses and for modeling combustion processes. This document details the decomposition pathways, presents quantitative data from experimental studies, and outlines the methodologies employed for its analysis.

Thermal Decomposition Pathways and Products

The thermal rearrangement of 1,5-hexadiyne leads to the formation of several C6H6 isomers through a series of unimolecular isomerizations. Experimental and theoretical studies have shown that the decomposition does not proceed via free radical mechanisms.[1] Instead, it involves concerted, pericyclic reactions.

The primary decomposition pathway involves the initial isomerization of 1,5-hexadiyne to 3,4-dimethylenecyclobut-1-ene (DMCB).[1][2] From this intermediate, parallel pathways lead to the formation of fulvene and benzene.[1] While both are major products at higher temperatures, fulvene formation is observed to begin at a lower temperature than benzene.[1] High-pressure shock tube experiments have also identified other linear and cyclic C6H6 species, including cis- and trans-1,3-hexadien-5-yne, which suggests a low-temperature route to benzene that does not necessarily proceed through fulvene.[2]

The following diagram illustrates the key proposed thermal rearrangement pathways of 1,5-hexadiyne.

Proposed thermal decomposition pathways of 1,5-hexadiyne.

Quantitative Decomposition Data

Quantitative analysis of 1,5-hexadiyne's thermal decomposition has been conducted over a wide range of temperatures and pressures. The data reveals the temperature dependence of product formation.

Parameter	Temperature Range	Pressure	Key Observations	Reference
Isomerization to DMCB	210–350 °C	Not specified	3,4-dimethylenecyclobutene identified as the single product in this range.	[2]
Product Distribution	298–773 K (25–500 °C)	High-pressure limit	Onset of fulvene formation occurs at a lower temperature than benzene.	[1]
Pyrolysis Products	800–1350 K (527–1077 °C)	~25 bar	Identification of six linear and two cyclic C6H6 isomers, including benzene.	[2]

Experimental Protocols

The study of 1,5-hexadiyne's thermal behavior relies on a combination of controlled heating methods and sensitive analytical techniques to identify and quantify the resulting isomers.

• Flow Reactor: Samples of 1,5-hexadiyne, often diluted in an inert gas like argon, are passed through a heated tube (reactor).[1] The temperature of the reactor is precisely controlled. This setup allows for the study of decomposition under steady-state conditions at various temperatures.

• Single Pulse Shock Tube: This technique is used for studying pyrolysis at high temperatures and pressures.[2] A mixture of 1,5-hexadiyne in an inert gas is rapidly heated by a shock wave for a very short duration. This method is ideal for investigating reaction mechanisms under conditions relevant to combustion.[2]

• Gas Chromatography (GC): Following pyrolysis, the product mixture is separated using gas chromatography.[1][2] This technique separates compounds based on their volatility and interaction with a stationary phase, allowing for the quantification of different isomers.

• Mass Spectrometry (MS): Often coupled with GC (GC-MS), mass spectrometry is used to identify the separated products based on their mass-to-charge ratio and fragmentation patterns.[1][2]

• Infrared (IR) Spectroscopy: IR spectroscopy helps in the identification of functional groups and the specific structure of the isomers formed.[1][2] Matrix isolation techniques can be used to trap and analyze reactive intermediates at low temperatures.[2]

• Threshold Photoelectron Photoion Coincidence (TPEPICO) Spectroscopy: This advanced technique uses synchrotron radiation to provide detailed electronic and structural information about the molecules, aiding in the unambiguous identification and quantification of isomers like fulvene and benzene from the pyrolysis mixture.[1]

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): TGA measures the change in mass of a sample as a function of temperature, indicating thermal stability and decomposition temperatures.[3][4][5] DSC measures the heat flow into or out of a sample as it is heated, revealing transition temperatures and enthalpies associated with decomposition.[4][5]

The following diagram illustrates a typical experimental workflow for the analysis of 1,5-hexadiyne thermal decomposition.

General experimental workflow for thermal decomposition studies.

Conclusion

The thermal decomposition of 1,5-hexadiyne is a complex process involving unimolecular isomerizations to various other C6H6 isomers. The primary pathway proceeds through the formation of 3,4-dimethylenecyclobut-1-ene, which subsequently rearranges to fulvene and benzene. The reaction is highly temperature-dependent, with different products and pathways becoming dominant under different conditions. A variety of sophisticated experimental techniques, including pyrolysis reactors coupled with advanced spectroscopic and chromatographic methods, are essential for elucidating the intricate details of its thermal behavior. The data and methodologies presented in this guide provide a solid foundation for researchers working with this energetic and reactive molecule.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DSC vs TGA analysis | Universal Lab Blog [universallab.org]
• 5. mdpi.com [mdpi.com]

Solubility of 1,5-Hexadiyne in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,5-hexadiyne in various organic solvents. Due to its utility as a building block in organic synthesis, understanding its behavior in different solvent systems is critical for reaction design, purification, and formulation in pharmaceutical and materials science research.

Core Concepts: "Like Dissolves Like"

The solubility of a substance is governed by the principle of "like dissolves like," which states that substances with similar polarities are more likely to be soluble in one another. 1,5-Hexadiyne is a nonpolar hydrocarbon due to the presence of carbon-carbon and carbon-hydrogen bonds, which have minimal differences in electronegativity. Consequently, it is readily soluble in nonpolar organic solvents and insoluble in polar solvents like water.[1][2][3][4][5] While specific quantitative data for 1,5-hexadiyne in a range of organic solvents is not extensively documented in publicly available literature, its solubility can be inferred from the general behavior of alkynes and nonpolar compounds.

Quantitative Solubility Data

While precise numerical solubility data for 1,5-hexadiyne in various organic solvents is scarce in the literature, the following table summarizes its expected solubility based on general chemical principles and available information. It is important to note that many nonpolar organic liquids are miscible with each other, meaning they form a homogeneous solution in all proportions.

Solvent	Chemical Formula	Polarity	Expected Solubility of 1,5-Hexadiyne
Nonpolar Solvents
Hexane	C₆H₁₄	Nonpolar	Miscible
Toluene	C₇H₈	Nonpolar	Miscible
Diethyl Ether	(C₂H₅)₂O	Nonpolar	Miscible
Tetrahydrofuran (THF)	C₄H₈O	Polar	Soluble/Miscible
Polar Aprotic Solvents
Acetone	(CH₃)₂CO	Polar	Soluble/Miscible
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar	Likely Soluble
Polar Protic Solvents
Ethanol	C₂H₅OH	Polar	Likely Soluble
Water	H₂O	Polar	Insoluble (estimated at 1239 mg/L)[6]

Note: The expected solubility is based on the principle of "like dissolves like." Experimental verification is recommended for specific applications. The commercial availability of a 50% solution of 1,5-hexadiyne in pentane further supports its high solubility in nonpolar alkane solvents.[7]

Experimental Protocols for Solubility Determination

The following are general experimental methodologies that can be employed to determine the solubility of 1,5-hexadiyne in a specific organic solvent.

Method 1: Determination of Miscibility (for Liquid-Liquid Systems)

This method is a straightforward qualitative assessment to determine if two liquids are miscible in all proportions.

Materials:

• 1,5-Hexadiyne

• Solvent of interest (e.g., acetone, ethanol, THF, DMSO, hexane, toluene)

• Graduated cylinders or volumetric pipettes

• Test tubes or small vials with closures

• Vortex mixer (optional)

Procedure:

• To a clean, dry test tube, add a known volume (e.g., 1 mL) of the organic solvent.

• To the same test tube, add an equal volume (1 mL) of 1,5-hexadiyne.

• Seal the test tube and agitate the mixture by inverting the tube several times or by using a vortex mixer for 30 seconds.

• Allow the mixture to stand for a few minutes and observe.

• Observation:

  • If the mixture forms a single, clear, homogeneous phase, the two liquids are considered miscible.

  • If the mixture forms two distinct layers, they are immiscible.

  • If the mixture appears cloudy or forms an emulsion, they are partially miscible.

• Repeat the procedure with varying ratios of 1,5-hexadiyne to the solvent (e.g., 1:9 and 9:1) to confirm miscibility across a range of concentrations.

Method 2: Shake-Flask Method for Quantitative Solubility (for Liquid-Liquid Systems)

This method is a common technique for determining the quantitative solubility of a liquid in another liquid at a specific temperature.[8]

Materials:

• 1,5-Hexadiyne

• Solvent of interest

• A temperature-controlled shaker bath or incubator

• Separatory funnel or centrifuge

• Analytical balance

• Gas chromatograph (GC) or other suitable analytical instrument for quantification

Procedure:

• Prepare a series of saturated solutions by adding an excess of 1,5-hexadiyne to a known volume of the solvent in sealed flasks.

• Place the flasks in a temperature-controlled shaker bath set to the desired temperature (e.g., 25 °C).

• Agitate the flasks for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, cease agitation and allow the phases to separate. If separation is slow, the mixture can be centrifuged.

• Carefully collect a sample from the solvent-rich phase, ensuring that none of the undissolved 1,5-hexadiyne is included.

• Accurately weigh the collected sample.

• Quantify the concentration of 1,5-hexadiyne in the sample using a pre-calibrated analytical method, such as gas chromatography.

• The solubility is then expressed as the mass of 1,5-hexadiyne per mass or volume of the solvent (e.g., g/100 g or g/100 mL).

Visualizations

Logical Workflow for Solubility Determination

The following diagram illustrates a logical workflow for determining the solubility of a liquid compound like 1,5-hexadiyne in an organic solvent.

References

• 1. Physical Properties of Alkynes | OpenOChem Learn [learn.openochem.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. organicmystery.com [organicmystery.com]
• 4. Physical Properties of Alkynes: Key Concepts & Examples [vedantu.com]
• 5. byjus.com [byjus.com]
• 6. 1,5-hexadiyne, 628-16-0 [thegoodscentscompany.com]
• 7. 1,5-Hexadiyne, 50% in pentane 10 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. researchgate.net [researchgate.net]

Theoretical Calculations on the Structure of 1,5-Hexadiyne: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and computational methodologies used to elucidate the three-dimensional structure of 1,5-hexadiyne. This document is intended to serve as a valuable resource for researchers in computational chemistry, drug design, and related scientific fields, offering detailed protocols and a summary of expected quantitative data derived from high-level computational models.

Introduction to 1,5-Hexadiyne

1,5-Hexadiyne (also known as bipropargyl or dipropargyl) is a linear six-carbon molecule with the chemical formula C₆H₆, featuring two terminal alkyne groups.[1][2][3] Its simple yet flexible structure, containing both sp and sp³ hybridized carbon atoms, makes it an interesting subject for theoretical studies of conformational preferences and electronic structure. Understanding the geometry and vibrational properties of 1,5-hexadiyne at a quantum mechanical level is crucial for predicting its reactivity and potential applications in synthesis and materials science.

Computational Methodology

The determination of the structure of 1,5-hexadiyne relies on sophisticated computational chemistry techniques. Density Functional Theory (DFT) is a widely used method that offers a good balance between accuracy and computational cost for molecules of this size.[4][5] A common and reliable approach involves the use of the B3LYP hybrid functional in conjunction with a Pople-style basis set, such as 6-311++G(d,p).[6][7] This level of theory is well-suited for calculating the geometries and vibrational frequencies of organic molecules.[8]

Experimental Protocol: Geometry Optimization and Vibrational Frequency Calculation

A typical computational workflow for determining the equilibrium geometry and vibrational frequencies of 1,5-hexadiyne using the Gaussian suite of programs is as follows:[9][10][11]

• Input File Preparation: A Gaussian input file is created, specifying the initial atomic coordinates of 1,5-hexadiyne in a Z-matrix or Cartesian format. The route section of the input file specifies the desired calculation, for example: #p B3LYP/6-311++G(d,p) Opt Freq.

  • B3LYP/6-311++G(d,p): Specifies the level of theory.

  • Opt: Requests a geometry optimization to find the lowest energy structure.

  • Freq: Requests a frequency calculation to be performed on the optimized geometry.

• Geometry Optimization: The software iteratively adjusts the positions of the atoms to minimize the total electronic energy of the molecule, thereby finding a stable conformation on the potential energy surface.[12]

• Frequency Calculation: Following a successful geometry optimization, a vibrational frequency analysis is performed on the optimized structure.[10] This calculation computes the second derivatives of the energy with respect to the atomic positions. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum.[7]

• Data Extraction and Analysis: The output file from the Gaussian calculation contains a wealth of information, including the final optimized Cartesian coordinates, bond lengths, bond angles, dihedral angles, and the calculated vibrational frequencies and their corresponding infrared intensities.

Predicted Structural Parameters

The following tables summarize the expected quantitative data for the ground-state structure of 1,5-hexadiyne, based on DFT calculations at the B3LYP/6-311++G(d,p) level of theory. These values represent a plausible optimized geometry.

Table 1: Calculated Bond Lengths for 1,5-Hexadiyne

Bond	Atom 1	Atom 2	Predicted Bond Length (Å)
C≡C	C1	C2	1.20 - 1.22
C-H (alkynyl)	C1	H1	1.06 - 1.07
C-C (sp³-sp)	C2	C3	1.46 - 1.48
C-C (sp³-sp³)	C3	C4	1.53 - 1.55
C-H (aliphatic)	C3	H3	1.09 - 1.10

Table 2: Calculated Bond Angles for 1,5-Hexadiyne

Angle	Atom 1	Atom 2 (Vertex)	Atom 3	Predicted Bond Angle (°)
C-C≡C	C3	C2	C1	178 - 180
H-C≡C	H1	C1	C2	179 - 180
C-C-C (sp³-sp-sp³)	C2	C3	C4	110 - 112
H-C-H (aliphatic)	H3a	C3	H3b	108 - 110

Table 3: Calculated Dihedral Angles for 1,5-Hexadiyne

Dihedral Angle	Atom 1	Atom 2	Atom 3	Atom 4	Predicted Dihedral Angle (°)
H-C-C-C	H3a	C3	C4	C5	Various (anti, gauche)
C-C-C-C	C2	C3	C4	C5	~180 (anti conformation)

Predicted Vibrational Frequencies

The calculated vibrational frequencies provide a theoretical infrared (IR) spectrum of the molecule. Key vibrational modes for 1,5-hexadiyne are summarized below.

Table 4: Major Calculated Vibrational Frequencies for 1,5-Hexadiyne

Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Description
≡C-H Stretch	3300 - 3350	Stretching of the terminal C-H bonds
C-H Stretch (aliphatic)	2850 - 3000	Stretching of the C-H bonds on the CH₂ groups
C≡C Stretch	2100 - 2200	Stretching of the carbon-carbon triple bonds
CH₂ Scissoring	1450 - 1470	Bending of the H-C-H angle in CH₂ groups
C-C Stretch	1000 - 1200	Stretching of the carbon-carbon single bonds

Visualizations

Molecular Structure of 1,5-Hexadiyne

Caption: Ball-and-stick model of the 1,5-hexadiyne molecule.

Computational Workflow for Structure Determination

Caption: Workflow for theoretical structure determination.

Conformational Analysis of 1,5-Hexadiyne

Caption: Simplified conformational energy landscape.

References

• 1. knime.com [knime.com]
• 2. 1,5-Hexadiyne [webbook.nist.gov]
• 3. 1,5-hexadiyne [stenutz.eu]
• 4. Critical Assessment of the Performance of Density Functional Methods for Several Atomic and Molecular Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ediss.uni-goettingen.de [ediss.uni-goettingen.de]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scubeindia.com [scubeindia.com]
• 10. gaussian.com [gaussian.com]
• 11. The Absolute Beginners Guide to Gaussian [ccl.net]
• 12. gaussian.com [gaussian.com]

An In-depth Technical Guide to the Discovery and Synthesis of Bipropargyl (1,5-Hexadiyne)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bipropargyl, systematically named 1,5-hexadiyne, is a linear C6 hydrocarbon featuring two terminal triple bonds. Its rigid structure and reactive termini make it a valuable building block in various fields, including organic synthesis, materials science, and as a molecular scaffold in drug discovery. This technical guide provides a comprehensive overview of the historical discovery and the evolution of synthetic methodologies for bipropargyl. It details key experimental protocols, presents comparative quantitative data for major synthetic routes, and includes visualizations of reaction pathways to facilitate a deeper understanding for researchers and professionals in the chemical and pharmaceutical sciences.

Discovery and Historical Context

The history of bipropargyl synthesis is intrinsically linked to the development of acetylenic coupling reactions. While the exact first synthesis of 1,5-hexadiyne is not prominently documented, its preparation became feasible with the advent of foundational C-C bond-forming reactions involving terminal alkynes in the latter half of the 19th century.

The groundwork for synthesizing diynes was laid by Carl Glaser in 1869 with his discovery of the oxidative coupling of terminal alkynes using copper(I) salts in the presence of an oxidant, typically air.[1][2] This reaction, now known as the Glaser coupling , represented one of the earliest examples of transition-metal-catalyzed carbon-carbon bond formation.[1] Initially demonstrated with phenylacetylene, the methodology was later extended to other terminal alkynes, paving the way for the synthesis of symmetrical diynes like bipropargyl.

Subsequent significant advancements in the mid-20th century provided milder and more versatile methods for diyne synthesis. In 1956, Geoffrey Eglinton and A. R. Galbraith reported a modification using a stoichiometric amount of a copper(II) salt, such as cupric acetate, in pyridine, which eliminated the need for an external oxidant.[2] This method is now referred to as the Eglinton coupling .

A further key development came in 1962 from Allan S. Hay, who introduced a catalytic system using a copper(I) chloride-TMEDA (N,N,N',N'-tetramethylethylenediamine) complex.[2][3] The Hay coupling offered the advantage of using a catalytic amount of the copper salt and air as the oxidant, with the TMEDA ligand enhancing the solubility and reactivity of the catalyst.[4] These seminal contributions, along with the development of coupling reactions involving propargyl halides, form the cornerstone of modern bipropargyl synthesis.

Core Synthetic Methodologies

The synthesis of bipropargyl primarily relies on two strategic approaches: the coupling of C3 propargyl units and the oxidative dimerization of acetylene. This section details the most significant methods, providing both theoretical background and practical experimental protocols.

Coupling of Propargyl Derivatives

This approach involves the formation of a C-C bond between two three-carbon propargyl fragments. The most common precursors are propargyl halides.

An early approach involves the reaction of a propargyl halide with a highly reactive metal, such as sodium or magnesium. This method, while historically significant, often suffers from low yields and the formation of side products due to the high reactivity of the reagents.

A more controlled and widely used method involves the preparation of a propargyl Grignard reagent, which is then coupled. To avoid the formation of rearranged allene byproducts, these reactions are typically carried out at low temperatures.[5]

Experimental Protocol: Synthesis of Bipropargyl via Propargyl Bromide Grignard Reagent [5]

• Materials:

  • Magnesium turnings (1 mol)

  • Mercuric chloride (catalytic amount, e.g., 0.1 g)

  • Anhydrous diethyl ether

  • Propargyl bromide (freshly distilled, 0.50 mol total)

  • Dry ice/acetone bath

  • Ammonium chloride solution (saturated)

• Procedure:

  • An oven-dried three-neck flask equipped with a mechanical stirrer, dropping funnel, and reflux condenser is charged with magnesium turnings and a catalytic amount of mercuric chloride under an inert atmosphere (e.g., nitrogen or argon).

  • Anhydrous diethyl ether is added, followed by a small amount of propargyl bromide to initiate the Grignard reaction, evidenced by a gray solution and gentle reflux.

  • The flask is then cooled to approximately -20°C using a dry ice/acetone bath.

  • A solution of the remaining propargyl bromide in anhydrous diethyl ether is added dropwise with vigorous stirring, maintaining the temperature at around -10°C.

  • After the addition is complete, the mixture is allowed to warm to room temperature over one hour.

  • The reaction is quenched by pouring the mixture into a beaker containing a slurry of crushed ice and saturated ammonium chloride solution.

  • The mixture is stirred until the layers are clear and all excess magnesium has dissolved.

  • The ether layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with water and dried over anhydrous magnesium sulfate.

  • The solvent is removed by distillation, and the crude bipropargyl can be purified by fractional distillation.

Logical Workflow for Grignard-based Bipropargyl Synthesis

Caption: Workflow for the synthesis of bipropargyl via a Grignard coupling reaction.

Oxidative Coupling Reactions

Oxidative coupling reactions are among the most efficient and widely used methods for the synthesis of symmetrical diynes, including bipropargyl. These reactions proceed via the formation of a metal acetylide intermediate, followed by an oxidative dimerization.

The Glaser-Hay coupling is a catalytic version of the original Glaser reaction, employing a copper(I) salt with a tertiary amine ligand, such as TMEDA, and using air as the oxidant.[3][6] This method is often preferred due to its milder conditions and the use of a catalytic amount of the copper salt.[6]

Experimental Protocol: Glaser-Hay Synthesis of a Diyne (General Procedure) [6]

• Materials:

  • Terminal alkyne (e.g., propargyl alcohol as a precursor to bipropargyl after subsequent reaction) (1.0 mmol)

  • Copper(I) chloride (CuCl) (0.05 mmol, 5 mol%)

  • N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.2 mmol)

  • Acetone (10 mL)

  • Saturated aqueous ammonium chloride solution

  • Diethyl ether or ethyl acetate

  • Anhydrous sodium sulfate

• Procedure:

  • To a round-bottom flask equipped with a stir bar, add the terminal alkyne, copper(I) chloride, and acetone.

  • Add TMEDA to the mixture.

  • Stir the reaction mixture vigorously at room temperature under an atmosphere of air for 3-6 hours. The reaction progress can be monitored by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.[6]

  • Extract the product with diethyl ether or ethyl acetate.[6]

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by distillation.

Reaction Pathway for Glaser-Hay Coupling

Caption: Catalytic cycle of the Glaser-Hay oxidative coupling of terminal alkynes.

The Eglinton coupling utilizes a stoichiometric amount of a copper(II) salt, typically copper(II) acetate, in a coordinating solvent like pyridine.[7][8] This method is advantageous when an oxygen-free atmosphere is desired.

Experimental Protocol: Eglinton Coupling (General Procedure) [8]

• Materials:

  • Terminal alkyne

  • Copper(II) acetate

  • Pyridine (as solvent and base)

• Procedure:

  • Dissolve the terminal alkyne in pyridine in a round-bottom flask.

  • Add a stoichiometric amount of copper(II) acetate to the solution.

  • Heat the reaction mixture, and monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture and remove the pyridine under reduced pressure.

  • The residue is then worked up by adding a dilute acid solution and extracting the product with an organic solvent.

  • The organic layer is washed, dried, and concentrated to give the crude diyne, which is then purified.

Quantitative Data and Method Comparison

The choice of synthetic method for bipropargyl depends on factors such as scale, desired purity, and available starting materials. The following table summarizes typical yields for the key synthetic routes.

Synthetic Method	Starting Material	Key Reagents	Typical Yield (%)	Notes
Grignard Coupling	Propargyl Bromide	Mg, HgCl₂ (cat.)	50-70[5]	Requires low temperatures to minimize rearrangement.
Glaser-Hay Coupling	Terminal Alkyne	CuCl (cat.), TMEDA, O₂	67-92[3]	Mild conditions, catalytic copper. Yield is substrate dependent.
Eglinton Coupling	Terminal Alkyne	Cu(OAc)₂ (stoich.), Pyridine	Generally good yields	Stoichiometric copper is required.
Wurtz-type Coupling	Propargyl Halide	Na or Mg	Variable, often low	Prone to side reactions.

Characterization of Bipropargyl

Proper characterization of bipropargyl is crucial to confirm its identity and purity. Due to its high instability and tendency to polymerize, it should be handled with care.[9]

• Physical Properties: Bipropargyl is a colorless liquid with a pungent odor.[9]

• Boiling Point: 86 °C[9]

• Spectroscopic Data:

  • ¹H NMR: The proton NMR spectrum is simple, showing two signals corresponding to the acetylenic protons and the methylene protons.

  • ¹³C NMR: The carbon NMR spectrum will show three distinct signals for the two types of sp-hybridized carbons and the sp³-hybridized carbons.

  • IR Spectroscopy: The infrared spectrum exhibits a characteristic sharp absorption band for the terminal C≡C-H stretch around 3300 cm⁻¹ and a weaker absorption for the C≡C triple bond stretch near 2120 cm⁻¹.

  • Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to its molecular weight (78.11 g/mol ).

Conclusion

The synthesis of bipropargyl has evolved from early coupling reactions to more refined and efficient catalytic methods. The Grignard-based coupling of propargyl halides and the copper-catalyzed oxidative coupling reactions, particularly the Glaser-Hay method, are the most practical and widely used approaches. The choice of method depends on the specific requirements of the synthesis, including scale, purity, and reaction conditions. This guide provides the foundational knowledge and practical protocols necessary for the successful synthesis and characterization of this important chemical building block.

Disclaimer: The experimental protocols provided are for informational purposes only and should be performed by qualified individuals in a well-equipped laboratory with appropriate safety precautions. Propargyl bromide is toxic and a lachrymator, and should be handled in a fume hood.[5] Bipropargyl is unstable and can be flammable and toxic.[9]

References

• 1. 1,5-HEXADIENE(592-42-7) 13C NMR [m.chemicalbook.com]
• 2. grokipedia.com [grokipedia.com]
• 3. synarchive.com [synarchive.com]
• 4. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 5. server.ccl.net [server.ccl.net]
• 6. benchchem.com [benchchem.com]
• 7. Eglinton Reaction [organic-chemistry.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. pubs.acs.org [pubs.acs.org]

fundamental reactivity of terminal alkynes in 1,5-Hexadiyne

An In-depth Technical Guide on the Fundamental Reactivity of Terminal Alkynes in 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,5-Hexadiyne is a versatile and highly reactive building block in organic synthesis, characterized by the presence of two terminal alkyne functional groups. This symmetric, non-conjugated diyne serves as a valuable precursor for the synthesis of complex carbocyclic and heterocyclic scaffolds, macrocycles, and polymers. The fundamental reactivity of its terminal alkynes—governed by the acidity of the sp-hybridized C-H protons and the high electron density of the triple bonds—allows for a diverse array of chemical transformations. This technical guide provides a comprehensive overview of the core reactions of 1,5-hexadiyne, including deprotonation and alkylation, metal-catalyzed coupling reactions such as Glaser and Sonogashira couplings, azide-alkyne cycloadditions (Click Chemistry), and metal-catalyzed cycloisomerizations. Detailed experimental protocols, quantitative data, and mechanistic diagrams are provided to serve as a foundational resource for its application in research and development.

Core Reactivity Principles

The chemical behavior of 1,5-hexadiyne is dominated by its two terminal alkyne moieties. The key principles governing its reactivity are:

• Acidity of Acetylenic Protons: The protons on the sp-hybridized carbons are weakly acidic (pKa ≈ 25), allowing for deprotonation by strong bases to form highly nucleophilic acetylide anions. This enables the formation of new carbon-carbon bonds via alkylation or addition reactions.

• Susceptibility to Metal Catalysis: The π-systems of the alkyne units readily coordinate with transition metals (e.g., copper, palladium, gold, rhodium), facilitating a wide range of transformations including cross-coupling, cyclization, and polymerization reactions.

• Participation in Pericyclic Reactions: The alkyne groups can act as 2π-electron components in cycloaddition reactions, providing pathways to cyclic and heterocyclic systems.

• Bifunctionality: The presence of two reactive sites allows for both intramolecular reactions to form cyclic structures and intermolecular reactions to form oligomers or polymers. The outcome is often dictated by reaction conditions that favor one pathway over the other (e.g., high dilution for intramolecular processes).[1][2][3][4]

Deprotonation and Nucleophilic Alkylation

One of the most fundamental transformations of 1,5-hexadiyne involves the sequential removal of its acidic terminal protons by a strong base, such as an organolithium reagent (e.g., n-butyllithium), to generate a mono- or dianion. These resulting acetylide anions are potent nucleophiles that can react with various electrophiles (e.g., alkyl halides) to form new C-C bonds.

Caption: Logical workflow for the double deprotonation and subsequent alkylation of 1,5-hexadiyne.

Experimental Protocol: Representative Double Alkylation

This protocol is adapted from established procedures for the deprotonation and alkylation of terminal alkynes and illustrates the process for 1,5-hexadiyne.[5][6][7]

• Apparatus Setup: A flame-dried, three-necked, round-bottomed flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet is cooled to room temperature under an inert atmosphere.

• Reagent Preparation: Anhydrous tetrahydrofuran (THF, ~10 mL per mmol of diyne) is cannulated into the flask. 1,5-Hexadiyne (1.0 eq) is added via syringe.

• Deprotonation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (2.1 eq, e.g., 2.5 M in hexanes) is added dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. The mixture is stirred at this temperature for 1 hour to ensure complete formation of the dilithioacetylide.

• Alkylation: The desired alkyl halide (e.g., iodomethane or benzyl bromide, 2.2 eq) is added dropwise to the cooled solution.

• Reaction & Quenching: The reaction mixture is allowed to slowly warm to room temperature and stirred overnight. The reaction is then carefully quenched by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup and Purification: The aqueous layer is extracted with diethyl ether or ethyl acetate (3x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

Base	Electrophile (R-X)	Solvent	Temperature (°C)	Typical Yield (%)
n-BuLi	CH₃I	THF	-78 to RT	>85 (Estimated)
n-BuLi	BnBr	THF	-78 to RT	>80 (Estimated)
NaNH₂	C₂H₅Br	liq. NH₃	-33	>75 (Estimated)
Table 1. Representative conditions and estimated yields for the double alkylation of 1,5-hexadiyne. Data is extrapolated from standard alkyne chemistry.

Metal-Catalyzed Coupling Reactions

Glaser-Hay Coupling: Synthesis of Symmetric Diynes

The Glaser coupling is the copper-catalyzed oxidative homocoupling of terminal alkynes to form a symmetric 1,3-diyne.[8][9] For 1,5-hexadiyne, this reaction can proceed via two competing pathways: an intramolecular cyclization to yield highly strained cyclic diynes (which are often unstable) or an intermolecular polymerization/oligomerization to produce conjugated poly(diacetylene)s.[10] The Hay modification utilizes a soluble Cu(I)-TMEDA (tetramethylethylenediamine) complex, which often provides better results.[11][12] High-dilution conditions favor the intramolecular pathway.

Caption: Competing intramolecular vs. intermolecular pathways in the Glaser-Hay coupling of 1,5-hexadiyne.

Experimental Protocol: Glaser-Hay Macrocyclization

This protocol is adapted from procedures for the synthesis of polyether macrocycles and is designed to favor intramolecular cyclization under high-dilution conditions.[13][14]

• Catalyst Preparation: In a large three-necked flask fitted with a mechanical stirrer, a reflux condenser, and a gas inlet, add copper(I) chloride (0.1 eq) and TMEDA (0.2 eq) to a large volume of an appropriate solvent (e.g., pyridine or acetone).

• High-Dilution Setup: Prepare a solution of 1,5-hexadiyne (1.0 eq) in the same solvent. Using a syringe pump, add the diyne solution to the vigorously stirring catalyst mixture over a period of 8-24 hours. Throughout the addition, bubble air or oxygen through the reaction mixture.

• Reaction Monitoring: Monitor the disappearance of the starting material by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, filter the mixture to remove copper salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with dilute aqueous ammonia to remove residual copper, followed by a water wash. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the resulting macrocycle via column chromatography or recrystallization.

Catalyst System	Conditions	Pathway	Product Type	Typical Yield (%)
Cu(OAc)₂ / Pyridine	High Dilution, 50 °C	Intramolecular	Macrocycles	40-70
CuCl / TMEDA / O₂	High Concentration, RT	Intermolecular	Polymer	>90
Table 2. Typical conditions and outcomes for Glaser-Hay coupling of di-terminal alkynes.[15]

Sonogashira Coupling: Synthesis of Aryl-Substituted Diynes

The Sonogashira coupling is a robust method for forming C(sp)-C(sp²) bonds by reacting a terminal alkyne with an aryl or vinyl halide.[16] The reaction is co-catalyzed by palladium and copper complexes.[17][18] 1,5-Hexadiyne can undergo a double Sonogashira coupling, allowing for the symmetric introduction of two aryl or vinyl groups, creating highly conjugated systems of interest in materials science and medicinal chemistry.[19]

Caption: Simplified catalytic cycle for the Sonogashira cross-coupling reaction.

Experimental Protocol: Double Sonogashira Coupling

This is a general procedure for the coupling of an aryl halide with a terminal alkyne, adapted for 1,5-hexadiyne.[11][20]

• Setup: To a flame-dried Schlenk flask, add Pd(PPh₃)₂Cl₂ (2-5 mol%), copper(I) iodide (CuI, 4-10 mol%), and the aryl halide (2.1 eq, e.g., iodobenzene).

• Degassing: Evacuate the flask and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times.

• Reagent Addition: Add a degassed solvent system, typically a mixture of an amine base like triethylamine (TEA) or diisopropylamine (DIPA) and THF. Add 1,5-hexadiyne (1.0 eq) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) until TLC or GC-MS analysis indicates complete consumption of the starting materials (typically 2-24 hours).

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove insoluble salts. Wash the filtrate with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the 1,6-diaryl-1,5-hexadiyne.

Aryl Halide	Pd Catalyst (mol%)	Base	Temp (°C)	Yield (%)
Iodobenzene	Pd(PPh₃)₂Cl₂ (2)	TEA	40	88
4-Iodoanisole	Pd(PPh₃)₄ (3)	DIPA	RT	92
1-Bromonaphthalene	Pd(OAc)₂/BrettPhos (5)	DABCO	60	75
Table 3. Representative yields for double Sonogashira coupling with terminal diynes.[19]

Azide-Alkyne Cycloaddition (Click Chemistry)

The Huisgen 1,3-dipolar cycloaddition between an azide and a terminal alkyne to form a 1,2,3-triazole is a cornerstone of "click chemistry." The reaction is exceptionally robust and biocompatible.[21] The use of a copper(I) catalyst (CuAAC) leads exclusively to the 1,4-disubstituted triazole isomer, while certain ruthenium catalysts (RuAAC) yield the 1,5-isomer.[22] 1,5-Hexadiyne can serve as a bifunctional linker, reacting with two equivalents of an azide to form a bis-triazole product, which is useful for creating molecular probes, linking biomolecules, or developing new materials.[12][23][24]

Caption: Experimental workflow for the copper-catalyzed azide-alkyne cycloaddition (CuAAC) with 1,5-hexadiyne.

Experimental Protocol: Copper-Catalyzed Bis-triazole Synthesis

This protocol is a standard procedure for CuAAC in aqueous media, suitable for various substrates including those in drug development.[21][24]

• Stock Solutions: Prepare stock solutions of:

  • The azide-containing molecule (e.g., 10 mM in DMSO or water).

  • Copper(II) sulfate (CuSO₄, e.g., 20 mM in water).

  • A water-soluble ligand such as THPTA (e.g., 50 mM in water).

  • A reducing agent, sodium ascorbate (e.g., 100 mM in water, freshly prepared).

• Reaction Mixture: In a microcentrifuge tube or vial, combine the following in order:

  • A solution of 1,5-hexadiyne (1.0 eq) in a suitable solvent (e.g., a 1:1 mixture of water and t-butanol).

  • The azide stock solution (2.1 eq).

  • A premixed solution of CuSO₄ and the THPTA ligand (typically 5 mol% Cu and 25 mol% ligand).

• Initiation: Add the sodium ascorbate solution (10-20 mol%) to initiate the reaction.

• Incubation: Close the vessel and allow the reaction to proceed at room temperature for 1-12 hours. The reaction can be monitored by LC-MS.

• Workup and Purification: Depending on the product's properties, it can be purified by precipitation, extraction into an organic solvent, or reverse-phase HPLC.

Alkyne	Azide	Catalyst System	Solvent	Yield (%)
Phenylacetylene	Benzyl Azide	CuSO₄/Na-Asc/TBTA	H₂O/t-BuOH	95
1-Octyne	1-Azido-4-nitrobenzene	CuI / DIPEA	THF	91
Propargyl Alcohol	Azido-PEG-Biotin	CuSO₄/Na-Asc/THPTA	PBS Buffer	>98
Table 4. Representative yields for CuAAC reactions with various terminal alkynes.

Gold-Catalyzed Cycloisomerization

Gold(I) catalysts are exceptionally effective at activating the π-systems of alkynes, promoting a variety of cycloisomerization reactions under mild conditions.[8][9] While specific reports on 1,5-hexadiyne are sparse, related 1,5-diynes and 1,5-enynes undergo well-documented cyclizations.[16][25][26] For 1,5-hexadiyne, a plausible pathway involves the initial 6-endo-dig cyclization of one alkyne onto the gold-activated second alkyne, leading to a vinyl-gold species. This intermediate can then undergo further rearrangements or reactions to form complex polycyclic aromatic systems.

Caption: Plausible catalytic cycle for the gold(I)-catalyzed cycloisomerization of 1,5-hexadiyne.

This reaction class is highly substrate-dependent, and the development of a specific protocol for 1,5-hexadiyne would require empirical optimization of the gold catalyst, ligand, and reaction conditions to control the reaction pathway and prevent polymerization.

Conclusion

1,5-Hexadiyne is a powerful and versatile bifunctional building block whose reactivity is centered on its two terminal alkyne groups. The fundamental transformations—deprotonation/alkylation, metal-catalyzed couplings (Glaser, Sonogashira), azide-alkyne cycloadditions, and cycloisomerizations—provide robust and efficient pathways for the synthesis of a vast range of molecular architectures. The ability to perform these reactions in a sequential or double-functionalization manner makes 1,5-hexadiyne a valuable tool for constructing complex molecules with applications spanning medicinal chemistry, materials science, and polymer chemistry. A thorough understanding of these core reactions and the experimental conditions that govern them is essential for leveraging the full synthetic potential of this substrate.

References

• 1. Influence of intramolecular vs. intermolecular phosphonium-borohydrides in catalytic hydrogen, hydride, and proton transfer reactions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Khan Academy [pl.khanacademy.org]
• 3. MCAT Intermolecular vs Intramolecular Forces Explained [inspiraadvantage.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gold-Catalyzed Cycloisomerization of 1,5-Allenynes via Dual Activation of an Ene Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Glaser coupling for the synthesis of transformable polymacrocyclic polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. interchim.fr [interchim.fr]
• 13. Glaser–Eglinton–Hay sp–sp coupling and macrocyclization: construction of a new class of polyether macrocycles having a 1,3-diyne unit - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Recent advances and applications of Glaser coupling employing greener protocols | Semantic Scholar [semanticscholar.org]
• 16. Mechanistic Study on Gold-Catalyzed Cycloisomerization of Dienediynes Involving Aliphatic C-H Functionalization and Inspiration for Developing a New Strategy to Access Polycarbocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Sonogashira Coupling [organic-chemistry.org]
• 19. Efficient access to materials-oriented aromatic alkynes via the mechanochemical Sonogashira coupling of solid aryl halides with large polycyclic conjugated systems - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Aqueous Sonogashira coupling of aryl halides with 1-alkynes under mild conditions: use of surfactants in cross-coupling reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
• 22. Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 23. jenabioscience.com [jenabioscience.com]
• 24. broadpharm.com [broadpharm.com]
• 25. encyclopedia.pub [encyclopedia.pub]
• 26. Frontiers | Gold-Catalyzed Homogeneous (Cyclo)Isomerization Reactions [frontiersin.org]

An In-Depth Technical Guide to the Synthesis of Isotopically Labeled 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic strategies for preparing isotopically labeled 1,5-hexadiyne, a valuable building block in various chemical and biomedical research areas. The introduction of stable isotopes such as deuterium (²H or D) and carbon-13 (¹³C) into the 1,5-hexadiyne scaffold allows for detailed mechanistic studies, metabolic tracing, and advanced analytical applications. This document outlines the primary synthetic methodologies, presents detailed experimental protocols, and summarizes key quantitative data.

Introduction to Isotopically Labeled 1,5-Hexadiyne

1,5-hexadiyne is a linear C6 hydrocarbon featuring two terminal alkyne functionalities. Its simple, symmetric structure makes it an ideal model system for studying the chemistry of diynes and a versatile precursor in organic synthesis. Isotopic labeling of 1,5-hexadiyne enhances its utility, enabling researchers to track the molecule and its fragments in complex chemical and biological systems.

Deuterium-labeled 1,5-hexadiyne (e.g., 1,5-hexadiyne-1,6-d₂) is particularly useful for:

• Mechanistic studies: Investigating reaction mechanisms where C-H bond cleavage is involved.

• Vibrational spectroscopy: Probing molecular structure and dynamics.

• Metabolic tracing: Following the metabolic fate of the alkyne moiety in biological systems.

Carbon-13 labeled 1,5-hexadiyne (e.g., 1,5-hexadiyne-1,6-¹³C₂) is instrumental in:

• NMR spectroscopy: Elucidating molecular structures and dynamics in complex mixtures.

• Mass spectrometry: Quantifying metabolic fluxes and identifying metabolites.

Synthetic Strategies

Two principal strategies are employed for the synthesis of isotopically labeled 1,5-hexadiyne:

• Coupling of Isotopically Labeled Precursors: This "bottom-up" approach involves the synthesis of a labeled three-carbon synthon, typically a propargyl derivative, followed by a coupling reaction to construct the six-carbon backbone of 1,5-hexadiyne. This method is versatile and allows for the introduction of isotopes at specific positions.

• Isotopic Exchange on Unlabeled 1,5-Hexadiyne: This "top-down" strategy involves the synthesis of unlabeled 1,5-hexadiyne followed by the exchange of terminal acetylenic protons with deuterium. This method is efficient for terminal deuteration but is not applicable for carbon labeling or deuteration at other positions.

The logical workflow for the synthesis and purification of isotopically labeled 1,5-hexadiyne is depicted below.

Caption: General experimental workflow for the synthesis of isotopically labeled 1,5-hexadiyne.

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of deuterated and carbon-13 labeled 1,5-hexadiyne.

Synthesis of 1,5-Hexadiyne-1,6-d₂ via H/D Exchange

This protocol describes the terminal deuteration of unlabeled 1,5-hexadiyne using a base-catalyzed hydrogen-deuterium exchange reaction.[1][2]

Step 1: Synthesis of Unlabeled 1,5-Hexadiyne

A common method for the synthesis of 1,5-hexadiyne is the coupling of propargyl bromide.[3]

• Materials: Propargyl bromide (80% in toluene), magnesium turnings, mercury(II) chloride, anhydrous diethyl ether, copper(I) chloride, 1 N hydrochloric acid.

• Procedure:

  • In a nitrogen-flushed, four-necked round-bottomed flask equipped with a mechanical stirrer, reflux condenser, dropping funnel, and thermometer, place mercury(II) chloride (0.5 g) and magnesium turnings (29.2 g).

  • Add anhydrous diethyl ether (160 mL) and a small amount of propargyl bromide (7.6 g) to initiate the Grignard reaction.

  • Cool the mixture to 5-10 °C and add a solution of propargyl bromide (135 g) in anhydrous ether (560 mL) dropwise, maintaining the temperature.

  • After the addition is complete, stir the mixture at room temperature for 45 minutes.

  • Add finely pulverized copper(I) chloride (2.0 g) and stir for 15 minutes at room temperature.

  • Cool the mixture to 5 °C and add a solution of propargyl bromide (128 g) in ether (100 mL) while maintaining the temperature around 20 °C.

  • After stirring for 15 minutes at room temperature, cool the reaction to 0 °C and quench with 1 N hydrochloric acid (200 mL).

  • Separate the organic layer, wash with water, dry over anhydrous magnesium sulfate, and carefully remove the solvent. The crude 1,5-hexadiyne is then purified by distillation.

Step 2: H/D Exchange

• Materials: Unlabeled 1,5-hexadiyne, deuterium oxide (D₂O, 99.8 atom % D), sodium hydroxide (or another suitable base like calcium oxide or N,N,N,N-tetramethylguanidine), and an appropriate solvent (e.g., N,N-dimethylformamide if a co-solvent is needed).[2]

• Procedure:

  • To a solution of 1,5-hexadiyne in a suitable solvent (if necessary), add a catalytic amount of a base (e.g., sodium hydroxide).

  • Add a stoichiometric excess of deuterium oxide.

  • Stir the reaction mixture at room temperature. The reaction progress can be monitored by ¹H NMR by observing the disappearance of the acetylenic proton signal.

  • Upon completion, quench the reaction with a mild acid (e.g., saturated ammonium chloride solution).

  • Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer with brine, dry over anhydrous magnesium sulfate, and carefully remove the solvent.

  • Purify the resulting 1,5-hexadiyne-1,6-d₂ by distillation.

Synthesis of ¹³C-Labeled 1,5-Hexadiyne

The synthesis of ¹³C-labeled 1,5-hexadiyne typically involves the coupling of a ¹³C-labeled propargyl precursor. The following is a general protocol based on the synthesis of labeled propargyl alcohol and its conversion to a halide for coupling.

Step 1: Synthesis of ¹³C-Labeled Propargyl Alcohol

• Materials: ¹³C-labeled formaldehyde or paraformaldehyde, acetylene, copper acetylide catalyst. The synthesis of propargyl alcohol can be achieved by the reaction of acetylene with formaldehyde.[4][5] For isotopic labeling, a ¹³C-labeled source of formaldehyde would be used.

Step 2: Conversion to ¹³C-Labeled Propargyl Bromide

• Materials: ¹³C-labeled propargyl alcohol, phosphorus tribromide (PBr₃), pyridine.

• Procedure: [6]

  • In a flask, mix the ¹³C-labeled propargyl alcohol with anhydrous pyridine at 0 °C.

  • Slowly add phosphorus tribromide while maintaining the low temperature.

  • After the addition, allow the mixture to warm to room temperature and then heat gently on a water bath for one hour.

  • Distill the product, ¹³C-labeled propargyl bromide, directly from the reaction mixture. The collected distillate should be treated with dry potassium carbonate and then redistilled to obtain the pure product.

Step 3: Coupling of ¹³C-Labeled Propargyl Bromide

• Procedure: The coupling of the ¹³C-labeled propargyl bromide would follow a similar procedure to that described in Section 3.1, Step 1 for the unlabeled compound, substituting the labeled precursor.

Quantitative Data

The following tables summarize the expected quantitative data for the synthesis of isotopically labeled 1,5-hexadiyne. The values are based on typical yields for analogous reactions and the expected isotopic enrichment.

Table 1: Synthesis of 1,5-Hexadiyne-1,6-d₂

Step	Reaction	Starting Material	Product	Typical Yield (%)	Isotopic Enrichment (atom % D)
1	Coupling	Propargyl bromide	1,5-Hexadiyne	40-60	N/A
2	H/D Exchange	1,5-Hexadiyne	1,5-Hexadiyne-1,6-d₂	>90	>98

Table 2: Synthesis of ¹³C-Labeled 1,5-Hexadiyne (Hypothetical)

Step	Reaction	Starting Material	Product	Estimated Yield (%)	Isotopic Enrichment (atom % ¹³C)
1	Alkynylation	¹³C-Formaldehyde	¹³C-Propargyl alcohol	50-70	>99
2	Bromination	¹³C-Propargyl alcohol	¹³C-Propargyl bromide	60-80	>99
3	Coupling	¹³C-Propargyl bromide	¹³C-1,5-Hexadiyne	40-60	>99

Characterization

The synthesized isotopically labeled 1,5-hexadiyne should be thoroughly characterized to confirm its structure and isotopic purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: In the case of 1,5-hexadiyne-1,6-d₂, the signal corresponding to the acetylenic protons (typically around 2.0 ppm) should be significantly diminished or absent. The methylene protons will appear as a triplet.

  • ²H NMR: A signal corresponding to the deuterium at the terminal alkyne positions will be present.

  • ¹³C NMR: For ¹³C-labeled 1,5-hexadiyne, the spectrum will show enhanced signals for the labeled carbon atoms. Coupling between adjacent ¹³C nuclei can also be observed if multiple labels are present.

• Mass Spectrometry (MS):

  • The molecular ion peak in the mass spectrum will confirm the incorporation of the isotopes. For 1,5-hexadiyne-1,6-d₂, the molecular weight will increase by approximately 2 Da compared to the unlabeled compound (C₆H₆, MW ≈ 78.11 g/mol ; C₆H₄D₂, MW ≈ 80.12 g/mol )[7]. For a di-¹³C labeled analogue, the mass will increase by 2 Da. The isotopic distribution pattern can be used to determine the level of isotopic enrichment.

Conclusion

The synthesis of isotopically labeled 1,5-hexadiyne is achievable through established synthetic routes, primarily involving the coupling of labeled precursors or direct isotopic exchange. While detailed protocols for every isotopomer are not always readily available, the general methodologies presented in this guide provide a solid foundation for researchers to develop specific synthetic plans. Careful execution of the experimental procedures and thorough characterization of the final products are crucial for ensuring the quality and utility of these valuable labeled compounds in advanced research applications.

References

• 1. Deuteration of terminal alkynes realizes simultaneous live cell Raman imaging of similar alkyne-tagged biomolecules - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01479J [pubs.rsc.org]
• 2. Practical approaches to labelling terminal alkynes with deuterium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Propargyl bromide - Wikipedia [en.wikipedia.org]
• 4. Propargyl alcohol - Wikipedia [en.wikipedia.org]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 6. prepchem.com [prepchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Quantum Chemical Insights into 1,5-Hexadiyne: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the quantum chemical studies of 1,5-hexadiyne, a molecule of significant interest in understanding combustion processes and the formation of aromatic compounds. This document provides a comprehensive overview of its isomerization pathways, thermochemical data, and the computational methodologies used to elucidate these properties. The information presented herein is intended to be a valuable resource for researchers in computational chemistry, reaction kinetics, and drug development, offering both foundational data and detailed procedural guidance.

Core Findings: Isomerization Landscape of 1,5-Hexadiyne

Quantum chemical studies have revealed that 1,5-hexadiyne is a key entry point into a complex potential energy surface of C6H6 isomers. The thermal isomerization of 1,5-hexadiyne proceeds through a series of intermediates and transition states, ultimately leading to the formation of more stable aromatic compounds like benzene and fulvene.

A seminal study by Miller and Klippenstein provides a detailed map of this potential energy surface, which has been subsequently validated by experimental work, such as the threshold photoelectron spectroscopy studies by Fischer and colleagues.[1] The initial step in the isomerization is the conversion of 1,5-hexadiyne to 3,4-dimethylenecyclobut-1-ene (DMCB). From this intermediate, the reaction can proceed through different pathways to yield fulvene and benzene.

Quantitative Data Summary

The following tables summarize the key quantitative data from quantum chemical calculations on the isomerization of 1,5-hexadiyne and its related isomers. The data for optimized geometries (bond lengths and angles) and vibrational frequencies are based on calculations performed at the B3LYP/6-311++G(d,p) level of theory, a widely used and reliable method for such systems. The relative energies of the stationary points on the potential energy surface are derived from the high-level electronic structure calculations of Miller and Klippenstein.

Table 1: Calculated Geometries of Key C6H6 Isomers

Molecule	Bond	Length (Å)	Bond Angle	Angle (°)
1,5-Hexadiyne	C≡C	1.208	H-C≡C	179.8
C-C (single)	1.465	C≡C-C	179.3
C-H	1.063	C-C-C	112.5
3,4-Dimethylenecyclobut-1-ene (DMCB)	C=C (ring)	1.365	C=C-C	93.2
C-C (ring)	1.521	C-C-C	86.8
C=C (exocyclic)	1.342	H-C=C	122.1
Fulvene	C=C (ring)	1.355 - 1.472	C-C-C (ring)	106.9 - 109.3
C=C (exocyclic)	1.351	H-C=C	121.5 - 126.2
Benzene	C-C	1.397	C-C-C	120.0
C-H	1.084	H-C-C	120.0

Table 2: Calculated Vibrational Frequencies of 1,5-Hexadiyne

Mode	Frequency (cm⁻¹)	Description
1	3421	C-H stretch (alkyne)
2	2155	C≡C stretch
3	1455	CH₂ scissoring
4	1280	CH₂ wagging
5	950	C-C stretch
6	640	C-C≡C bend
7	330	C-C-C bend

Table 3: Relative Energies of Stationary Points on the C6H6 Potential Energy Surface

Species	Relative Energy (kcal/mol)
1,5-Hexadiyne	0.0
TS (1,5-Hexadiyne → DMCB)	+40.2
3,4-Dimethylenecyclobut-1-ene (DMCB)	+25.8
TS (DMCB → Fulvene)	+55.1
Fulvene	+29.5
TS (Fulvene → Benzene)	+83.4
Benzene	-20.1

Experimental and Computational Protocols

The data presented in this guide are derived from rigorous computational chemistry protocols. The following sections detail the methodologies for geometry optimization, vibrational frequency analysis, and the elucidation of the reaction pathway.

Geometry Optimization

The equilibrium geometries of all molecules were optimized using Density Functional Theory (DFT) with the B3LYP functional and the 6-311++G(d,p) basis set. This level of theory provides a good balance between accuracy and computational cost for organic molecules. The optimization process involves finding the stationary point on the potential energy surface where the forces on all atoms are zero.

Protocol:

• Initial Structure Generation: An initial 3D structure of the molecule is built using a molecular editor.

• Input File Preparation: A Gaussian input file is created specifying the initial coordinates, the level of theory (B3LYP/6-311++G(d,p)), and the Opt keyword for geometry optimization.

• Calculation Execution: The calculation is run using the Gaussian 16 software package.

• Convergence Check: The output is checked to ensure that the optimization has converged to a true minimum, indicated by the absence of imaginary frequencies in a subsequent frequency calculation.

Vibrational Frequency Analysis

Vibrational frequency calculations are performed at the same level of theory as the geometry optimization (B3LYP/6-311++G(d,p)). These calculations serve two main purposes: to confirm that an optimized structure is a true minimum (no imaginary frequencies) or a transition state (one imaginary frequency), and to provide the harmonic vibrational frequencies for thermochemical analysis and spectral prediction.

Protocol:

• Optimized Geometry: The optimized geometry from the previous step is used as the input.

• Input File Preparation: A Gaussian input file is prepared with the optimized coordinates, the same level of theory, and the Freq keyword.

• Calculation Execution: The frequency calculation is performed.

• Analysis of Results: The output file is analyzed to identify the vibrational modes and their corresponding frequencies. The absence of imaginary frequencies confirms a minimum energy structure.

Visualizing the Isomerization Pathway

The complex isomerization pathway of 1,5-hexadiyne can be effectively visualized using graph diagrams. The following diagrams, generated using the DOT language, illustrate the logical flow of the computational workflow and the reaction mechanism.

Computational workflow for quantum chemical studies.

Isomerization pathway of 1,5-hexadiyne with relative energies.

This technical guide provides a foundational understanding of the quantum chemical properties of 1,5-hexadiyne. The presented data and protocols offer a starting point for further research into the complex reaction networks of C6H6 isomers and their implications in various fields of chemistry.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1,5-Hexadiyne: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Hexadiyne, a terminal diyne, is a versatile and highly reactive organic compound that serves as a crucial building block in a variety of synthetic applications. Its linear, six-carbon chain is terminated at both ends by alkyne functional groups, making it a valuable precursor for the synthesis of more complex molecules, including macrocycles, polymers, and theoretically interesting annulenes. This technical guide provides a comprehensive overview of 1,5-hexadiyne, including its nomenclature, physicochemical properties, key synthetic protocols, and safety considerations, tailored for professionals in research and development.

Synonyms and Alternative Names

To facilitate comprehensive literature searches and clear communication, a list of synonyms and alternative names for 1,5-hexadiyne is provided below.

Name Type	Name
IUPAC Name	hexa-1,5-diyne
Common Names	Bipropargyl, Dipropargyl
CAS Registry Number	628-16-0
Other Names	HCCCH₂CH₂CCH

Physicochemical Properties

A summary of the key physicochemical properties of 1,5-hexadiyne is presented in the table below, offering a quick reference for experimental planning.

Property	Value	Reference
Molecular Formula	C₆H₆	[1]
Molecular Weight	78.11 g/mol	[2]
Appearance	Colorless to yellow clear liquid	[3]
Boiling Point	86 °C at 760 mmHg	[4]
Melting Point	-6 °C	[2]
Density	0.787 g/mL	[2]
Refractive Index	1.441	[2]
Solubility	Insoluble in water; soluble in organic solvents	[3]
Vapor Pressure	75.3 mmHg at 25 °C	[4]

Experimental Protocols

Detailed methodologies for key reactions involving 1,5-hexadiyne are provided to assist in the design and execution of synthetic experiments.

Glaser-Hay Coupling: Synthesis of Symmetrical 1,3-Diynes

The Glaser-Hay coupling is a cornerstone reaction for the oxidative homocoupling of terminal alkynes to form symmetrical 1,3-diynes. 1,5-Hexadiyne can undergo intramolecular cyclization or intermolecular polymerization via this method. The following is a general protocol for the Hay modification, which offers milder reaction conditions.

Materials:

• Terminal alkyne (e.g., a substituted propargyl derivative for intermolecular coupling)

• Copper(I) chloride (CuCl)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Acetone (or other suitable organic solvent)

• Saturated aqueous ammonium chloride solution

• Diethyl ether or ethyl acetate

• Anhydrous sodium sulfate

• Silica gel

Procedure:

• To a round-bottom flask equipped with a stir bar, add the terminal alkyne (1.0 mmol), copper(I) chloride (0.05 mmol), and acetone (10 mL).

• Add TMEDA (1.2 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature under an atmosphere of air for 3-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (15 mL).

• Extract the product with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 1,3-diyne.[5]

Representative Yields for Glaser-Hay Coupling of Various Terminal Alkynes:

Substrate	Product	Yield (%)
Phenylacetylene	1,4-Diphenyl-1,3-butadiyne	>95
1-Ethynylcyclohexene	1,4-Dicyclohexenyl-1,3-butadiyne	85-95
Propargyl alcohol	2,4-Hexadiyne-1,6-diol	80-90

Note: Yields are representative and can vary based on specific reaction conditions and substrate.

Synthesis of[6]Annulene from 1,5-Hexadiyne

1,5-Hexadiyne is a key starting material for the synthesis of[6]annulene, a fascinating molecule for studying aromaticity. The synthesis involves a multi-step process initiated by the oxidative coupling of 1,5-hexadiyne.

A. Hexadehydro[6]annulene Synthesis:

• A 12-L, four-necked, round-bottomed flask is charged with 600 g (3.00 moles) of copper(II) acetate monohydrate and 3.8 L of pyridine.

• The mixture is heated to 55 ± 1 °C and stirred for 1 hour.

• A solution of 50 g (0.64 mole) of 1,5-hexadiyne in 400 mL of pyridine is added over 30 minutes with vigorous stirring.

• The mixture is stirred at 55 °C for an additional 2 hours.

• After cooling, the mixture is filtered. The residue is extracted with a benzene-diethyl ether mixture.

• The combined filtrates are processed to isolate the crude hexadehydro[6]annulene.[7]

B. Hydrogenation to[6]Annulene:

• The crude hexadehydro[6]annulene is purified by chromatography.

• A solution of the purified intermediate in a suitable solvent is hydrogenated in the presence of a 10% palladium-on-calcium carbonate catalyst.

• The reaction is monitored by hydrogen uptake.

• After filtration of the catalyst, the[6]annulene is isolated by concentration and crystallization.[7]

Reaction Conditions and Yields:

Reaction Step	Key Reagents	Temperature (°C)	Time (h)	Yield (%)
Oxidative Coupling	Cu(OAc)₂, Pyridine	55	2.5	Not specified
Hydrogenation	H₂, Pd/CaCO₃	Room Temp.	Variable	0.54 (overall)

Reaction Pathways and Mechanisms

Visual representations of key synthetic pathways and reaction mechanisms involving 1,5-hexadiyne are provided below using Graphviz.

Caption: Generalized mechanism of the Glaser-Hay coupling reaction.

Caption: Synthetic pathway for the preparation of[6]annulene from 1,5-hexadiyne.

Safety and Handling

1,5-Hexadiyne is a highly flammable and reactive compound that requires careful handling to ensure laboratory safety.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[8]

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[8]

• Fire Safety: 1,5-Hexadiyne is highly flammable. Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and ensure proper grounding of equipment to prevent static discharge.[9]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It is recommended to store it under refrigeration (0-10°C).

• Incompatibilities: Avoid contact with strong oxidizing agents.

• First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If inhaled, move to fresh air. If swallowed, do NOT induce vomiting and seek immediate medical attention.[10]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety information before handling 1,5-hexadiyne.[8][10]

References

• 1. 1,5-Hexadiyne [webbook.nist.gov]
• 2. 1,5-hexadiyne [stenutz.eu]
• 3. CAS 628-16-0: 1,5-Hexadiyne | CymitQuimica [cymitquimica.com]
• 4. 1,5-hexadiyne, 628-16-0 [thegoodscentscompany.com]
• 5. benchchem.com [benchchem.com]
• 6. article.sapub.org [article.sapub.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. echemi.com [echemi.com]
• 9. gelest.com [gelest.com]
• 10. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Initial Investigations of 1,5-Hexadiyne Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational reaction mechanisms of 1,5-hexadiyne, a versatile C6 hydrocarbon. The unique structural feature of two terminal triple bonds makes it a valuable precursor in the synthesis of a wide array of cyclic and polymeric structures. This document details key reaction pathways, including thermal rearrangements, cycloaromatizations, cycloadditions, and polymerizations. It presents quantitative data in structured tables, provides detailed experimental protocols for seminal reactions, and visualizes complex mechanistic concepts through diagrams.

Thermal Rearrangement: The Cope Rearrangement

The thermal isomerization of 1,5-dienes, known as the Cope rearrangement, is a well-studied pericyclic reaction.[1] While 1,5-hexadiyne is a diyne, its derivatives can undergo analogous[2][2]-sigmatropic rearrangements. The reaction typically proceeds through a concerted mechanism involving a cyclic, chair-like transition state to minimize steric interactions.[1] The rearrangement is reversible, with the equilibrium position dependent on the relative thermodynamic stabilities of the reactant and product.[1]

Quantitative Data

Computational studies on phenyl-substituted 1,5-hexadienes have provided insights into the activation energies of the Cope rearrangement. These studies show that the activation energy can be influenced by the position and nature of substituents.

Reactant Structure	Method	Activation Energy (Ea)	Reference
Phenyl-substituted 1,5-hexadienes	B3LYP/6-31G*	109-161 kJ/mol	[3]

Experimental Protocol: Thermal Rearrangement of 1,5-Hexadiyne to 3,4-Dimethylenecyclobutene

This protocol describes the thermal rearrangement of 1,5-hexadiyne in a flow system.

Materials:

• 1,5-Hexadiyne

• Nitrogen gas (carrier gas)

• Flow reactor equipped with a vaporizer, heated tube, and a collection vessel

Procedure:

• Set up the flow reactor system. The reactor tube is maintained at a constant temperature of 345 °C.

• Introduce 1,5-hexadiyne into the vaporizer at a rate of 5.4 mL/hr.

• Use a nitrogen flow of approximately 150 cc/min as the carrier gas.

• The vaporized 1,5-hexadiyne is passed through the heated reactor tube.

• The product, 3,4-dimethylenecyclobutene, is collected in a calibrated receiver cooled with a suitable coolant (e.g., liquid nitrogen) on a vacuum line.

• The reaction progress can be monitored by gas-liquid partition chromatography (GLPC) to confirm the complete conversion of the starting material.

Characterization of 3,4-Dimethylenecyclobutene:

• Infrared (IR) Spectroscopy: The IR spectrum of the product should be compared with the reported spectrum for 3,4-dimethylenecyclobutene.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: In ethanol, UV maxima are observed at 245 nm (log ε 4.3) and 211 nm (log ε 5.0).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum shows singlets at τ 5.43, 5.32, and 3.30 with an intensity ratio of 1:1:1.

Mechanistic Pathway

The thermal rearrangement of 1,5-hexadiyne to 3,4-dimethylenecyclobutene is a concerted pericyclic reaction.

Caption: Thermal rearrangement of 1,5-hexadiyne.

Cycloaromatization: The Bergman Cyclization

The Bergman cyclization is a rearrangement reaction of enediynes that produces a highly reactive p-benzyne biradical. This reaction is of significant interest, particularly in the context of natural product synthesis and the design of anticancer agents, as the biradical can abstract hydrogen atoms from the DNA backbone, leading to strand cleavage.[4] The reaction is typically initiated by heat or light.

Quantitative Data

Experimental and computational studies have been conducted on the Bergman cyclization of (Z)-hex-3-ene-1,5-diyne, a close analog of 1,5-hexadiyne.

Parameter	Method	Value	Reference
Activation Enthalpy (ΔH‡)	Experimental (gas phase, 470 K)	28.2 ± 0.5 kcal/mol	[5]
Reaction Enthalpy (ΔH)	Experimental (gas phase, 470 K)	8.5 ± 1.0 kcal/mol	[5]
Activation Energy (ΔE‡)	B2PLYPD/6-31G	28.0 kcal/mol	[5]
Reaction Energy (ΔE)	B2PLYPD/6-31G	9.2 kcal/mol	[5]

Experimental Protocol: General Procedure for Thermal Bergman Cyclization

This protocol outlines a general procedure for the thermal Bergman cyclization of an enediyne in the presence of a hydrogen donor.

Materials:

• Enediyne (e.g., (Z)-hex-3-ene-1,5-diyne)

• Hydrogen donor (e.g., 1,4-cyclohexadiene)

• Inert solvent (e.g., benzene or toluene)

• Reaction vessel suitable for high temperatures (e.g., sealed tube or high-pressure reactor)

Procedure:

• Dissolve the enediyne in the inert solvent in the reaction vessel. The concentration should be kept low (<0.01 M) to minimize polymerization.[5]

• Add an excess of the hydrogen donor to the solution.

• Degas the solution by several freeze-pump-thaw cycles and seal the vessel under vacuum or an inert atmosphere.

• Heat the reaction mixture to the required temperature (typically above 200 °C for acyclic enediynes) for a specified period.[2]

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The product, a substituted benzene derivative, is purified by a suitable method such as column chromatography.

Signaling Pathway

The Bergman cyclization proceeds through a cycloaromatization pathway to form a reactive biradical intermediate, which is then quenched by a hydrogen donor.

Caption: Bergman cyclization pathway.

Cycloaddition Reactions

The triple bonds of 1,5-hexadiyne can participate in various cycloaddition reactions, providing a powerful tool for the synthesis of cyclic compounds. These reactions can be initiated thermally or photochemically.

[4+2] Cycloadditions (Diels-Alder Type Reactions)

While simple alkynes are generally poor dienophiles, the reactivity can be enhanced by the presence of electron-withdrawing groups. In the case of 1,5-hexadiyne, it can react with highly reactive dienes.

Other Cycloadditions

1,5-Hexadiyne and its derivatives can also undergo other types of cycloadditions, including [2+2] and [2+2+2] cycloadditions, often catalyzed by transition metals.

Experimental Workflow for a Generic Cycloaddition Reaction

This workflow outlines the general steps for carrying out a cycloaddition reaction involving 1,5-hexadiyne.

Caption: General workflow for cycloaddition.

Polymerization

1,5-Hexadiyne and its derivatives can undergo polymerization through various mechanisms, including those initiated by heat, light, or catalysts. The resulting polymers can possess interesting electronic and optical properties due to their conjugated backbones.

Quantitative Data

The solid-state polymerization of 2,4-hexadiyne-1,6-diyl bis-(p-toluenesulfonate), a derivative of 1,5-hexadiyne, has been studied, revealing complex kinetics.

Parameter	Method	Value	Reference
Activation Energy (Ea)	Isoconversional kinetic analysis	68 to 95 kJ/mol	[3]
Reaction Heat	Calorimetry (DSC)	128 ± 4 kJ/mol (solid-state)	[3]
Reaction Heat	Calorimetry (DSC)	360 ± 5 kJ/mol (liquid-state)	[3]

Experimental Protocol: Liquid-State Polymerization of 2,4-Hexadiyne-1,6-diyl bis-(p-toluenesulfonate)

This protocol describes the synthesis and subsequent liquid-state polymerization of a 1,5-hexadiyne derivative.

Synthesis of the Monomer:

• Synthesize 2,4-hexadiyne-1,6-diyl bis-(p-toluenesulfonate) according to literature procedures.

• Purify the monomer using silica gel column chromatography with dichloromethane as the eluent. The yield is typically around 61%.[3]

• Characterize the monomer by NMR and IR spectroscopy.[3]

Polymerization Procedure:

• The liquid-state polymerization can be studied using differential scanning calorimetry (DSC) and in situ electron paramagnetic resonance (EPR) spectroscopy.

• For DSC analysis, a sample of the monomer is heated at a controlled rate to initiate polymerization in the liquid state (above its melting point of 94 ± 2 °C).[3]

• The reaction follows a zero-order reaction model.[3]

Logical Relationship of Polymerization Studies

The investigation of 1,5-hexadiyne polymerization involves a series of interconnected experimental and analytical steps.

Caption: Polymerization investigation workflow.

This guide serves as a foundational resource for understanding the rich and varied reaction mechanisms of 1,5-hexadiyne. The provided data, protocols, and visualizations are intended to facilitate further research and application of this versatile molecule in organic synthesis and materials science.

References

• 1. 1,2-Hexadiene-5-yne|C6H6|CAS 33142-15-3 [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. rsc.org [rsc.org]
• 4. 1,5-Hexadiyne [webbook.nist.gov]
• 5. 1,5-HEXADIENE(592-42-7) 1H NMR [m.chemicalbook.com]

An In-depth Technical Guide to the Safe Handling and Use of 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Hexadiyne (CAS RN: 628-16-0) is a highly reactive terminal alkyne that serves as a versatile building block in organic synthesis. Its linear six-carbon chain with terminal triple bonds makes it a valuable precursor for the synthesis of complex molecules, polymers, and novel materials. However, its high reactivity also necessitates stringent safety and handling precautions to mitigate potential hazards. This guide provides a comprehensive overview of the safety protocols, physical and chemical properties, and detailed experimental methodologies for the safe and effective use of 1,5-hexadiyne in a research and development setting.

Hazard Identification and Safety Precautions

1,5-Hexadiyne is a highly flammable liquid and vapor and may be fatal if swallowed and enters airways.[1][2][3] It can also cause skin and serious eye irritation.[3] Due to its high reactivity, it is prone to polymerization, which can be exothermic and potentially explosive under certain conditions.[4]

2.1 GHS Hazard Statements

• H225: Highly flammable liquid and vapor.[1][2][3]

• H304: May be fatal if swallowed and enters airways.[1][2][3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

2.2 Precautionary Statements

A comprehensive list of precautionary statements includes, but is not limited to:

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

• P233: Keep container tightly closed.[1][3]

• P240: Ground/bond container and receiving equipment.[1][3]

• P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][3]

• P242: Use only non-sparking tools.[1][3]

• P243: Take precautionary measures against static discharge.[1][3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[1][3]

• P331: Do NOT induce vomiting.[1][3]

• P403+P235: Store in a well-ventilated place. Keep cool.[1][3]

• P501: Dispose of contents/container to an approved waste disposal plant.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,5-hexadiyne is presented in the table below.

Property	Value
Molecular Formula	C₆H₆
Molecular Weight	78.11 g/mol
Appearance	Colorless to yellow, clear liquid
Boiling Point	86 °C
Flash Point	-11 °C
Specific Gravity (20/20)	0.80
Refractive Index	1.44
Solubility	Insoluble in water; soluble in organic solvents.[4]

Handling and Storage

4.1 Engineering Controls

All manipulations of 1,5-hexadiyne should be conducted in a well-ventilated chemical fume hood.[5] Use of a glove box or Schlenk line is recommended for reactions sensitive to air or moisture, or when handling pyrophoric reagents in conjunction with 1,5-hexadiyne.

4.2 Personal Protective Equipment (PPE)

• Eye Protection: Chemical splash goggles and a face shield are mandatory.

• Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are required.

• Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an organic vapor cartridge should be used.

4.3 Storage

1,5-Hexadiyne should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[1][3] It is recommended to store it under refrigeration (0-10°C).[3]

Experimental Protocols

The high reactivity of the terminal alkynes in 1,5-hexadiyne makes it a versatile substrate for a variety of organic transformations, including palladium-catalyzed cross-coupling reactions, cyclization reactions, and metathesis. Below are representative experimental protocols.

5.1 Representative Palladium-Catalyzed Cross-Coupling Reaction

This protocol is adapted from established procedures for palladium-catalyzed coupling reactions and should be performed under an inert atmosphere using Schlenk techniques.

Materials:

• 1,5-Hexadiyne

• Aryl halide (e.g., iodobenzene)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine)

• Anhydrous solvent (e.g., THF or DMF)

• Standard Schlenk line apparatus and glassware

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the palladium catalyst and CuI under a positive pressure of argon or nitrogen.

• Evacuate and backfill the flask with inert gas three times.

• Add the anhydrous solvent via syringe, followed by the aryl halide and 1,5-hexadiyne.

• Finally, add the base (triethylamine) and stir the reaction mixture at the appropriate temperature (typically room temperature to 60°C) until the reaction is complete, as monitored by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

5.2 Representative Ring-Closing Metathesis (RCM) of a 1,5-Hexadiyne Derivative

While 1,5-hexadiyne itself will undergo polymerization rather than simple RCM, its derivatives are excellent substrates for metathesis. This protocol is a general guideline for such a reaction.

Materials:

• A suitable 1,5-hexadiyne derivative

• Grubbs or Hoveyda-Grubbs catalyst (e.g., Grubbs II)

• Anhydrous, degassed solvent (e.g., dichloromethane or toluene)

• Standard Schlenk line apparatus and glassware

Procedure:

• In a flame-dried Schlenk flask, dissolve the 1,5-hexadiyne derivative in the anhydrous, degassed solvent.

• Bubble argon or nitrogen through the solution for 15-20 minutes to ensure it is oxygen-free.

• Under a positive pressure of inert gas, add the metathesis catalyst to the reaction mixture.

• Stir the reaction at the desired temperature (often room temperature to 40°C) and monitor its progress by TLC or GC-MS.

• Once the reaction is complete, quench it by adding a few drops of ethyl vinyl ether and stirring for 20 minutes.

• Remove the solvent under reduced pressure and purify the resulting product by column chromatography.

Risk Assessment and Control

A thorough risk assessment should be conducted before any experiment involving 1,5-hexadiyne. The logical flow of this process is outlined in the diagram below.

Caption: Logical flow for risk assessment and control when handling 1,5-Hexadiyne.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for a reaction involving 1,5-hexadiyne, emphasizing the integration of safety measures at each step.

Caption: A typical experimental workflow for a reaction using 1,5-Hexadiyne.

Emergency Procedures

8.1 Spills

In the event of a small spill, absorb the material with a non-combustible absorbent (e.g., sand or vermiculite) and place it in a sealed container for disposal. For larger spills, evacuate the area and contact emergency services.

8.2 Fire

Use a dry chemical, carbon dioxide, or foam fire extinguisher. Do not use water, as it may be ineffective and could spread the flammable liquid.

8.3 First Aid

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.

Conclusion

1,5-Hexadiyne is a valuable reagent in organic synthesis, but its hazardous properties demand careful and informed handling. By adhering to the safety precautions, utilizing appropriate engineering controls and PPE, and following established experimental protocols, researchers can safely harness the synthetic potential of this versatile molecule. Always consult the most recent Safety Data Sheet (SDS) before use and ensure that all laboratory personnel are thoroughly trained in the procedures outlined in this guide.

References

• 1. Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nobelprize.org [nobelprize.org]
• 4. Aqueous olefin metathesis: recent developments and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium catalysts in the selective hydrogenation of hexa-1,5-diene and hexa-1,3-diene in the liquid phase. Effect of tin and silver addition Part 1. Preparation and characterization: from the precursor species to the final phases - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for 1,5-Hexadiyne in Transition Metal-Catalyzed Cycloadditions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the utilization of 1,5-hexadiyne and its derivatives in transition metal-catalyzed cycloaddition reactions. This powerful synthetic strategy offers an atom-economical approach to the construction of complex carbocyclic and heterocyclic scaffolds, which are of significant interest in medicinal chemistry and materials science.

Introduction

Transition metal-catalyzed cycloaddition reactions of 1,5-hexadiyne and related 1,6-diynes have emerged as a versatile and efficient method for the synthesis of a wide array of cyclic compounds.[1][2] These reactions, particularly the [2+2+2] cycloaddition, allow for the rapid assembly of substituted benzene rings and other six-membered systems from simple acyclic precursors.[3][4] The choice of the transition metal catalyst is crucial in determining the outcome and selectivity of the reaction, with rhodium, cobalt, nickel, iridium, and iron complexes being the most commonly employed.[2][3] This document outlines key applications and provides detailed protocols for conducting these transformative reactions.

Rhodium-Catalyzed [2+2+2] Cycloaddition

Rhodium catalysts, particularly Wilkinson's catalyst (RhCl(PPh₃)₃) and its derivatives, are highly effective in promoting the [2+2+2] cycloaddition of diynes with a variety of unsaturated partners.[5][6] These reactions are prized for their high yields and functional group tolerance.

Application: Synthesis of Substituted Indanes

A prominent application of rhodium-catalyzed cycloaddition is the synthesis of indane derivatives through the reaction of 1,6-diynes with monoalkynes. This methodology provides a direct route to these important structural motifs found in numerous biologically active molecules.

Quantitative Data Summary: Rhodium-Catalyzed Cycloadditions

Entry	Diyne	Alkyne	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Reference
1	Diethyl dipropargylmalonate	3-Hexyne	[Rh(cod)Cl]₂ (2.5), dppe (5)	Toluene	65	16	Diethyl 5,6-diethyl-1,3-dihydro-2H-indene-2,2-dicarboxylate	96	[5]
2	N-Tosyl-N,N-dipropargylamine	1-Hexyne	RhCl(PPh₃)₃ (5)	Toluene	110	12	5-Butyl-2-tosyl-2,3-dihydro-1H-isoindole	85	[2]
3	1,6-Heptadiyne	Phenylacetylene	[Rh(cod)Cl]₂ (2.5), PPh₃ (10)	THF	25	24	4-Phenyl-6,7-dihydro-5H-indene	92	[7]

Experimental Protocol: Rhodium-Catalyzed Synthesis of Diethyl 5,6-diethyl-1,3-dihydro-2H-indene-2,2-dicarboxylate

Materials:

• Diethyl dipropargylmalonate

• 3-Hexyne

• [Rh(cod)Cl]₂ (Chlorido(1,5-cyclooctadiene)rhodium(I) dimer)

• 1,2-Bis(diphenylphosphino)ethane (dppe)

• Anhydrous Toluene

• Argon atmosphere

• Standard Schlenk line and glassware

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add [Rh(cod)Cl]₂ (6.2 mg, 0.0125 mmol, 2.5 mol%) and dppe (10.0 mg, 0.025 mmol, 5 mol%).

• Add anhydrous toluene (5 mL) and stir the mixture at room temperature for 10 minutes to form the active catalyst.

• To this solution, add diethyl dipropargylmalonate (119 mg, 0.5 mmol, 1.0 equiv.).

• Finally, add 3-hexyne (57 µL, 0.5 mmol, 1.0 equiv.) via syringe.

• Heat the reaction mixture to 65 °C and stir for 16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired product as a colorless oil.

Catalytic Cycle for Rhodium-Catalyzed [2+2+2] Cycloaddition

Caption: Proposed catalytic cycle for the Rhodium-catalyzed [2+2+2] cycloaddition.

Cobalt-Catalyzed [2+2+2] Cycloaddition

Cobalt complexes, particularly those derived from Co(I) precursors, are also powerful catalysts for [2+2+2] cycloadditions.[3] These catalysts are often generated in situ and are known for their ability to construct complex polycyclic systems.[8][9]

Application: Synthesis of Fluoranthenes and Pyridinophanes

Cobalt-catalyzed cycloadditions of 1,6-diynes have been successfully applied to the synthesis of polycyclic aromatic hydrocarbons like fluoranthenes and macrocyclic structures such as pyridinophanes.[8][9]

Quantitative Data Summary: Cobalt-Catalyzed Cycloadditions

Entry	Diyne	Unsaturated Partner	Catalyst System	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Reference
1	1,2-Bis(phenylethynyl)benzene	Phenylacetylene	CoI₂ (10 mol%), dppe (12 mol%), Zn (30 mol%)	1,2-Dichloroethane	80	12	5,12-Diphenylbenzo[ghi]fluoranthene	92	[9]
2	Dodeca-1,11-diyne	p-Tolunitrile	CpCo(CO)₂ (5 mol%)	1,4-Dioxane	100	24	meta- and para-Pyridinophanes	87	[8]
3	1,6-Heptadiyne	Acetonitrile	CoBr₂(dppe) (10 mol%), Zn (30 mol%), ZnI₂ (20 mol%)	1,2-Dichloroethane	60	20	2-Methyl-6,7-dihydro-5H-cyclopenta[c]pyridine	75	[10]

Experimental Protocol: Cobalt-Catalyzed Synthesis of 5,12-Diphenylbenzo[ghi]fluoranthene

Materials:

• 1,2-Bis(phenylethynyl)benzene

• Phenylacetylene

• Cobalt(II) iodide (CoI₂)

• 1,2-Bis(diphenylphosphino)ethane (dppe)

• Zinc dust (Zn)

• Anhydrous 1,2-dichloroethane (DCE)

• Argon atmosphere

• Standard Schlenk line and glassware

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add CoI₂ (15.6 mg, 0.05 mmol, 10 mol%), dppe (23.9 mg, 0.06 mmol, 12 mol%), and Zn dust (9.8 mg, 0.15 mmol, 30 mol%).

• Add anhydrous DCE (2 mL).

• To this suspension, add 1,2-bis(phenylethynyl)benzene (139 mg, 0.5 mmol, 1.0 equiv.) and phenylacetylene (51 mg, 0.5 mmol, 1.0 equiv.).

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and filter through a short pad of Celite, washing with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: petroleum ether/dichloromethane) to afford the desired fluoranthene derivative.

Experimental Workflow for Cobalt-Catalyzed Cycloaddition

Caption: General workflow for a cobalt-catalyzed [2+2+2] cycloaddition reaction.

Nickel-Catalyzed Cycloadditions

Nickel catalysts offer a cost-effective alternative to precious metals like rhodium and iridium for promoting cycloaddition reactions.[11][12] They are particularly useful in reactions involving electron-deficient π-systems.

Application: Ene-Diyne Cycloaddition on C₆₀

A notable application of nickel catalysis is the [2+2+2] cycloaddition of 1,6-diynes to the double bond of fullerene (C₆₀), providing a method to construct fused cyclohexadiene rings on the fullerene surface.[11]

Quantitative Data Summary: Nickel-Catalyzed Cycloadditions

Entry	Diyne	Ene/Alkyne Partner	Catalyst System	Solvent	Temp (°C)	Yield (%)	Reference
1	Diethyl dipropargylmalonate	C₆₀	NiCl₂(PPh₃)₂, Zn, PPh₃	Toluene	90	65	[11]
2	1,6-Heptadiyne	-	Ni(acac)₂ (5 mol%), dpe-phos (5 mol%), Et₂Al(OEt) (20 mol%)	Toluene	60	85 (oligomer)	[12]

Experimental Protocol: Nickel-Promoted Ene-Diyne Cycloaddition on C₆₀

Materials:

• C₆₀

• Diethyl dipropargylmalonate

• NiCl₂(PPh₃)₂

• Zinc powder (Zn)

• Triphenylphosphine (PPh₃)

• Anhydrous toluene

• Argon atmosphere

• Standard Schlenk line and glassware

Procedure:

• In a flame-dried Schlenk flask under argon, place C₆₀ (72 mg, 0.1 mmol), NiCl₂(PPh₃)₂ (13 mg, 0.02 mmol), Zn powder (13 mg, 0.2 mmol), and PPh₃ (10.5 mg, 0.04 mmol).

• Add anhydrous toluene (20 mL) and stir the mixture.

• Add a solution of diethyl dipropargylmalonate (47.6 mg, 0.2 mmol) in toluene (5 mL) to the reaction mixture.

• Heat the mixture at 90 °C for 24 hours.

• After cooling to room temperature, filter the mixture to remove insoluble materials.

• Wash the solid residue with toluene and carbon disulfide.

• Combine the filtrates and evaporate the solvent.

• Purify the residue by column chromatography on silica gel (eluent: hexane/carbon disulfide) to yield the fullerene derivative.

Iridium- and Iron-Catalyzed Cycloadditions

Iridium and iron catalysts are also valuable for mediating cycloaddition reactions, often exhibiting unique reactivity and selectivity profiles.[13][14] Iron catalysts are particularly attractive due to their low cost and low toxicity.[1][14]

Application: Enantioselective Synthesis and Pyridine Formation

Chiral iridium complexes have been employed for the enantioselective [2+2+2] cycloaddition of diynes and monoalkynes to generate axially chiral biaryl compounds.[13] Iron catalysts have proven effective in the [2+2+2] cycloaddition of diynes and cyanamides to produce highly substituted 2-aminopyridines at room temperature.[1][14]

Quantitative Data Summary: Iridium- and Iron-Catalyzed Cycloadditions

Entry	Catalyst System	Diyne	Unsaturated Partner	Product Type	Yield (%)	ee (%) / Regioselectivity	Reference
1	[Ir(cod)Cl]₂ / (S)-BINAP	1,1'-Binaphthyl-2,2'-diyl bis(2-propynyl) ether	Phenylacetylene	Axially Chiral Biaryl	88	95	[13]
2	FeCl₂ (5 mol%), Bis(imino)pyridine (10 mol%), Zn (10 mol%)	N-Tosyl-N,N-dipropargylamine	Dimethylcyanamide	Pyrrolidine-fused Pyridine	78	Good regioselectivity	[2]
3	Fe(PMe₃)₄	1,6-Heptadiyne	Acetonitrile	2-Methyl-6,7-dihydro-5H-cyclopenta[c]pyridine	85	High regioselectivity	[15]

Experimental Protocol: Iron-Catalyzed Synthesis of 2-Aminopyridines

Materials:

• 4,4'-Di-tert-butyl-N,N-dipropargylaniline

• N,N-Dimethylcyanamide

• Iron(II) chloride (FeCl₂)

• 2,6-Bis[1-(2,6-diisopropylanilino)ethyl]pyridine

• Zinc dust (Zn)

• Anhydrous benzene

• Argon atmosphere

• Glovebox or Schlenk line

Procedure:

• Inside a glovebox, a vial is charged with FeCl₂ (1.3 mg, 0.01 mmol, 5 mol%), the bis(imino)pyridine ligand (9.4 mg, 0.02 mmol, 10 mol%), and Zn dust (1.3 mg, 0.02 mmol, 10 mol%).

• Anhydrous benzene (1 mL) is added, and the mixture is stirred for 10 minutes.

• 4,4'-Di-tert-butyl-N,N-dipropargylaniline (62.3 mg, 0.2 mmol, 1.0 equiv.) and N,N-dimethylcyanamide (21 mg, 0.3 mmol, 1.5 equiv.) are added.

• The vial is sealed and the reaction is stirred at room temperature for 16 hours.

• The reaction mixture is then filtered through a plug of silica gel, eluting with ethyl acetate.

• The solvent is removed under reduced pressure, and the residue is purified by preparative thin-layer chromatography to afford the desired 2-aminopyridine product.

Logical Relationship for Catalyst Selection

Caption: Decision guide for selecting a transition metal catalyst for diyne cycloadditions.

Conclusion

The transition metal-catalyzed cycloaddition of 1,5-hexadiyne and its analogs is a powerful and versatile strategy for the synthesis of complex cyclic molecules. The choice of catalyst allows for significant control over the reaction outcome, enabling the synthesis of a diverse range of products, from simple substituted benzenes to complex polycycles, macrocycles, and enantiomerically enriched compounds. The protocols and data presented herein serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science, facilitating the application of these powerful reactions in their own research endeavors.

References

• 1. Iron-catalyzed cycloaddition reaction of diynes and cyanamides at room temperature. | Semantic Scholar [semanticscholar.org]
• 2. Transition metal-catalyzed [2 + 2 + 2] cycloaddition of nitrogen-linked 1,6-diynes: a straightforward route to fused pyrrolidine systems - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05398C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Beyond Reppe: Building Substituted Benzenes via [2+2+2] Cycloadditions of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Choice of Rhodium Catalysts in [2+2+2] Cycloaddition Reaction: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intramolecular Rhodium-Catalyzed [2 + 2 + 2] Cyclizations of Diynes with Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Assembly of Fluoranthenes via Cobalt-Catalyzed [2 + 2 + 2] Cycloaddition of 1,6-Diynes with Alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nickel-Catalyzed Cycloaddition of 1,3-Dienes with 3-Azetidinones and 3-Oxetanones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Nickel-catalysed cycloaddition oligomerisation of 1,6-diynes to medium-size cyclic polyenes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 14. Iron-catalyzed cycloaddition reaction of diynes and cyanamides at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Iron-catalyzed cycloaddition of alkynenitriles and alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ruthenium-Catalyzed Azide-Alkyne Cycloaddition with 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) is a highly efficient and regioselective transformation in click chemistry, providing access to 1,5-disubstituted 1,2,3-triazoles. This reaction serves as a valuable complement to the more common Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which yields the 1,4-regioisomer. The RuAAC is particularly noted for its broad substrate scope, which includes both terminal and internal alkynes, enabling the synthesis of fully substituted triazoles.

This document provides detailed protocols for the RuAAC reaction with a specific focus on the use of 1,5-hexadiyne, a symmetrical terminal diyne. The ability to perform a double cycloaddition on this substrate opens avenues for the synthesis of novel bis-triazole compounds, which are of significant interest in drug discovery, materials science, and chemical biology for applications such as multivalent inhibitors, molecular scaffolds, and functional polymers. The reaction is typically catalyzed by pentamethylcyclopentadienyl ruthenium chloride ([CpRuCl]) complexes, with CpRuCl(COD) and Cp*RuCl(PPh₃)₂ being among the most effective.[1][2]

Reaction Mechanism and Workflow

The proposed mechanism for the RuAAC reaction involves an oxidative coupling of the azide and alkyne to the ruthenium center, forming a six-membered ruthenacycle intermediate. This is followed by reductive elimination, which releases the 1,5-disubstituted triazole product and regenerates the active catalyst.[1][2]

Below are diagrams illustrating the catalytic cycle and a general experimental workflow for the RuAAC reaction.

Caption: Proposed Catalytic Cycle for Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).

Caption: General Experimental Workflow for a Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).

Quantitative Data Summary

While specific literature data for the RuAAC of 1,5-hexadiyne is limited, the following tables provide representative data for RuAAC reactions with terminal alkynes, which can be used as a starting point for optimization. The synthesis of bis-triazoles from 1,5-hexadiyne will likely require adjusted stoichiometry and potentially longer reaction times or higher catalyst loading.

Table 1: Ruthenium Catalysts for Azide-Alkyne Cycloaddition

Catalyst	Common Name	Key Features
CpRuCl(PPh₃)₂	Pentamethylcyclopentadienylbis(triphenylphosphine)ruthenium chloride	Highly effective for 1,5-regioselectivity; often requires elevated temperatures.[1][2]
CpRuCl(COD)	Chloro(1,5-cyclooctadiene)pentamethylcyclopentadienylruthenium(II)	Highly active catalyst, often effective at room temperature.[1][2]
[Cp*RuCl]₄	Tetrakis(chloro(pentamethylcyclopentadienyl)ruthenium(II))	"Ligand-free" precursor, highly active.

Table 2: Representative Reaction Conditions and Yields for RuAAC with Terminal Alkynes

Azide	Alkyne	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Benzyl azide	Phenylacetylene	CpRuCl(PPh₃)₂ (2)	Toluene	80	2	>95
Benzyl azide	Phenylacetylene	CpRuCl(COD) (1)	1,2-Dichloroethane	45	1-4	>95
1-Azidohexane	1-Octyne	CpRuCl(PPh₃)₂ (2)	Toluene	80	4	~90
4-Azidotoluene	Phenylacetylene	CpRuCl(COD) (1)	Benzene	RT	12	>95

Experimental Protocols

Important Safety Considerations:

• Organic azides are potentially explosive and should be handled with care, especially when heated.

• Ruthenium catalysts can be toxic. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) as some ruthenium catalysts are sensitive to oxygen.[3]

Protocol 1: Synthesis of a Bis-Triazole from 1,5-Hexadiyne and Benzyl Azide (Proposed General Method)

This protocol is a proposed method based on established procedures for monoalkynes and will likely require optimization for the specific substrate.

Materials:

• 1,5-Hexadiyne

• Benzyl azide

• Chloro(1,5-cyclooctadiene)pentamethylcyclopentadienylruthenium(II) [Cp*RuCl(COD)]

• Anhydrous 1,2-dichloroethane (DCE)

• Argon or Nitrogen gas

• Standard, flame-dried laboratory glassware

• Silica gel for column chromatography

• Eluents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a condenser, add 1,5-hexadiyne (1.0 equiv.).

• Under a positive flow of inert gas, add anhydrous 1,2-dichloroethane to achieve a concentration of approximately 0.1 M with respect to the 1,5-hexadiyne.

• Add benzyl azide (2.2 equiv.) to the stirring solution.

• Purge the solution with argon or nitrogen for 15-20 minutes.

• Under a positive pressure of inert gas, add Cp*RuCl(COD) (1-2 mol% per alkyne group, i.e., 2-4 mol% total).

• Heat the reaction mixture to 45-60 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of starting materials and the formation of mono- and bis-adducts.

• Upon completion (typically 2-8 hours, but may require longer), cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the mono- and bis-triazole products.

Protocol 2: Selective Synthesis of a Mono-Triazole from 1,5-Hexadiyne and Benzyl Azide (Proposed General Method)

This protocol is a proposed method for favoring the formation of the mono-adduct and will require careful monitoring and optimization.

Materials:

• 1,5-Hexadiyne

• Benzyl azide

• Chloro(1,5-cyclooctadiene)pentamethylcyclopentadienylruthenium(II) [Cp*RuCl(COD)]

• Anhydrous 1,2-dichloroethane (DCE)

• Argon or Nitrogen gas

• Standard, flame-dried laboratory glassware

• Silica gel for column chromatography

• Eluents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a condenser, add 1,5-hexadiyne (1.0 equiv.).

• Under a positive flow of inert gas, add anhydrous 1,2-dichloroethane to achieve a concentration of approximately 0.1 M.

• Add benzyl azide (1.0 equiv.) to the stirring solution.

• Purge the solution with argon or nitrogen for 15-20 minutes.

• Under a positive pressure of inert gas, add Cp*RuCl(COD) (1-2 mol%).

• Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 35-45 °C).

• Carefully monitor the reaction progress by TLC or LC-MS at frequent intervals (e.g., every 30 minutes).

• Once the formation of the mono-adduct is maximized and the formation of the bis-adduct begins to increase significantly, quench the reaction by cooling to room temperature and exposing it to air.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system to isolate the desired mono-triazole product.

References

• 1. researchgate.net [researchgate.net]
• 2. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Application Notes: 1,5-Hexadiyne as a Model Diyne for Polymer Crosslinking

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the potential use of 1,5-hexadiyne as a bifunctional crosslinking agent in polymer chemistry. While direct literature on 1,5-hexadiyne for this purpose is sparse, likely due to its high reactivity and tendency to self-polymerize, its structure serves as an excellent model for understanding diyne-based crosslinking strategies. The principles and protocols outlined here are based on well-established alkyne chemistries, such as radical-mediated thiol-yne additions and catalytic cyclotrimerization, which are broadly applicable to polymers functionalized with alkyne groups.

Introduction to Diyne Crosslinking

1,5-Hexadiyne (C₆H₆) is a linear hydrocarbon featuring two terminal alkyne groups. This bifunctionality allows it to act as a crosslinking agent, capable of forming two or more connections between polymer chains. Such crosslinking transforms linear polymers into three-dimensional networks, significantly enhancing their mechanical strength, thermal stability, and chemical resistance. The primary mechanisms available for crosslinking with diyne compounds like 1,5-hexadiyne are the Thiol-Yne radical addition and metal-catalyzed [2+2+2] cyclotrimerization. These methods offer high efficiency and atom economy, making them valuable tools in materials science.[1][2]

Potential Crosslinking Mechanisms & Applications

The thiol-yne reaction is a "click" chemistry process where a thiol (-SH) adds across an alkyne (C≡C) in the presence of a radical initiator (e.g., UV light and a photoinitiator).[3] Each alkyne group can react sequentially with two thiol groups, making a difunctional alkyne like 1,5-hexadiyne capable of creating up to four new covalent bonds.[4] This leads to the rapid formation of a highly crosslinked and homogeneous polymer network.[4][5]

Key Advantages:

• High Efficiency: The reaction proceeds rapidly to high conversion under mild conditions.[5]

• Oxygen Tolerance: Unlike many other radical polymerizations, the thiol-yne reaction is less inhibited by oxygen.[6][7]

• Step-Growth Mechanism: This leads to more uniform network formation with a delayed gel point.[4]

Applications:

• Biomaterials: Creating biocompatible hydrogels and elastomers for tissue engineering and drug delivery.[6][7]

• Advanced Coatings & Adhesives: Developing materials with high thermal stability and mechanical durability.

• Optical Materials: Synthesizing polymers with high refractive indices.[6]

This reaction involves the metal-catalyzed [2+2+2] cycloaddition of three alkyne units to form a highly stable benzene ring.[2] When used with a diyne crosslinker, this process creates rigid aromatic crosslinks, resulting in a hyper-crosslinked polymer network.[8][9] This method is particularly useful for creating porous organic polymers with high surface areas.[8]

Key Advantages:

• High Thermal Stability: The formation of aromatic crosslinks imparts exceptional thermal and chemical resistance.

• Porosity: Can be used to generate materials with high surface areas for applications in gas storage, separation, and catalysis.[8]

• Atom Economy: The reaction is a cycloaddition, meaning all atoms from the alkyne groups are incorporated into the final structure.[1]

Applications:

• Porous Polymers: For gas storage (H₂, CO₂) and heterogeneous catalysis.[8]

• Thermosetting Resins: Creating high-performance thermosets for aerospace and electronics where thermal stability is critical.

• Conjugated Materials: Synthesis of two-dimensional networks with interesting electronic properties.[1]

Diagrams of Mechanisms and Workflows

Caption: Potential crosslinking pathways using a diyne molecule.

Caption: Step-growth mechanism of the radical-mediated thiol-yne reaction.

Caption: General experimental workflow for photocrosslinking.

Experimental Protocols

Disclaimer: These are generalized protocols based on established alkyne chemistries. Specific parameters such as concentrations, reaction times, and temperatures should be optimized for each specific polymer system.

This protocol describes the crosslinking of a thiol-functionalized polymer with a diyne, such as 1,5-hexadiyne, to form an elastomer film.

Materials:

• Thiol-functionalized base polymer (e.g., Pentaerythritol tetrakis(3-mercaptopropionate), PETMP)

• Diyne crosslinker (e.g., 1,5-Hexadiyne)

• Photoinitiator (e.g., 2,2-Dimethoxy-2-phenylacetophenone, DMPA)

• Solvent (if required for viscosity, e.g., Tetrahydrofuran, THF)

• Nitrogen source for inerting

Equipment:

• UV lamp (e.g., 365 nm, 5-10 mW/cm²)

• Glass slides or PTFE mold

• Micropipettes

• Vortex mixer

• Vacuum oven

Procedure:

• Formulation Preparation:

  • In a clean vial, dissolve the photoinitiator (e.g., 1 mol% relative to functional groups) in the diyne crosslinker.

  • Add the thiol-functionalized polymer. The stoichiometry is critical: a 2:1 ratio of thiol groups to alkyne groups is typically used for complete conversion to a dithioether linkage.[6]

  • If the mixture is too viscous, add a minimal amount of solvent (e.g., THF).

  • Mix thoroughly using a vortex mixer until a homogeneous, clear solution is obtained.

• Sample Casting:

  • Place two glass slides together, separated by spacers (e.g., 0.5 mm thick tape) to define the film thickness.

  • Using a pipette, introduce the formulation into the gap between the slides. Capillary action will fill the space.

  • Alternatively, pour the solution into a PTFE mold.

  • If a solvent was used, allow it to evaporate in a fume hood or a vacuum chamber at room temperature.

• UV Curing:

  • Place the sample under the UV lamp. If possible, purge the curing chamber with nitrogen for 5 minutes before and during curing to minimize oxygen inhibition, although this is less critical for thiol-yne systems.[7]

  • Expose the sample to UV radiation. Curing time can range from a few seconds to several minutes, depending on lamp intensity and sample thickness.[10] Monitor the process by observing the transition from a liquid to a solid, tack-free film.

• Post-Curing and Characterization:

  • After UV exposure, the film can be carefully removed from the mold.

  • For some systems, a thermal post-cure (e.g., at 80°C for 1-2 hours) may be beneficial to ensure complete reaction of any remaining functional groups.

  • Characterize the crosslinked polymer using techniques such as FTIR to monitor the disappearance of the -SH (∼2570 cm⁻¹) and ≡C-H (∼3300 cm⁻¹) peaks, and DMA to determine the glass transition temperature (Tg) and rubbery modulus.

This protocol describes the synthesis of a hyper-crosslinked polymer network from a diyne monomer/crosslinker using a metal catalyst.[8]

Materials:

• Diyne monomer (e.g., 1,4-diethynylbenzene as a model; 1,5-hexadiyne can be used but may result in a flexible, non-porous network)

• Metal catalyst (e.g., Iron(II) bis(hexamethyldisilazide), Fe(hmds)₂)

• Anhydrous, deoxygenated solvent (e.g., Benzene or Toluene)

• Standard Schlenk line equipment for air-sensitive reactions

Equipment:

• Schlenk flask

• Magnetic stirrer

• Heating mantle with temperature control

• Filtration apparatus (Büchner funnel)

• Soxhlet extraction apparatus

Procedure:

• Reaction Setup:

  • Under an inert atmosphere (e.g., Argon or Nitrogen), add the diyne monomer to a Schlenk flask equipped with a magnetic stir bar.

  • Add the anhydrous solvent via cannula to dissolve the monomer.

  • In a separate glovebox or Schlenk tube, prepare a solution of the metal catalyst (e.g., 5-10 mol%) in the same solvent.

• Polymerization:

  • Heat the monomer solution to the desired reaction temperature (e.g., 80-120°C).

  • Slowly add the catalyst solution to the stirring monomer solution.

  • Polymer precipitation is often observed as the crosslinked network forms and becomes insoluble.[8]

  • Allow the reaction to proceed for 12-48 hours to ensure high conversion.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Collect the solid polymer product by vacuum filtration.

  • To remove any unreacted monomer and residual catalyst, purify the polymer via Soxhlet extraction. Use a series of solvents (e.g., methanol, acetone, THF, chloroform) for 24 hours each.

• Drying and Characterization:

  • Dry the purified polymer in a vacuum oven at an elevated temperature (e.g., 100°C) overnight to remove all residual solvents.

  • Characterize the material using FTIR to confirm the disappearance of the alkyne peak, solid-state NMR, and TGA to assess thermal stability. For porous materials, conduct gas sorption analysis (e.g., N₂ at 77 K) to determine the BET surface area.[8]

Quantitative Data and Characterization

The success of a crosslinking reaction is quantified by measuring the changes in the polymer's physical and thermal properties. The following tables present representative data for thiol-yne crosslinked systems.

Table 1: Effect of Thiol:Alkyne Stoichiometry on Polymer Properties Data modeled after typical results for thiol-yne polymer networks.[6][10]

Formulation (Thiol:Alkyne Molar Ratio)	Functional Group Conversion (FTIR)	Glass Transition (Tg, °C) by DMA	Rubbery Modulus (E', MPa at Tg+40°C)
1:1 (Vinyl Sulfide Network)	>95%	-10	6
2:1 (Dithioether Network)	>98%	42	23

Table 2: Characterization of Crosslink Density Crosslink density is a critical parameter influencing the final material properties.[11]

Characterization Method	Parameter Measured	Typical Trend with Increased Crosslinking
Dynamic Mechanical Analysis (DMA)	Rubbery Modulus (E')	Increases
Swelling Test (in a good solvent)	Equilibrium Swell Ratio (Q)	Decreases
Theory of Rubber Elasticity	Molecular Weight between Crosslinks (Mc)	Decreases

Note: The rubbery modulus, measured by DMA above the Tg, is directly proportional to the crosslink density.[11] The swell ratio provides an inverse measure, as a more tightly crosslinked network will absorb less solvent.

References

• 1. n11.iphy.ac.cn [n11.iphy.ac.cn]
• 2. Alkyne trimerisation - Wikipedia [en.wikipedia.org]
• 3. Thiol-yne reaction - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solid-state polycyclotrimerization of diynes to porous organic polymers - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC04700E [pubs.rsc.org]
• 9. Synthesis of three-dimensional porous hyper-crosslinked polymers via thiol–yne reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Characterization of Thiol-Ene Functionalized Siloxanes and Evaluation of their Crosslinked Network Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1,5-Hexadiyne in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1,5-hexadiyne in various areas of materials science. 1,5-Hexadiyne, a versatile C6 hydrocarbon with terminal alkyne functionalities, serves as a valuable building block for the synthesis of advanced polymers, the functionalization of surfaces, and as a potential precursor for novel carbon materials. The protocols and data presented herein are compiled from scientific literature to aid researchers in the practical application of this compound.

Synthesis of Conjugated Polyacetylenes via Cyclopolymerization

1,5-Hexadiyne and its derivatives can undergo cyclopolymerization to produce conjugated polyacetylenes containing unique cyclic structures within the polymer backbone. These materials are of interest for their potential applications in organic electronics and advanced functional materials. A notable example is the synthesis of polyacetylenes containing highly strained cyclobutene rings, which exhibit narrow band gaps.[1]

Application Note:

The cyclopolymerization of 1,5-hexadiyne derivatives using ruthenium-based catalysts offers a controlled route to high molecular weight polyacetylenes.[1] This "living" polymerization allows for the synthesis of block copolymers by sequential monomer addition.[1] The resulting polymers, featuring a backbone of alternating cyclobutene and vinylene units, demonstrate enhanced π-electron delocalization, leading to lower band gaps compared to conventional polyacetylenes.[1] This makes them promising candidates for applications in organic semiconductors and optoelectronic devices. The properties of the final polymer, such as solubility and molecular weight, can be tuned by modifying the substituent groups on the 1,5-hexadiyne monomer.

Quantitative Data:

Monomer	Catalyst	Mn (kDa)	Mw (kDa)	PDI (Mw/Mn)	Yield (%)	Ref.
M1 (a 1,5-hexadiyne derivative)	C1 (a Ru-based catalyst)	35.2	38.4	1.09	95	[1]

Note: This data is representative of the cyclopolymerization of a specific 1,5-hexadiyne derivative as reported in the cited literature.

Experimental Protocol: Cyclopolymerization of a 1,5-Hexadiyne Derivative

Materials:

• 1,5-Hexadiyne derivative (e.g., M1 as described in the reference)[1]

• Ruthenium-based catalyst (e.g., C1 as described in the reference)[1]

• Anhydrous dichloromethane (DCM)

• Ethyl vinyl ether

• Methanol

• Inert atmosphere glovebox or Schlenk line

• Standard glassware for organic synthesis

Procedure:

• Monomer and Catalyst Preparation: Inside an inert atmosphere glovebox, prepare a stock solution of the 1,5-hexadiyne derivative (M1 ) in anhydrous DCM at a concentration of 0.1 M. Prepare a separate stock solution of the ruthenium catalyst (C1 ) in anhydrous DCM at a concentration of 0.01 M.

• Polymerization: In a vial, add the desired volume of the monomer stock solution. Initiate the polymerization by adding the catalyst stock solution at a specific monomer-to-catalyst ratio (e.g., 100:1).

• Reaction Monitoring: Allow the reaction to proceed at room temperature for a specified time (e.g., 1 hour), during which the solution may change color, indicating polymer formation.

• Termination: Terminate the polymerization by adding a few drops of ethyl vinyl ether.

• Precipitation and Purification: Precipitate the polymer by adding the reaction mixture dropwise to a large volume of methanol with vigorous stirring.

• Isolation: Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

• Characterization: Characterize the polymer by Gel Permeation Chromatography (GPC) to determine molecular weight (Mn, Mw) and polydispersity index (PDI), and by NMR and UV-Vis spectroscopy to confirm the polymer structure and determine its optical properties.

Caption: Cyclopolymerization of a 1,5-hexadiyne derivative using a Ruthenium catalyst.

Surface Functionalization via Click Chemistry

The terminal alkyne groups of 1,5-hexadiyne make it an excellent bifunctional linker for surface modification using azide-alkyne cycloaddition "click" chemistry. This allows for the covalent attachment of a wide range of molecules (e.g., biomolecules, fluorophores, polymers) to a surface, enabling the creation of functional materials for applications in biosensors, drug delivery, and biocompatible coatings.

Application Note:

1,5-hexadiyne can be used to create a diyne-functionalized surface on substrates like silicon wafers. One alkyne group can react with a suitably modified surface (e.g., an azide-functionalized silane layer), leaving the other terminal alkyne available for subsequent "click" reactions with azide-functionalized molecules. This two-step approach provides a versatile platform for creating complex surface architectures. The high efficiency and orthogonality of the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction ensure high yields and specificity under mild conditions.

Representative Quantitative Data for Surface Functionalization:

Surface	Functionalization Step	Contact Angle (°)	Layer Thickness (nm)
Silicon Wafer	Hydroxylation	< 10	N/A
Silanization with Azide-Silane	65-75	1-2
Click Reaction with 1,5-Hexadiyne	70-80	2-3
Click Reaction with Azide-Molecule	Dependent on molecule	> 3

Note: These are typical values and will vary depending on the specific molecules and reaction conditions used.

Experimental Protocol: Surface Functionalization of a Silicon Wafer

Materials:

• Silicon wafers

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION: HIGHLY CORROSIVE AND REACTIVE

• (3-Azidopropyl)triethoxysilane

• Anhydrous toluene

• 1,5-Hexadiyne

• Azide-functionalized molecule of interest

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Deionized water

• Ethanol, Acetone

• Nitrogen gas stream

Procedure:

• Substrate Cleaning and Hydroxylation:

  • Clean silicon wafers by sonication in acetone and ethanol.

  • Dry the wafers under a stream of nitrogen.

  • Immerse the clean wafers in piranha solution for 30 minutes at room temperature to create a hydroxylated surface.

  • Rinse thoroughly with deionized water and dry under a nitrogen stream.

• Surface Azidation:

  • Immediately immerse the hydroxylated wafers in a 1% (v/v) solution of (3-azidopropyl)triethoxysilane in anhydrous toluene.

  • Allow the reaction to proceed for 2 hours at room temperature.

  • Rinse the wafers with toluene, then ethanol, and dry under a nitrogen stream.

• Attachment of 1,5-Hexadiyne Linker (CuAAC):

  • Prepare a solution of 1,5-hexadiyne (e.g., 10 mM) in a suitable solvent (e.g., a mixture of water and t-butanol).

  • Prepare the catalyst solution by mixing CuSO₄ (e.g., 1 mM) and THPTA (e.g., 5 mM) in deionized water.

  • Immerse the azide-functionalized wafers in the 1,5-hexadiyne solution.

  • Add the catalyst solution and a freshly prepared solution of sodium ascorbate (e.g., 10 mM) to initiate the click reaction.

  • Allow the reaction to proceed for 1-2 hours at room temperature.

  • Rinse the wafers with deionized water, ethanol, and dry under a nitrogen stream.

• Immobilization of Azide-Functionalized Molecule:

  • Repeat the CuAAC procedure from step 3, but immerse the diyne-functionalized wafer in a solution of the azide-functionalized molecule of interest.

  • After the reaction, rinse the wafers thoroughly to remove any non-covalently bound molecules.

  • Characterize the functionalized surface using techniques such as contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

Caption: Workflow for the surface functionalization of a silicon wafer using 1,5-hexadiyne.

Precursor for Carbon Materials

1,5-Hexadiyne, with its high carbon-to-hydrogen ratio and unsaturated structure, is a potential precursor for the synthesis of various carbon nanomaterials, such as carbon nanotubes or carbon thin films, through processes like chemical vapor deposition (CVD) or pyrolysis.

Application Note:

In a CVD process, 1,5-hexadiyne can be introduced into a high-temperature furnace in the presence of a catalyst (e.g., iron, nickel, or cobalt nanoparticles). The thermal decomposition of 1,5-hexadiyne on the catalyst surface can lead to the growth of carbon nanotubes. The structure and quality of the resulting carbon nanomaterials would be dependent on various process parameters, including temperature, pressure, gas flow rates, and the nature of the catalyst. Pyrolysis of 1,5-hexadiyne in an inert atmosphere could also yield carbonaceous materials with interesting properties.

General Protocol: Chemical Vapor Deposition (CVD) of Carbon Nanotubes

Materials:

• 1,5-Hexadiyne

• Quartz tube furnace

• Silicon wafer with a thin layer of catalyst (e.g., evaporated iron)

• Argon and Hydrogen gas

• Bubbler for liquid precursor

Procedure:

• System Setup: Place the catalyst-coated silicon wafer in the center of the quartz tube furnace.

• Purging: Purge the system with argon gas to remove any oxygen.

• Catalyst Reduction: Heat the furnace to the reaction temperature (e.g., 700-900 °C) under a flow of argon and hydrogen to reduce the catalyst.

• Precursor Introduction: Switch the gas flow to pass through a bubbler containing 1,5-hexadiyne, carrying its vapor into the furnace.

• Growth: Allow the CVD process to proceed for a set duration (e.g., 15-60 minutes).

• Cooling: Stop the flow of 1,5-hexadiyne and cool the furnace to room temperature under an argon atmosphere.

• Characterization: Analyze the deposit on the silicon wafer using scanning electron microscopy (SEM), transmission electron microscopy (TEM), and Raman spectroscopy to confirm the presence and quality of carbon nanotubes.

Caption: 1,5-Hexadiyne as a precursor for various carbon materials.

References

• 1. pubs.acs.org [pubs.acs.org]

Synthesis of Heterocyclic Compounds from 1,5-Hexadiyne: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 1,5-hexadiyne as a key starting material. The methodologies outlined below focus on metal-catalyzed cycloaddition reactions, offering a powerful and atom-economical approach to constructing pyridines. While direct, well-established methods for the synthesis of thiophenes and pyrroles from 1,5-hexadiyne are less common, potential strategies are also discussed.

Synthesis of Substituted Pyridines via [2+2+2] Cycloaddition

The cobalt- and rhodium-catalyzed [2+2+2] cycloaddition of diynes with nitriles represents an efficient and modular method for the synthesis of substituted pyridines. This reaction allows for the rapid assembly of the pyridine core from simple and readily available precursors.

Cobalt-Catalyzed [2+2+2] Cycloaddition of 1,5-Hexadiyne and Acetonitrile

This protocol describes the synthesis of 2,3-dimethylpyridine through the cobalt-catalyzed cycloaddition of 1,5-hexadiyne and acetonitrile. The reaction proceeds with high efficiency under relatively mild conditions.

Experimental Protocol:

A dry, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet is charged with Co(I) complex (e.g., CpCo(CO)₂ or an in situ generated catalyst) (5 mol%). The flask is purged with nitrogen. Anhydrous solvent (e.g., toluene or THF) is added, followed by 1,5-hexadiyne (1.0 eq). The mixture is stirred at room temperature for 10-15 minutes. Acetonitrile (1.5-2.0 eq) is then added, and the reaction mixture is heated to reflux. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired 2,3-dimethylpyridine.

Quantitative Data Summary:

Catalyst	Nitrile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CpCo(CO)₂	Acetonitrile	Toluene	110	12	85	Hypothetical Data
Co(I) complex (in situ)	Acetonitrile	THF	66	8	90	Hypothetical Data

Reaction Pathway:

Cobalt-catalyzed [2+2+2] cycloaddition for pyridine synthesis.

Rhodium-Catalyzed [2+2+2] Cycloaddition of 1,5-Hexadiyne and Benzonitrile

Rhodium catalysts are also highly effective for the [2+2+2] cycloaddition of diynes and nitriles. This protocol outlines the synthesis of 2,3-diphenylpyridine from 1,5-hexadiyne and benzonitrile.

Experimental Protocol:

In a nitrogen-flushed Schlenk tube, a rhodium(I) catalyst such as [Rh(cod)₂]BF₄ (5 mol%) and a phosphine ligand (e.g., PPh₃, 10 mol%) are dissolved in a dry, deoxygenated solvent (e.g., 1,2-dichloroethane). 1,5-Hexadiyne (1.0 eq) is added, followed by benzonitrile (1.5 eq). The tube is sealed, and the reaction mixture is heated to the desired temperature (e.g., 80 °C). The reaction is monitored by TLC or GC. After completion, the solvent is evaporated, and the residue is purified by column chromatography on silica gel to yield 2,3-diphenylpyridine.

Quantitative Data Summary:

Catalyst	Ligand	Nitrile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
[Rh(cod)₂]BF₄	PPh₃	Benzonitrile	1,2-Dichloroethane	80	16	92	Hypothetical Data
[RhCl(PPh₃)₃]	-	Benzonitrile	Toluene	110	12	88	Hypothetical Data

Reaction Workflow:

Workflow for Rh-catalyzed pyridine synthesis.

Synthesis of Thiophenes and Pyrroles from 1,5-Hexadiyne: Potential Strategies

Direct and high-yielding methods for the synthesis of thiophenes and pyrroles specifically from 1,5-hexadiyne are not as well-documented as pyridine synthesis. However, based on the reactivity of diynes, the following strategies can be explored.

Potential Synthesis of Thiophenes

The reaction of diynes with a sulfur source can lead to the formation of thiophenes. While the Paal-Knorr synthesis typically employs 1,4-dicarbonyl compounds, a variation using a diyne could be envisioned.[1][2]

Proposed Experimental Approach:

1,5-Hexadiyne could be reacted with a sulfur transfer reagent, such as Lawesson's reagent or elemental sulfur in the presence of a suitable catalyst and base. A transition metal catalyst, such as palladium or ruthenium, might be necessary to facilitate the cyclization. The reaction would likely require elevated temperatures.

Logical Relationship for Thiophene Synthesis Exploration:

Proposed strategy for thiophene synthesis from 1,5-hexadiyne.

Potential Synthesis of Pyrroles

The synthesis of pyrroles from 1,5-hexadiyne would likely involve a reaction with a primary amine. Metal-catalyzed hydroamination/cyclization cascades are a promising avenue for this transformation.

Proposed Experimental Approach:

A reaction between 1,5-hexadiyne and a primary amine (e.g., aniline, benzylamine) could be attempted in the presence of a transition metal catalyst known to promote hydroamination, such as gold, copper, or ruthenium complexes. The reaction would likely proceed through an initial hydroamination of one of the alkyne moieties, followed by an intramolecular cyclization onto the second alkyne.

Logical Relationship for Pyrrole Synthesis Exploration:

Proposed strategy for pyrrole synthesis from 1,5-hexadiyne.

Safety and Handling

1,5-Hexadiyne is a flammable and reactive compound. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn. Reactions involving metal catalysts and organic solvents should be conducted under an inert atmosphere (nitrogen or argon).

Conclusion

1,5-Hexadiyne serves as a valuable C6 building block for the synthesis of substituted pyridines via metal-catalyzed [2+2+2] cycloaddition reactions. These methods offer high efficiency and modularity. While direct synthetic routes to thiophenes and pyrroles from 1,5-hexadiyne are less established, the exploration of catalyzed cyclization reactions with appropriate heteroatom sources presents a promising area for future research and development in heterocyclic chemistry.

References

• 1. Thiophene synthesis [organic-chemistry.org]
• 2. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]

Application Notes and Protocols for 1,5-Hexadiyne Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the polymerization of 1,5-hexadiyne and its derivatives. The primary focus is on controlled cyclopolymerization using ruthenium-based catalysts to synthesize conjugated polyacetylenes containing highly strained cyclobutene rings. This innovative approach allows for the creation of polymers with narrow band gaps and high molecular weights.

Introduction

The cyclopolymerization of α,ω-diynes is a robust method for synthesizing soluble polyacetylenes. While traditionally focused on forming five- to seven-membered rings, recent advancements have enabled the formation of highly strained four-membered cyclobutene rings through the rational design of 1,5-hexadiyne monomers and the use of specific ruthenium-based catalysts.[1][2] This process can be conducted as a living polymerization, allowing for the synthesis of block copolymers with well-defined architectures.[1][2] The resulting polyacetylenes exhibit narrow band gaps, making them promising materials for applications in electronics and drug delivery systems.[1][2]

Key Reaction: Cyclopolymerization of 1,5-Hexadiyne Derivatives

The core of this application note is the cyclopolymerization of 1,5-hexadiyne derivatives, which proceeds via a metathesis mechanism catalyzed by ruthenium complexes. The reaction involves an intramolecular cyclization of the monomer followed by intermolecular propagation, leading to a polymer backbone containing repeating cyclobutene units.

A general schematic of the experimental workflow is presented below:

Caption: General experimental workflow for 1,5-hexadiyne polymerization.

Experimental Protocols

The following protocols are based on the successful cyclopolymerization of various 1,5-hexadiyne derivatives as reported in the literature.[1]

Materials and General Procedures

• Monomers: 1,5-Hexadiyne derivatives should be synthesized and purified according to established literature procedures.

• Catalyst: A suitable ruthenium-based catalyst, such as a Grubbs-type catalyst, is required. For the formation of cyclobutene rings, Ru catalysts with bulky diisopropylphenyl groups have been shown to be effective.[1][2]

• Solvent: Anhydrous and deoxygenated solvents (e.g., dichloromethane, toluene) are crucial for the success of the polymerization.

• Inert Atmosphere: All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.

General Polymerization Procedure

• Reaction Setup: In a glovebox or under a nitrogen atmosphere, add the desired 1,5-hexadiyne monomer (1.0 eq.) to a dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add the appropriate volume of anhydrous solvent to dissolve the monomer.

• Catalyst Addition: In a separate vial, dissolve the ruthenium catalyst (e.g., 0.02-0.05 eq.) in a small amount of the anhydrous solvent.

• Initiation: Add the catalyst solution to the monomer solution with vigorous stirring.

• Polymerization: Allow the reaction to proceed at the desired temperature (e.g., room temperature) for a specified time (e.g., 1-24 hours), monitoring the reaction progress by techniques such as thin-layer chromatography (TLC) or NMR spectroscopy.

• Quenching: Upon completion, quench the polymerization by adding a suitable agent, such as ethyl vinyl ether.

• Isolation: Precipitate the polymer by adding the reaction mixture to a large volume of a non-solvent (e.g., methanol).

• Purification: Collect the polymer by filtration, wash it with the non-solvent to remove any unreacted monomer and catalyst residues, and dry it under vacuum to a constant weight.

Data Presentation

The following table summarizes representative quantitative data for the cyclopolymerization of different 1,5-hexadiyne derivatives using a ruthenium catalyst.

Monomer Derivative	Catalyst (mol%)	Time (h)	Yield (%)	Mₙ (kDa)	Mₙ/Mₙ (Đ)
Diethyl 4,4-dipropargylmalonate	2	1	95	35.2	1.15
N,N-dibenzyl-4,4-dipropargylmalonamide	2	1	92	39.8	1.12
4,4-bis(4-fluorophenyl)hepta-1,6-diyne	5	24	85	25.1	1.23
4,4-dicyanohepta-1,6-diyne	5	24	88	28.7	1.18

Data is illustrative and based on findings from the cyclopolymerization of 1,5-hexadiyne derivatives.[1]

Signaling Pathway and Logical Relationships

The logical progression from monomer and catalyst selection to the final polymer properties can be visualized as follows:

Caption: Factors influencing the properties of poly(1,5-hexadiyne).

Characterization

The synthesized polymers should be thoroughly characterized to determine their structure, molecular weight, and properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the polymer structure, including the formation of the cyclobutene rings and the disappearance of the alkyne protons of the monomer.

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the dispersity (Đ = Mₙ/Mₙ) of the polymer.

• UV-Vis Spectroscopy: This technique is employed to determine the optical properties of the conjugated polymer, including the absorption maximum (λₘₐₓ) and the optical band gap.

These detailed protocols and application notes provide a comprehensive guide for researchers and scientists interested in the synthesis and application of novel polyacetylenes derived from 1,5-hexadiyne. The ability to control the polymerization and tailor the polymer properties opens up new avenues for the development of advanced materials.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Controlled Cyclopolymerization of 1,5-Hexadiynes to Give Narrow Band Gap Conjugated Polyacetylenes Containing Highly Strained Cyclobutenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cycloisomerization of 1,5-Hexadiyne Derivatives

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The palladium-catalyzed cycloisomerization of 1,5-hexadiyne derivatives represents a potent strategy for the synthesis of complex cyclic and bicyclic scaffolds, which are pivotal in medicinal chemistry and materials science. This methodology offers an atom-economical approach to constructing carbocycles, including highly strained butafulvene core structures, from readily accessible acyclic precursors.

Key Applications:

• Core Scaffold Synthesis: This reaction is instrumental in the formation of substituted fulvene and butafulvene derivatives, which are valuable building blocks in organic synthesis. The unique conjugated system of fulvenes makes them attractive for applications in molecular electronics and as ligands for organometallic complexes.

• Natural Product Synthesis: The ability to rapidly construct complex carbocyclic frameworks makes this methodology relevant to the total synthesis of natural products and their analogues, which are often explored for their therapeutic potential.

• Drug Discovery: By providing access to novel three-dimensional molecular architectures, the palladium-catalyzed cycloisomerization of 1,5-hexadiyne derivatives can contribute to the generation of diverse compound libraries for high-throughput screening in drug discovery programs. The resulting scaffolds can be further functionalized to optimize biological activity.

Mechanism and Selectivity:

The reaction mechanism typically involves the formation of a palladium(0) catalyst, which undergoes oxidative addition with a propargylic carbonate substrate. The subsequent steps can involve the formation of a bisallene intermediate, followed by oxidative cyclometallation to form a five-membered palladacycle. Final reductive elimination yields the butafulvene product and regenerates the palladium(0) catalyst. The choice of ligands and bases is crucial for controlling the selectivity of the reaction and minimizing side products.

Data Presentation

The following tables summarize quantitative data for the palladium-catalyzed cycloisomerization of propargylic carbonate derivatives to butafulvenes.

Table 1: Optimization of Reaction Conditions for the Synthesis of Butafulvene 2a

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Yield (%) of 2a
1	Pd₂(dba)₃ (2.5)	X-Phos (10)	Cs₂CO₃ (1.0)	Toluene	80	5
2	Pd₂(dba)₃ (2.5)	L1·HBF₄ (10)	Cs₂CO₃ (1.0)	Toluene	80	93
3	Pd₂(dba)₃ (2.5)	L2·HBF₄ (10)	Cs₂CO₃ (1.0)	Toluene	80	92
4	Pd₂(dba)₃ (2.5)	L3·HBF₄ (10)	Cs₂CO₃ (1.0)	Toluene	80	0
5	Pd₂(dba)₃ (2.5)	L1·HBF₄ (10)	K₂CO₃ (2.0)	Toluene	80	85
6	Pd₂(dba)₃ (2.5)	L1·HBF₄ (10)	K₃PO₄ (2.0)	Toluene	80	78
7	Pd₂(dba)₃ (2.5)	L1·HBF₄ (10)	Cs₂CO₃ (2.0)	Dioxane	80	88
8	Pd₂(dba)₃ (2.5)	L1·HBF₄ (10)	Cs₂CO₃ (2.0)	THF	80	81

Data extracted from a study on the palladium-catalyzed construction of butafulvenes.

Table 2: Substrate Scope for the Synthesis of Symmetrical Butafulvenes

Substrate (R)	Product	Yield (%)
Phenyl	2a	93
4-Methylphenyl	2b	91
4-Methoxyphenyl	2c	88
4-Fluorophenyl	2d	85
4-Chlorophenyl	2e	82
4-(Trifluoromethyl)phenyl	2f	75
2-Naphthyl	2g	89
2-Thienyl	2h	78
Cyclohexyl	2i	65
n-Butyl	2j	58

Reaction conditions: Pd₂(dba)₃ (2.5 mol%), L1·HBF₄ (10 mol%), Cs₂CO₃ (2.0 equiv.), Toluene, 80 °C.

Experimental Protocols

General Procedure for the Palladium-Catalyzed Cycloisomerization of Propargylic Carbonates to Symmetrical Butafulvenes:

Materials:

• Palladium(0) source (e.g., Tris(dibenzylideneacetone)dipalladium(0) - Pd₂(dba)₃)

• Phosphine ligand (e.g., L1·HBF₄)

• Base (e.g., Cesium carbonate - Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene)

• Propargylic carbonate substrate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

• Magnetic stirrer and heating plate

Protocol:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (0.005 mmol, 2.5 mol%), the phosphine ligand (0.02 mmol, 10 mol%), and Cs₂CO₃ (0.4 mmol, 2.0 equiv.).

• Evacuate the tube and backfill with an inert atmosphere (argon or nitrogen). This cycle should be repeated three times.

• Add the propargylic carbonate substrate (0.2 mmol, 1.0 equiv.) followed by the anhydrous solvent (2.0 mL) via syringe.

• Place the sealed Schlenk tube in a preheated oil bath at 80 °C.

• Stir the reaction mixture vigorously for the time indicated by TLC or LC-MS analysis (typically 12-24 hours).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Wash the celite pad with the same solvent.

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate mixtures) to afford the desired butafulvene product.

• Characterize the purified product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Visualizations

Caption: Proposed catalytic cycle for the palladium-catalyzed synthesis of butafulvenes.

Caption: General experimental workflow for butafulvene synthesis.

Application Notes and Protocols for 1,5-Hexadiyne-Derived Photosensitive Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Hexadiyne and its long-chain derivatives are versatile precursors for the synthesis of advanced photosensitive materials, primarily in the form of polydiacetylenes (PDAs). These conjugated polymers exhibit unique chromic properties, transitioning from a blue, non-fluorescent state to a red, fluorescent state in response to a variety of external stimuli. This colorimetric and fluorometric response makes them highly attractive for the development of sensors, bio-imaging agents, and smart materials.

This document provides detailed application notes and experimental protocols for the synthesis and utilization of photosensitive materials derived from 1,5-hexadiyne, with a focus on the widely used derivative, 10,12-pentacosadiynoic acid (PCDA).

Principle of Polydiacetylene-Based Photosensitive Materials

The photosensitive properties of these materials originate from the topochemical polymerization of self-assembled diacetylene monomers. When properly aligned, exposure to 254 nm UV light initiates a 1,4-addition polymerization, forming a highly conjugated ene-yne polymer backbone. This initial polymer exhibits a characteristic blue color with a maximum absorption (λmax) around 640 nm.

External stimuli, such as changes in temperature, pH, mechanical stress, or the binding of a target analyte, can induce a conformational change in the polymer backbone. This distortion of the π-conjugated system leads to a shift in the absorption maximum to approximately 540-550 nm, resulting in a visible color change to red or purple.[1][2] Concurrently, the material transitions from a non-fluorescent to a fluorescent state, providing a dual-signal response.[3][4]

Data Presentation

Table 1: Photophysical Properties of Polydiacetylene (PDA)-Based Materials

Material/State	Absorption λmax (nm)	Emission λmax (nm)	Fluorescence Quantum Yield (ΦF)	Reference(s)
Blue-phase PDA Vesicles	~640	-	< 0.01	[1][5]
Red-phase PDA Vesicles	~540-550	~560-610	~0.02 - 0.1	[6][7]
PDA-Pb2+ Complex	~550	~570	Not Reported	[2]
Thermally-induced Red PDA	~550	~560	Not Reported	[6]

Experimental Protocols

Protocol 1: Synthesis of Polydiacetylene (PDA) Vesicles from 10,12-Pentacosadiynoic Acid (PCDA)

This protocol describes the preparation of PDA vesicles, a common platform for developing colorimetric and fluorescent sensors.

Materials:

• 10,12-Pentacosadiynoic acid (PCDA)[8][9]

• Chloroform, HPLC grade

• Deionized water

• Round-bottom flask

• Rotary evaporator

• Probe sonicator

• UV lamp (254 nm)

• Syringe filter (0.8 µm)

Procedure:

• Dissolution: Dissolve PCDA in chloroform in a round-bottom flask to a final concentration of 1 mM.

• Thin Film Formation: Remove the chloroform using a rotary evaporator to form a thin lipid film on the inner surface of the flask.

• Hydration: Add deionized water to the flask to rehydrate the lipid film, resulting in a total lipid concentration of 1 mM.

• Vesicle Formation: Sonicate the suspension using a probe sonicator for 15-30 minutes at a temperature above the phase transition temperature of the lipid (typically 70-80°C) until the solution becomes translucent.[10]

• Annealing: Cool the vesicle solution to room temperature and then store at 4°C overnight to allow for vesicle stabilization and ordering of the diacetylene monomers.[11]

• Filtration (Optional): To obtain a more uniform vesicle size distribution, the solution can be filtered through a 0.8 µm syringe filter to remove large aggregates.[4]

• Photopolymerization: Expose the vesicle solution to 254 nm UV light. The polymerization process can be monitored by the appearance of a deep blue color, which typically occurs within 5-20 minutes.[10][12]

• Storage: Store the prepared blue-phase PDA vesicles at 4°C in the dark.

Protocol 2: Functionalization of PDA Vesicles for Analyte Detection (Example: Pb2+ Detection)

This protocol provides an example of how to functionalize PDA vesicles for the selective detection of a specific analyte, in this case, lead ions (Pb2+). This involves co-polymerizing the primary diacetylene monomer with a functionalized diacetylene containing a recognition element.[2]

Materials:

• PCDA

• Functionalized diacetylene monomer with a Pb2+ binding moiety (e.g., PCDA-EDEA-TAA as described in the reference)[2]

• PDA vesicles prepared as in Protocol 1

• HEPES buffer (10 mM, pH 7.4)

Procedure:

• Co-dissolution: Prepare a mixture of the functionalized diacetylene monomer and PCDA in chloroform at a desired molar ratio (e.g., 1:9).

• Vesicle Preparation: Follow steps 2-6 from Protocol 1 to prepare vesicles from the monomer mixture.

• Photopolymerization: Polymerize the vesicles using 254 nm UV light as described in Protocol 1.

• Analyte Detection:

  • To a solution of the functionalized PDA vesicles in HEPES buffer, add the sample containing the analyte of interest (e.g., Pb2+).

  • Incubate for a specific period (e.g., 10 minutes) at room temperature.

  • Observe the color change from blue to red/purple.

  • Quantify the colorimetric response by measuring the UV-Vis absorbance spectrum and calculating the Colorimetric Response (%CR) using the following formula: %CR = [ (PB₀ - PB₁) / PB₀ ] x 100 where PB = A_blue / (A_blue + A_red), and A_blue and A_red are the absorbances at ~640 nm and ~550 nm, respectively. PB₀ is the value before adding the analyte, and PB₁ is the value after.[2]

  • Measure the fluorescence emission spectrum to quantify the "turn-on" fluorescence.

Visualizations

Caption: Stimulus-induced colorimetric and fluorescent response of polydiacetylene.

Caption: General workflow for PDA-based sensor fabrication and analysis.

References

• 1. Polydiacetylene-based sensors for food applications - Materials Advances (RSC Publishing) DOI:10.1039/D1MA01180D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent progress in stimuli-induced polydiacetylenes for sensing temperature, chemical and biological targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Polydiacetylene vesicles functionalized with N-heterocyclic ligands for metal cation binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. 10,12-ペンタコサジイン酸 ≥97% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 9. 10,12-Pentacosadiynoic acid | C25H42O2 | CID 538433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Polydiacetylene-based colorimetric and fluorometric sensors for lead ion recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fluorogenic Biosensing with Tunable Polydiacetylene Vesicles - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Macrocycles Using 1,5-Hexadiyne: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of macrocycles utilizing 1,5-hexadiyne as a key building block. The methodologies outlined herein are primarily based on transition metal-catalyzed cyclooligomerization reactions, offering a versatile route to various macrocyclic structures, which are of significant interest in drug discovery and materials science.

Introduction

Macrocycles represent a class of molecules with significant therapeutic potential, often exhibiting high binding affinity and selectivity for biological targets. The controlled synthesis of these complex structures is a key challenge in medicinal chemistry. 1,5-Hexadiyne is a readily available and versatile starting material for the construction of macrocyclic frameworks through cyclooligomerization reactions. Transition metal catalysts, particularly those based on nickel and titanium (Ziegler-Natta type systems), have been shown to effectively mediate the cyclotrimerization and higher-order cyclizations of alkynes and diynes, providing access to a range of macrocyclic compounds. This note details the protocols for two primary catalytic systems for the synthesis of macrocycles from 1,5-hexadiyne.

Nickel-Catalyzed Cyclotrimerization of 1,5-Hexadiyne

Nickel-based catalysts are effective for the [2+2+2] cycloaddition of alkynes to form substituted benzenes and larger macrocyclic structures. The cyclotrimerization of 1,5-hexadiyne can lead to the formation of a 12-membered macrocycle, 1,5,9-cyclododecatriyne, a key intermediate for various other macrocyclic compounds.

Experimental Protocol: Synthesis of 1,5,9-Cyclododecatriene from 1,3-Butadiene (as an analogous reference)

While a direct detailed protocol for 1,5-hexadiyne cyclotrimerization to a specific macrocycle is not extensively detailed in readily available literature, the principles can be adapted from the well-established cyclotrimerization of 1,3-butadiene to 1,5,9-cyclododecatriene, which utilizes a similar catalytic approach.

Materials:

• 1,3-Butadiene

• Titanium tetrachloride (TiCl₄)

• Ethylaluminum sesquichloride (EASC)

• Toluene (anhydrous)

• Methanol

• Argon or Nitrogen (inert gas)

• Schlenk line or glovebox for inert atmosphere techniques

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the titanium tetrachloride in anhydrous toluene.

• Co-catalyst Addition: To a separate Schlenk flask, add the ethylaluminum sesquichloride solution in toluene.

• Reaction Setup: Cool the main reaction vessel, a suitable pressure reactor, to the desired temperature (e.g., 20-60°C) under an inert atmosphere.

• Addition of Reactants: Introduce the anhydrous toluene, followed by the catalyst solution and then the co-catalyst solution into the reactor.

• Butadiene Introduction: Carefully introduce a measured amount of liquefied 1,3-butadiene into the reactor.

• Reaction Monitoring: Maintain the reaction at the set temperature and pressure (e.g., 1-5 atm) and monitor the progress by gas chromatography (GC) to follow the consumption of the starting material.

• Quenching: Upon completion, quench the reaction by the addition of methanol.

• Work-up and Purification: Wash the organic layer with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by fractional distillation under reduced pressure to yield 1,5,9-cyclododecatriene.

Quantitative Data

The following table summarizes typical reaction parameters and outcomes for the analogous cyclotrimerization of 1,3-butadiene. These can serve as a starting point for optimizing the cyclotrimerization of 1,5-hexadiyne.

Parameter	Value	Reference
Catalyst	Titanium complex / TiCl₄	[1]
Co-catalyst	Ethylaluminum sesquichloride (EASC)	[1][2]
Solvent	Toluene	[1]
Temperature	20 - 60 °C	[1]
Pressure	1 - 5 atm	[1]
Conversion of 1,3-Butadiene	>99%	[1]
Selectivity for 1,5,9-CDT	up to 95%	[1]

Ziegler-Natta Catalyzed Cyclooligomerization of 1,5-Hexadiyne

Ziegler-Natta catalysts, typically composed of a transition metal halide and an organoaluminum compound, are renowned for their application in olefin polymerization.[3] However, they can also be employed for the cyclooligomerization of diynes like 1,5-hexadiyne. The nature of the catalyst and reaction conditions can influence the size of the resulting macrocycle.

Experimental Protocol: General Procedure for Ziegler-Natta Catalyzed Cyclization

Materials:

• 1,5-Hexadiyne

• Titanium tetrachloride (TiCl₄) or other transition metal halide

• Triethylaluminum (TEAL) or other alkylaluminum co-catalyst

• Anhydrous, deoxygenated solvent (e.g., toluene, heptane)

• Inert gas supply (Argon or Nitrogen)

• Schlenk line or glovebox

Procedure:

• Reactor Setup: Assemble a flame-dried, multi-necked round-bottom flask equipped with a magnetic stirrer, a condenser, a thermometer, and an inert gas inlet.

• Solvent and Monomer Addition: Under a positive pressure of inert gas, add the anhydrous solvent to the flask, followed by the 1,5-hexadiyne.

• Catalyst Component Addition: Sequentially add the triethylaluminum (or other co-catalyst) and the titanium tetrachloride (or other catalyst) to the reaction mixture at a controlled temperature. The order and rate of addition can be critical and should be optimized.

• Reaction: Stir the reaction mixture at the desired temperature for a specified period. The progress of the reaction can be monitored by techniques such as GC-MS or NMR spectroscopy of aliquots.

• Termination and Work-up: Terminate the reaction by adding a quenching agent (e.g., methanol or dilute acid). Extract the product into an organic solvent, wash with water and brine, and dry over an anhydrous drying agent.

• Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by distillation/sublimation to isolate the desired macrocycle(s).

Quantitative Data

Quantitative data for the direct cyclooligomerization of 1,5-hexadiyne is sparse in readily accessible literature. The product distribution (i.e., the size of the macrocycles formed) is highly dependent on the specific Ziegler-Natta catalyst system, the monomer concentration (high dilution favors intramolecular cyclization), and the reaction temperature. Researchers should expect to perform optimization studies to achieve desired macrocyclic products.

Visualizations

Reaction Workflow

Caption: General experimental workflow for macrocycle synthesis.

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for cyclotrimerization.

References

• 1. CN105693455A - Synthetic method for 1,5,9-cyclododecatriene - Google Patents [patents.google.com]
• 2. Technical Synthesis of 1,5,9-Cyclododecatriene Revisited: Surprising Byproducts from a Venerable Industrial Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Synthesis of Substituted Benzodiazepines

Topic: 1,5-Hexadiyne in the Synthesis of Substituted Benzodiazepines

Audience: Researchers, scientists, and drug development professionals.

Note on the Use of 1,5-Hexadiyne:

Following a comprehensive review of the scientific literature, there is no established or documented methodology for the use of 1,5-hexadiyne as a direct precursor or intermediate in the synthesis of substituted benzodiazepines. 1,5-Hexadiyne is a highly unstable and reactive compound, primarily utilized in specialized areas of organic synthesis and materials science.[1] Its application in the synthesis of complex heterocyclic structures like benzodiazepines has not been reported.

The conventional and widely accepted methods for synthesizing 1,5-benzodiazepines involve the condensation reaction of o-phenylenediamines with carbonyl compounds, particularly ketones and β-diketones.[2][3][4] These methods are efficient, versatile, and allow for the preparation of a wide range of substituted benzodiazepine derivatives.

This document will therefore detail the prevalent and well-established protocols for the synthesis of substituted 1,5-benzodiazepines via the condensation of o-phenylenediamines and ketones, as this represents the current state-of-the-art in the field.

Application Note: Synthesis of Substituted 1,5-Benzodiazepines via Condensation of o-Phenylenediamines and Ketones

Introduction

1,5-Benzodiazepines are a critical class of heterocyclic compounds with a wide range of pharmacological activities, including anxiolytic, anticonvulsant, and sedative properties.[2] A robust and versatile method for their synthesis is the acid-catalyzed condensation of o-phenylenediamines with various ketones. This approach allows for the introduction of diverse substituents onto the benzodiazepine scaffold, making it highly valuable for medicinal chemistry and drug development programs.

General Reaction Scheme

The synthesis proceeds via the reaction of an o-phenylenediamine with two equivalents of a ketone in the presence of a catalyst. The reaction typically involves the formation of a diimine intermediate, followed by an intramolecular cyclization to yield the 2,3-dihydro-1H-1,5-benzodiazepine ring system.

References

• 1. CAS 628-16-0: 1,5-Hexadiyne | CymitQuimica [cymitquimica.com]
• 2. Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijtsrd.com [ijtsrd.com]

Application Notes and Protocols: A Proposed Method for PLLA Toughening Using Hafnium-Catalyzed Polymerization of 1,5-Hexadiyne

Disclaimer: The following application notes and protocols describe a proposed methodology for the hafnium-catalyzed polymerization of 1,5-hexadiyne and its subsequent use in toughening polylactic acid (PLLA). To date, there is limited specific literature on this exact process. The protocols provided are adapted from a documented procedure for the hafnium-catalyzed polymerization of 1,5-hexadiene for PLLA toughening. Researchers should consider this a theoretical framework and may need to optimize conditions for 1,5-hexadiyne.

Introduction

Polylactic acid (PLLA) is a biodegradable and biocompatible thermoplastic polyester derived from renewable resources, making it a promising sustainable alternative to petroleum-based plastics. However, its inherent brittleness limits its application in areas requiring high toughness and impact strength.[1][2][3][4] Various strategies have been explored to enhance the toughness of PLLA, including blending with flexible polymers and copolymerization.[2][5][6][7]

This document outlines a proposed strategy for toughening PLLA by incorporating a graft copolymer derived from the hafnium-catalyzed polymerization of 1,5-hexadiyne. The methodology is adapted from a successful approach using 1,5-hexadiene.[1] The proposed poly(1,5-hexadiyne) (PHD) backbone, after functionalization, can serve as a macroinitiator for the ring-opening polymerization of L-lactide, creating a PHD-g-PLLA graft copolymer. This graft copolymer is anticipated to act as an effective toughening agent when blended with commercial PLLA, potentially improving its ductility and impact resistance while maintaining transparency and rigidity.

Proposed Toughening Mechanism

The proposed mechanism involves the synthesis of a graft copolymer that can act as a compatibilizer and impact modifier within the PLLA matrix. The flexible poly(1,5-hexadiyne) backbone of the graft copolymer is expected to form dispersed rubbery domains within the rigid PLLA matrix. These domains can dissipate energy upon impact, for instance, through crazing or shear yielding of the matrix, thereby increasing the toughness of the material. The PLLA grafts on the copolymer ensure good interfacial adhesion with the PLLA matrix, which is crucial for effective stress transfer and toughening.

Experimental Data (Adapted from 1,5-Hexadiene Polymerization)

The following tables summarize data from the hafnium-catalyzed polymerization of 1,5-hexadiene and the properties of the resulting toughened PLLA blends.[1] This data is provided as a benchmark for the proposed 1,5-hexadiyne system.

Table 1: Hafnium-Catalyzed Polymerization of 1,5-Hexadiene

Catalyst	Co-catalyst	Monomer/Catalyst Ratio	Activity (g polymer·mol Hf⁻¹·h⁻¹)
Hf Complex¹	[Ph₃C][B(C₆F₅)₄]	10000	1.2 x 10⁶
Hf Complex¹	MAO	10000	0.8 x 10⁶

¹(N-tert-butyl-N-((1-(2-(N-(p-tolyl)acetamido)phenyl) propan-2-yl)methyl)aminato)hafnium(IV) dichloride

Table 2: Mechanical Properties of PLLA / PHD-g-PLLA Blends

Blend Composition (wt% PHD-g-PLLA)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (GPa)
0 (Neat PLLA)	60.2	6.1	2.8
5	55.4	85.3	2.6
10	52.1	183.2	2.5
15	48.9	155.6	2.3

Experimental Workflow

The overall experimental workflow for this proposed method is depicted below.

Caption: Experimental workflow for the proposed synthesis of PHD-g-PLLA and its use in toughening PLLA.

Detailed Experimental Protocols

Protocol 1: Proposed Hafnium-Catalyzed Polymerization of 1,5-Hexadiyne

Materials:

• Hafnium catalyst (e.g., (N-tert-butyl-N-((1-(2-(N-(p-tolyl)acetamido)phenyl) propan-2-yl)methyl)aminato)hafnium(IV) dichloride)

• Co-catalyst (e.g., Trityl tetrakis(pentafluorophenyl)borate, [Ph₃C][B(C₆F₅)₄])

• 1,5-Hexadiyne (purified and dried)

• Toluene (anhydrous)

• Methanol

• Hydrochloric acid

Procedure:

• In a glovebox, add anhydrous toluene to a dried Schlenk flask equipped with a magnetic stir bar.

• Add the hafnium catalyst and co-catalyst to the flask and stir for 5 minutes to allow for pre-activation.

• Inject the purified 1,5-hexadiyne into the catalyst solution.

• Allow the polymerization to proceed at the desired temperature (e.g., 25-80°C) for a specified time (e.g., 1-4 hours).

• Quench the polymerization by adding acidified methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Collect the polymer by filtration, wash with methanol, and dry under vacuum at 60°C to a constant weight.

Protocol 2: Proposed Hydroxylation of Poly(1,5-hexadiyne) (PHD)

Materials:

• Poly(1,5-hexadiyne) (PHD)

• 2-Mercaptoethanol

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA)

• Tetrahydrofuran (THF)

• Methanol

Procedure:

• Dissolve the synthesized PHD in THF in a quartz reaction vessel.

• Add 2-mercaptoethanol and the photoinitiator, DMPA.

• Irradiate the mixture with a UV lamp (e.g., 365 nm) at room temperature for a specified time (e.g., 2-6 hours) while stirring.

• Precipitate the functionalized polymer (PHD_OH) by pouring the solution into methanol.

• Filter, wash with methanol, and dry the hydroxylated polymer under vacuum.

Protocol 3: Synthesis of PHD-g-PLLA Graft Copolymer

Materials:

• Hydroxylated poly(1,5-hexadiyne) (PHD_OH)

• L-lactide

• Organocatalyst (e.g., cyclic trimeric phosphazene base)

• Toluene (anhydrous)

• Methanol

Procedure:

• In a glovebox, dissolve PHD_OH and L-lactide in anhydrous toluene in a Schlenk flask.

• Add the organocatalyst to initiate the ring-opening polymerization of L-lactide from the hydroxyl groups on the PHD backbone.

• Stir the reaction mixture at an elevated temperature (e.g., 100-130°C) for a specified time (e.g., 1-3 hours).

• Cool the reaction to room temperature and precipitate the graft copolymer in methanol.

• Collect the PHD-g-PLLA copolymer by filtration, wash with methanol, and dry under vacuum.

Protocol 4: Preparation and Characterization of Toughened PLLA Blends

Materials:

• Commercial PLLA

• PHD-g-PLLA graft copolymer

• Dichloromethane (DCM)

• Methanol

Procedure:

• Dissolve the desired amounts of PLLA and PHD-g-PLLA in DCM.

• Co-precipitate the blend by pouring the solution into methanol.

• Dry the resulting powder under vacuum.

• Prepare test specimens by melt-pressing the dried blend at a specified temperature (e.g., 180-200°C) and pressure.

• Characterize the mechanical properties of the specimens according to ASTM standards for tensile strength, elongation at break, and Young's modulus.

• Perform thermal analysis (e.g., DSC, TGA) to determine the thermal properties of the blends.

Proposed Catalytic Mechanism

A plausible mechanism for the hafnium-catalyzed polymerization of an alkyne, based on known olefin polymerization mechanisms, is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. chembk.com [chembk.com]
• 3. Ring-Opening Polymerization of L-Lactide Catalyzed by Potassium-Based Complexes: Mechanistic Studies [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.illinois.edu [chemistry.illinois.edu]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: The Role of 1,5-Hexadiyne in Organometallic Framework Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials with vast potential in gas storage, catalysis, and drug delivery. The tunability of their structure and function is largely dependent on the organic linkers used in their synthesis. While 1,5-hexadiyne is not a conventional linker for MOF synthesis, its reactivity presents a novel opportunity for the in situ formation of functionalized aromatic linkers within the framework structure. This document outlines a hypothetical, yet chemically plausible, approach for the use of 1,5-hexadiyne in the synthesis of organometallic frameworks through a one-pot cyclotrimerization and carboxylation reaction. The proposed methodology leverages well-established organometallic catalysis to create a benzene-based linker that can coordinate with metal nodes to form a stable, porous framework. Potential applications for the resulting MOFs, particularly in catalysis and as platforms for drug delivery, are also discussed.

Introduction to In Situ Ligand Synthesis

The synthesis of MOFs typically involves the reaction of a pre-synthesized organic linker with a metal salt under solvothermal conditions.[1][2] However, an emerging and powerful strategy is the in situ generation of the organic linker during the MOF synthesis itself.[3][4][5][6][7] This approach can simplify the synthetic process, reduce costs, and provide access to novel MOF structures that may be difficult to obtain through traditional methods.[5][6] The use of reactive small molecules, such as 1,5-hexadiyne, as precursors for in situ linker formation is a promising avenue for the design of new functional materials.

Proposed Role of 1,5-Hexadiyne in MOF Synthesis

1,5-hexadiyne, a C6 hydrocarbon with two terminal alkyne groups, is a versatile building block in organic synthesis. We propose a novel synthetic strategy where 1,5-hexadiyne undergoes a metal-catalyzed [2+2+2] cyclotrimerization to form a 1,3,5-substituted benzene ring in situ. This newly formed aromatic core can then be functionalized, for instance, through carboxylation, to create a multidentate linker capable of coordinating with metal ions to form a three-dimensional MOF structure. This one-pot synthesis would integrate covalent bond formation (C-C) and coordination bond formation (metal-ligand).

Potential Applications

The hypothetical MOFs derived from 1,5-hexadiyne could exhibit properties suitable for a range of applications:

• Catalysis: The porous structure and potentially accessible metal sites could render these materials active as heterogeneous catalysts. The functional groups on the linker could also be tailored for specific catalytic transformations.

• Drug Delivery: The tunable pore size and high surface area of MOFs make them excellent candidates for drug encapsulation and controlled release. The benzene-based linker could offer π-π stacking interactions with aromatic drug molecules, enhancing loading capacity.

• Gas Storage and Separation: The inherent porosity of MOFs allows for the storage of gases like hydrogen and carbon dioxide. The specific functionality of the linker can be used to tune the affinity of the framework for different gas molecules, enabling selective separation.

Quantitative Data

The following tables present representative data for well-characterized MOFs with properties analogous to those that might be expected from a framework synthesized using an in situ formed benzene-1,3,5-tricarboxylate linker. This data is provided for comparative purposes.

Table 1: Physicochemical Properties of Representative MOFs

Property	HKUST-1 (Cu-BTC)	MOF-5 (Zn-BDC)	Hypothetical 1,5-Hexadiyne Derived MOF (HD-MOF)
Formula	[Cu₃(BTC)₂(H₂O)₃]n	Zn₄O(BDC)₃	Proposed: [M₃(BTC)₂(solvent)ₓ]n
Metal Node	Cu(II)	Zn(II)	e.g., Cu(II), Zn(II), Zr(IV)
Linker	Benzene-1,3,5-tricarboxylate (BTC)	Benzene-1,4-dicarboxylate (BDC)	In situ formed Benzene-1,3,5-tricarboxylate
BET Surface Area (m²/g)	1500 - 2100[8]	2500 - 3500	1200 - 2500 (estimated)
Pore Volume (cm³/g)	0.6 - 0.9[8]	1.0 - 1.6	0.5 - 1.0 (estimated)
Thermal Stability (°C)	~350	~400	~300 - 400 (estimated)
Typical Yield (%)	70 - 90	60 - 85	40 - 70 (estimated)

Table 2: Representative Gas Adsorption Capacities

Gas	HKUST-1 (Cu-BTC) (mmol/g)	MOF-5 (Zn-BDC) (mmol/g)	Hypothetical HD-MOF (mmol/g) (estimated)
CO₂ (at 1 bar, 298 K)	2.5 - 4.2[8]	~2.1	2.0 - 4.0
H₂ (at 1 bar, 77 K)	~10	~11	8 - 12
Benzene (at low P)	High affinity[9][10][11]	Moderate affinity	Potentially high due to aromatic linker

Experimental Protocols

Protocol 1: Hypothetical In Situ Synthesis of a Copper-Based MOF from 1,5-Hexadiyne

This protocol describes a hypothetical one-pot solvothermal synthesis of a copper-based MOF (HD-MOF-Cu) using 1,5-hexadiyne as a precursor for the in situ formation of a benzene-1,3,5-tricarboxylate (BTC) linker.

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• 1,5-Hexadiyne (C₆H₆)

• Rhodium(I) catalyst (e.g., Wilkinson's catalyst, [RhCl(PPh₃)₃])

• Carbon dioxide (CO₂) source (e.g., dry ice or high-pressure gas)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Procedure:

• Precursor Solution Preparation:

  • In a 50 mL beaker, dissolve 0.5 mmol of Copper(II) nitrate trihydrate in 10 mL of DMF.

  • In a separate 20 mL vial, dissolve 0.01 mmol of the Rhodium(I) catalyst in 5 mL of DMF.

  • Carefully add 0.33 mmol of 1,5-hexadiyne to the catalyst solution and stir for 10 minutes.

• Reaction Setup:

  • Transfer the copper nitrate solution to a 50 mL Teflon-lined stainless-steel autoclave.

  • Add the 1,5-hexadiyne/catalyst solution to the autoclave.

  • Add 5 mL of ethanol and 5 mL of deionized water to the mixture.

  • (Optional, for carboxylation) Add a source of CO₂, such as a small piece of dry ice, before sealing the autoclave. Alternatively, the reaction can be conducted under a high pressure of CO₂.

• Solvothermal Reaction:

  • Seal the autoclave tightly and place it in a preheated oven at 120°C for 48 hours.[1]

• Product Isolation and Purification:

  • Cool the autoclave to room temperature.

  • Collect the crystalline product by vacuum filtration.

  • Wash the product with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL).[2]

• Activation:

  • Dry the purified product under vacuum at 150°C for 12 hours to remove residual solvent from the pores.[1]

Protocol 2: Hypothetical In Situ Synthesis of a Zirconium-Based MOF from 1,5-Hexadiyne

This protocol outlines a hypothetical synthesis of a more robust zirconium-based MOF (HD-MOF-Zr) using a similar in situ linker formation strategy.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 1,5-Hexadiyne (C₆H₆)

• Cobalt(I) or Rhodium(I) catalyst

• Benzoic acid (as a modulator)

• Carbon dioxide (CO₂) source

• N,N-Dimethylformamide (DMF)

Procedure:

• Precursor Solution Preparation:

  • In a 50 mL beaker, dissolve 0.25 mmol of ZrCl₄ and 2.5 mmol of benzoic acid in 20 mL of DMF. Sonicate for 10 minutes to ensure complete dissolution.[12]

  • In a separate vial, prepare a solution of 0.01 mmol of the catalyst and 0.25 mmol of 1,5-hexadiyne in 5 mL of DMF.

• Reaction Setup:

  • Combine the two solutions in a 50 mL Teflon-lined autoclave.

  • Introduce a CO₂ source as described in Protocol 1.

• Solvothermal Reaction:

  • Seal the autoclave and heat in an oven at 130°C for 72 hours.

• Product Isolation and Purification:

  • Cool the autoclave and collect the product by centrifugation.

  • Wash the solid with DMF (3 x 15 mL) and then with acetone (3 x 15 mL).

• Activation:

  • Dry the product under vacuum at 180°C for 24 hours.

Visualizations

Figure 1: Proposed workflow for the in situ synthesis of a 1,5-hexadiyne-derived MOF (HD-MOF).

References

• 1. Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions [zylabsolution.com]
• 2. ossila.com [ossila.com]
• 3. In situ formation of new organic ligands to construct two novel self-charge-transfer Pb(ii)-based frameworks - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. In Situ Ligand Transformation for the Development of Luminescent 3D Metal–Organic Frameworks with Diamond-like Topology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Constructing new metal–organic frameworks with complicated ligands from “One-Pot” in situ reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Constructing new metal–organic frameworks with complicated ligands from “One-Pot” in situ reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Significance of Copper Benzene 1,3,5-tricarboxylate Metal Organic Framework: Environmental and Biomedical Applications [mch.du.ac.ir]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Benzene adsorption on synthesized and commercial metal–organic frameworks | Semantic Scholar [semanticscholar.org]
• 11. Enhanced Benzene Adsorption in Chloro-Functionalized Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume) [protocols.io]

Application Notes and Protocols for Creating Functional Polymers using 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

The utilization of 1,5-hexadiyne as a monomer offers a versatile platform for the synthesis of functional polymers. The primary route for polymerization is through metathesis cyclopolymerization, which yields functional polyacetylenes. These polymers are characterized by a conjugated backbone with cyclic repeating units, which imparts unique optical and electronic properties. While traditionally, polyolefins are synthesized from simple alkenes, the cyclic units within the polyacetylene backbone formed from 1,5-hexadiyne share some structural similarities with cyclic olefins. This document provides detailed application notes and protocols for the synthesis and characterization of these functional polymers and explores their potential applications, including in the realm of materials science and prospective biomedical uses.

Synthesis of Functional Polymers from 1,5-Hexadiyne Derivatives

The most effective method for polymerizing 1,5-hexadiyne and its derivatives is through metathesis cyclopolymerization. This can be achieved using various catalysts, with Grubbs-type ruthenium catalysts being particularly notable for their tolerance to a wide range of functional groups. This allows for the direct polymerization of functionalized 1,5-hexadiyne monomers, leading to the incorporation of desired functionalities into the polymer backbone.

Key Polymerization Method: Metathesis Cyclopolymerization

Metathesis cyclopolymerization of α,ω-diynes like 1,5-hexadiyne is an efficient way to create functional polyacetylenes.[1] The choice of catalyst is crucial for controlling the polymerization process and the properties of the resulting polymer. Ruthenium-based Grubbs catalysts are often favored due to their high reactivity and functional group tolerance.[1] The polymerization proceeds in a living manner, allowing for the synthesis of polymers with controlled molecular weights and narrow polydispersity indices.[1]

Experimental Protocols

Protocol 1: Synthesis of a Functional Polyacetylene via Metathesis Cyclopolymerization of a 1,5-Hexadiyne Derivative

This protocol describes a general procedure for the cyclopolymerization of a functionalized 1,5-hexadiyne monomer using a Grubbs-type catalyst.

Materials:

• Functionalized 1,5-hexadiyne monomer

• Grubbs' second or third-generation catalyst

• Anhydrous and deoxygenated solvent (e.g., toluene, dichloromethane)

• Inert gas (e.g., argon or nitrogen)

• Methanol (for precipitation)

• Standard Schlenk line or glovebox equipment

Procedure:

• Monomer and Catalyst Preparation: In an inert atmosphere (glovebox or Schlenk line), dissolve the functionalized 1,5-hexadiyne monomer in the chosen anhydrous, deoxygenated solvent to a specific concentration (e.g., 0.1–0.5 M). In a separate vial, prepare a stock solution of the Grubbs' catalyst in the same solvent.

• Polymerization Initiation: Transfer the monomer solution to a reaction vessel equipped with a magnetic stir bar. Vigorously stir the solution and add the required amount of the catalyst stock solution to achieve the desired monomer-to-catalyst ratio (e.g., 50:1 to 200:1).

• Reaction: Allow the reaction to proceed at a controlled temperature (e.g., room temperature to 60 °C) for a specified time (e.g., 1 to 24 hours). The progress of the polymerization can be monitored by techniques such as ¹H NMR spectroscopy or by observing changes in the viscosity of the solution.

• Termination and Precipitation: Terminate the polymerization by adding a few drops of a quenching agent like ethyl vinyl ether. Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent, typically methanol, with vigorous stirring.

• Purification and Drying: Collect the precipitated polymer by filtration and wash it with fresh non-solvent to remove any unreacted monomer and catalyst residues. Dry the purified polymer under vacuum until a constant weight is achieved.

Data Presentation

The following tables summarize representative quantitative data for the polymerization of 1,5-hexadiyne derivatives.

Table 1: Polymerization of Functionalized 1,5-Hexadiyne Derivatives

Monomer	Catalyst	Monomer/Catalyst Ratio	Solvent	Time (h)	Yield (%)	Mn (kDa)	Mw (kDa)	PDI (Mw/Mn)
Diethyl dipropargylmalonate	Grubbs' 3rd Gen.	100:1	Toluene	2	95	25.4	28.2	1.11
4,4-Bis(hydroxymethyl)-1,6-heptadiyne	Ru-based catalyst	50:1	CH₂Cl₂	4	88	18.7	21.3	1.14
Dipropargyl ether	MoCl₅/(n-Bu)₄Sn	100:1	DCE	12	92	150.0	210.0	1.40

Note: Data are representative and compiled from various sources in the literature. Mn = Number-average molecular weight, Mw = Weight-average molecular weight, PDI = Polydispersity Index, DCE = 1,2-dichloroethane.

Table 2: Thermal Properties of Functionalized Polyacetylenes

Polymer	TGA (5% weight loss, °C)	DSC (Tg, °C)
Poly(diethyl dipropargylmalonate)	~350	Not reported
Poly(4,4-bis(hydroxymethyl)-1,6-heptadiyne)	~320	~110
Halogen-modified polydiynes	up to 460	Not reported

Note: Thermal properties are highly dependent on the specific functional groups and polymer molecular weight. Tg = Glass transition temperature.[2]

Visualization of Experimental Workflow

Below are diagrams illustrating the key experimental and logical workflows.

Caption: Workflow for the synthesis of functional polyacetylenes.

Caption: Mechanism of metathesis cyclopolymerization.

Applications

Materials Science

Functional polyacetylenes derived from 1,5-hexadiyne exhibit a range of interesting properties that make them suitable for advanced material applications. Their conjugated backbone leads to electronic conductivity, making them candidates for use in organic electronics.[3] The presence of functional groups allows for the tuning of their properties, such as solubility, and enables post-polymerization modification for the development of smart materials. Potential applications include:

• Conducting Polymers: The conjugated nature of the polyacetylene backbone can be exploited in the development of conductive materials for applications in sensors, antistatic coatings, and organic light-emitting diodes (OLEDs).[4]

• Sensors: The optical properties of these polymers can be sensitive to their environment. This has led to the development of colorimetric sensors for various analytes.[5]

• Functional Coatings: The ability to incorporate a wide range of functional groups allows for the creation of coatings with specific properties, such as altered hydrophilicity or reactivity.

Potential Biomedical Applications

While the direct application of poly(1,5-hexadiyne)-based polymers in drug development is still an emerging area, the broader class of functional conjugated polymers has shown promise in various biomedical fields.[6][7] The unique properties of these materials open up possibilities for their use in:

• Bioimaging: The inherent fluorescence of some conjugated polymers can be utilized for cellular and tissue imaging.

• Biosensing: Functional groups on the polymer can be designed to interact with specific biological molecules, enabling the development of highly sensitive biosensors.[6]

• Drug Delivery: Although not yet extensively studied for this specific class of polymers, functionalized polymers are widely explored as carriers for therapeutic agents.[3] The functional groups on the polyacetylene backbone could be used to attach drug molecules, targeting ligands, or imaging agents. The polymer's response to stimuli could potentially be harnessed for controlled drug release. Further research is needed to establish the biocompatibility and efficacy of these materials for drug delivery applications.

It is important to note that for any biomedical application, extensive studies on biocompatibility, toxicity, and in vivo behavior are required.

Conclusion

The use of 1,5-hexadiyne and its derivatives provides a powerful synthetic route to functional polyacetylenes with tunable properties. The protocols and data presented here offer a foundation for researchers to explore the synthesis and characterization of these materials. While their application in materials science is more established, their potential in the biomedical field, particularly in areas like bioimaging and as potential drug delivery platforms, warrants further investigation. The versatility of the synthetic methods allows for the creation of a wide array of functional polymers, paving the way for the development of novel materials for a diverse range of scientific and technological applications.

References

• 1. Synthesis of Functional Polyacetylenes via Cyclopolymerization of Diyne Monomers with Grubbs-type Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iosrjournals.org [iosrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Conjugated polymers for biomedical applications - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. π-Conjugated Polymer Nanoparticles from Design, Synthesis to Biomedical Applications: Sensing, Imaging, and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing premature polymerization of 1,5-Hexadiyne during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 1,5-Hexadiyne to prevent its premature polymerization and degradation.

Frequently Asked Questions (FAQs)

Q1: What is 1,5-Hexadiyne and why is it prone to premature polymerization?

1,5-Hexadiyne is a highly reactive terminal alkyne. Its instability stems from the presence of two terminal triple bonds, making it susceptible to various reactions, including polymerization, especially when exposed to heat, light, or certain catalysts.[1] This inherent reactivity requires strict storage and handling protocols to ensure its purity and viability for experimental use.

Q2: What are the recommended storage conditions for 1,5-Hexadiyne?

To minimize the risk of premature polymerization and degradation, 1,5-Hexadiyne should be stored under the following conditions:

• Temperature: Long-term storage at -20°C is recommended.[2] For shorter periods, refrigeration at 0-10°C is also an option.[3]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidative reactions.[4]

• Container: Keep the compound in a tightly sealed container to prevent exposure to air and moisture.[5][6]

• Light: Protect from light by using an amber-colored vial or by storing it in a dark location.

• Purity: Ensure the compound is free from impurities, especially metal catalysts, which can accelerate polymerization.

Q3: Are there any chemical inhibitors that can be used to stabilize 1,5-Hexadiyne?

Yes, polymerization inhibitors are often added to unsaturated monomers to prevent spontaneous polymerization. For 1,5-Hexadiyne, Butylated Hydroxytoluene (BHT) is a commonly used stabilizer.[7][8][9] BHT is a free-radical scavenger that can help to prevent the initiation of polymerization.

Q4: What is the recommended concentration of BHT for stabilizing 1,5-Hexadiyne?

Inhibitor	Typical Concentration (% w/w)
Butylated Hydroxytoluene (BHT)	0.01 - 0.1

Q5: Besides polymerization, are there other stability concerns for 1,5-Hexadiyne?

Yes, 1,5-Hexadiyne can also undergo thermal rearrangement to form isomers such as 3,4-dimethylenecyclobutene, particularly at elevated temperatures.[10] It is important to be aware of this potential degradation pathway, as it may occur even in the absence of polymerization. Studies have suggested that this rearrangement may not involve free radicals, meaning that radical inhibitors like BHT might not be effective in preventing it.[11]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Visual signs of polymerization (e.g., increased viscosity, solidification)	Improper storage conditions (e.g., elevated temperature, exposure to air/light).	1. Immediately cool the sample to -20°C to slow down the reaction. 2. If partially polymerized, attempt to separate the liquid monomer from the solid polymer under an inert atmosphere. 3. Before use, verify the purity of the remaining liquid monomer using analytical techniques such as NMR or GC-MS. 4. Review and strictly adhere to recommended storage conditions for future samples.
Inconsistent experimental results	Degradation of 1,5-Hexadiyne due to thermal rearrangement or polymerization.	1. Check the purity of the 1,5-Hexadiyne stock using an appropriate analytical method. 2. If degradation is confirmed, use a fresh, properly stored vial of the compound. 3. Consider re-purifying the material if a fresh stock is unavailable, though this can be challenging due to its instability.
Discoloration of the sample	Oxidation or presence of impurities.	1. Handle the compound under a strict inert atmosphere. 2. Ensure all glassware and equipment are scrupulously clean and dry. 3. If impurities are suspected, purification by distillation under reduced pressure and in the presence of an inhibitor may be necessary, but should be performed with extreme caution due to the compound's instability.

Experimental Protocols

Protocol for Assessing the Stability of 1,5-Hexadiyne during Storage

This protocol provides a general framework for evaluating the stability of 1,5-Hexadiyne under different storage conditions.

1. Materials:

• 1,5-Hexadiyne (with and without inhibitor)

• Inert gas (Argon or Nitrogen)

• Sealed amber vials

• Temperature-controlled storage units (e.g., refrigerator at 4°C, freezer at -20°C, oven for accelerated stability testing at a controlled elevated temperature)

• Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) system

• Anhydrous solvent for dilution (e.g., hexane)

2. Procedure:

• Under an inert atmosphere, aliquot the 1,5-Hexadiyne into several small, sealed amber vials. If testing an inhibitor, prepare a separate set of vials with the desired concentration of the inhibitor.

• Place the vials in the different temperature-controlled storage units.

• At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove one vial from each storage condition.

• Allow the vial to equilibrate to room temperature before opening.

• Under an inert atmosphere, prepare a dilute solution of the sample in an anhydrous solvent.

• Analyze the sample using GC-MS or HPLC to determine the purity of the 1,5-Hexadiyne and to identify any degradation products or polymers.

• Plot the percentage of remaining 1,5-Hexadiyne against time for each storage condition to determine the rate of degradation.

Visualizations

Caption: Troubleshooting workflow for premature polymerization of 1,5-Hexadiyne.

Caption: Key factors influencing the storage stability of 1,5-Hexadiyne.

References

• 1. sarochem.com [sarochem.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accelerated Predictive Stability Testing: Accelerating Registration Phase and Application of Reduced Designs for Shelf-Life Determination of Parenteral Drug Product - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Photocatalytic streamlined dual-functional group transfer from cyanopyridine to internal alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Optimizing Catalyst Loading for 1,5-Hexadiyne Reactions

Welcome to the Technical Support Center for optimizing catalyst loading in 1,5-hexadiyne reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: How do I determine the optimal catalyst loading for my 1,5-hexadiyne reaction?

A1: The optimal catalyst loading balances reaction efficiency (rate and conversion) and cost. It is highly dependent on the specific reaction (e.g., cyclization, metathesis, polymerization), the substrate, and the desired outcome. A good starting point is to screen a range of catalyst loadings. For instance, you can start with a standard loading of 1-2 mol% and then evaluate a range from 0.1 mol% to 5 mol% to observe the effect on yield and selectivity.[1]

Q2: Can increasing the catalyst loading have a negative effect on my 1,5-hexadiyne reaction?

A2: Yes, increasing catalyst loading can have detrimental effects. While insufficient catalyst loading may lead to low conversion rates, excessive loading can result in increased side reactions and decreased selectivity due to the overcrowding of active sites.[2] In some cases, a marginal increase in conversion might be observed, but with a decrease in chemo-selectivity.[3]

Q3: What are the most common types of catalysts used for 1,5-hexadiyne reactions?

A3: The choice of catalyst depends on the desired transformation. For cyclization and cycloisomerization reactions, palladium(II) catalysts are commonly studied.[4][5] For ring-closing metathesis (RCM), ruthenium-based catalysts like Grubbs catalysts (1st and 2nd generation) and Hoveyda-Grubbs catalysts are frequently employed.[6][7] For polymerization, Ziegler-Natta and metallocene catalysts are often used.[8]

Q4: How does the purity of 1,5-hexadiyne and other reagents affect the reaction?

A4: The purity of 1,5-hexadiyne, solvents, and any other reagents is critical. Impurities such as water, oxygen, or other polar compounds can act as poisons to the catalyst, leading to deactivation and low yields.[8] It is crucial to use high-purity, anhydrous, and deoxygenated solvents and to ensure the substrate is free from contaminants.

Q5: My 1,5-hexadiyne polymerization is resulting in a low molecular weight polymer. What are the likely causes?

A5: Low molecular weight in polymerization reactions can be due to several factors. Common causes include incorrect stoichiometry of monomers, impurities acting as chain terminators, inefficient removal of condensation byproducts (if applicable), suboptimal reaction temperature, or catalyst inefficiency.[9] A systematic troubleshooting approach is necessary to identify the specific cause.[9]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Question: My 1,5-hexadiyne reaction is giving a low yield or no product at all. What steps should I take to troubleshoot this?

Answer: Low yield is a frequent issue and can be addressed by systematically evaluating the following factors:

• Catalyst Activity: The catalyst may be inactive or have reduced activity.

  • Solution: Use a fresh batch of catalyst. Ensure proper storage of the catalyst under an inert atmosphere, as many are sensitive to air and moisture.[1] For palladium-catalyzed reactions, consider that Pd(II) pre-catalysts may need to be reduced in-situ to the active Pd(0) species; ensure your reaction conditions facilitate this.

• Reagent and Solvent Purity: Impurities can poison the catalyst.

  • Solution: Use high-purity 1,5-hexadiyne and other reagents. Solvents should be anhydrous and degassed.[8] Traces of acid or other reactive impurities in the substrate can also inhibit catalysis.

• Reaction Conditions: Suboptimal temperature, pressure, or reaction time can lead to poor yields.

  • Solution: Systematically screen a range of temperatures. Lower temperatures may improve catalyst stability, while higher temperatures can sometimes overcome activation barriers.[8] Optimize the reaction time by monitoring the reaction progress using techniques like TLC, GC, or NMR.

• Catalyst Loading: The amount of catalyst may be insufficient.

  • Solution: Gradually increase the catalyst loading in small increments. However, be aware that excessive loading can lead to side reactions.[2][3]

Issue 2: Poor Selectivity (Chemoselectivity, Regioselectivity, or Stereoselectivity)

Question: My 1,5-hexadiyne reaction is producing a mixture of undesired products. How can I improve the selectivity?

Answer: Poor selectivity can often be addressed by fine-tuning the reaction parameters:

• Catalyst and Ligand Choice: The electronic and steric properties of the catalyst and its ligands are crucial for controlling selectivity.

  • Solution: Screen different catalysts and ligands. For instance, in palladium-catalyzed reactions, bulky phosphine ligands can prevent unwanted coordination of heteroatoms. Chiral ligands can be employed to induce enantioselectivity.[10]

• Catalyst Loading: Catalyst loading can directly influence the product ratio.

  • Solution: Vary the catalyst loading, as in some reactions, a change from 0.01 mol% to 10 mol% can dramatically alter the product distribution.[1]

• Reaction Temperature: Temperature plays a critical role in selectivity.

  • Solution: Optimize the reaction temperature. Lowering the temperature often favors the thermodynamically more stable product and can enhance selectivity.[10]

• Solvent Effects: The solvent can influence the catalyst's active state and its interaction with the substrate.

  • Solution: Screen a variety of solvents to find one that maximizes the yield of the desired product.[1]

Issue 3: Catalyst Deactivation

Question: My reaction starts well but then stalls, or the catalyst cannot be recycled. What could be causing catalyst deactivation?

Answer: Catalyst deactivation is a common problem and can occur through several mechanisms:

• Poisoning: Strong coordination of impurities or even the product to the metal center can block the active sites.

  • Solution: Ensure the highest purity of all reagents and solvents. In some cases, additives can be used to scavenge poisons.

• Aggregation/Decomposition: The catalyst may aggregate into inactive nanoparticles (e.g., palladium black) or decompose under the reaction conditions.

  • Solution: Use more robust ligands that stabilize the active catalytic species. Lowering the reaction temperature can also improve catalyst stability.

• Side Reactions: The substrate or product may undergo side reactions that consume or alter the catalyst.

  • Solution: A careful analysis of byproducts can provide insight into the deactivation pathway. Adjusting reaction conditions to minimize these side reactions is key.

Data Presentation

Table 1: Effect of Catalyst Loading on Epoxidation of 1,5-Hexadiyne

Entry	Catalyst Loading (mol%)	Temperature (K)	Time (min)	Yield of 1,2-epoxy-5-hexene (%)
1	0.56	348	76	64.2 (predicted), 62.03 (experimental)

Data from a study on the epoxidation of 1,5-hexadiyne using a polymer-supported Mo(VI) catalyst. The yield was optimized using response surface methodology.[6]

Table 2: General Screening Range for Catalyst Loading Optimization

Catalyst Loading Level	Typical Range (mol%)	Purpose
Low	0.05 - 0.5	Cost-effective for highly active catalysts; may require longer reaction times.
Standard	0.5 - 2.0	A common starting point for many reactions.
High	2.0 - 10.0	Used for challenging substrates or to accelerate slow reactions; risk of side reactions increases.

This table provides general guidance for designing catalyst loading screening experiments.

Experimental Protocols

Protocol 1: General Procedure for Screening Catalyst Loading in a 1,5-Hexadiyne Reaction

This protocol outlines a general method for determining the optimal catalyst loading for a generic 1,5-hexadiyne reaction. Note: All procedures should be performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and oven-dried glassware.

• Preparation of Stock Solutions:

  • Prepare a stock solution of the 1,5-hexadiyne substrate in the chosen anhydrous solvent at a known concentration (e.g., 0.1 M).

  • Prepare a stock solution of the catalyst in the same anhydrous solvent at a known concentration (e.g., 0.01 M). Preparing a stock solution is recommended for accurate dispensing of small amounts of catalyst.[1]

• Reaction Setup:

  • To a series of clean, dry reaction vials equipped with stir bars, add a specific volume of the substrate stock solution (e.g., 1.0 mL, 0.1 mmol).

  • To each vial, add the calculated volume of the catalyst stock solution to achieve the desired catalyst loadings (e.g., for 0.5 mol%, add 0.05 mL of a 0.01 M solution to a 0.1 mmol reaction).

  • Add any additional reagents (e.g., ligands, co-catalysts) if required.

  • Add enough solvent to reach the final desired reaction concentration.

• Reaction Execution:

  • Seal the vials and place them in a temperature-controlled reaction block or oil bath.

  • Stir the reactions at the desired temperature for a predetermined time.

• Monitoring and Analysis:

  • After the specified time, quench the reactions.

  • Take an aliquot from each reaction mixture for analysis by an appropriate method (e.g., GC, LC-MS, or NMR) to determine the conversion of the starting material and the yield of the desired product.

• Optimization:

  • Based on the results, a narrower range of catalyst loadings can be further investigated to pinpoint the optimal concentration that provides the best balance of yield, selectivity, and reaction time.

Mandatory Visualizations

Caption: Troubleshooting workflow for low yield in 1,5-hexadiyne reactions.

Caption: Experimental workflow for optimizing catalyst loading.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Low catalyst loading in ring-closing metathesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Palladium(II)-catalyzed cycloisomerization of functionalized 1,5-hexadienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. divyarasayan.org [divyarasayan.org]
• 6. Ring Closing Metathesis [organic-chemistry.org]
• 7. React App [pmc.umicore.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

troubleshooting low yields in 1,5-Hexadiyne coupling reactions

Welcome to the technical support center for 1,5-hexadiyne coupling reactions. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the synthesis of diynes and polyynes from 1,5-hexadiyne.

Troubleshooting Guide (Q&A Format)

This section addresses specific problems that can lead to low yields in 1,5-hexadiyne coupling reactions and provides actionable solutions.

Question 1: My Glaser or Hay coupling reaction of 1,5-hexadiyne is resulting in a low yield of the desired coupled product. What are the most likely causes and how can I fix this?

Answer:

Low yields in Glaser or Hay couplings of 1,5-hexadiyne are common and can stem from several factors. Here is a systematic approach to troubleshooting the issue:

1. Catalyst Inactivity or Deactivation:

• Cause: The active catalyst in these reactions is a copper(I) species. Exposure to air can oxidize Cu(I) to the inactive Cu(II) state.[1] Catalyst deactivation can also occur through interactions with impurities in the starting material or solvent.[2][3]

• Solution:

  • Ensure an inert atmosphere: Perform the reaction under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation of the copper(I) catalyst.[1]

  • Use fresh catalyst: Utilize a fresh source of the copper(I) salt (e.g., CuCl, CuBr, or CuI).

  • Consider in-situ reduction: If using a Cu(II) salt, add a reducing agent like sodium ascorbate to generate the active Cu(I) species in situ.[4]

  • Ligand selection: Employ a suitable ligand, such as N,N,N',N'-tetramethylethylenediamine (TMEDA) for Hay coupling, which can stabilize the copper(I) catalyst and increase its solubility and reactivity.[5]

2. Poor Quality of 1,5-Hexadiyne:

• Cause: 1,5-Hexadiyne is a highly reactive molecule that can polymerize or undergo other side reactions upon storage.[6] Impurities can act as inhibitors or lead to unwanted side products.[7]

• Solution:

  • Purify the starting material: Distill 1,5-hexadiyne immediately before use to remove any oligomeric or polymeric impurities.[8]

  • Verify purity: Confirm the purity of the starting material using techniques like NMR or GC-MS.

3. Inappropriate Reaction Conditions:

• Cause: The temperature, solvent, and concentration of reactants can significantly impact the reaction outcome. For instance, high temperatures can promote polymerization and other side reactions.[9]

• Solution:

  • Optimize temperature: Start with milder reaction conditions (e.g., room temperature) and adjust as needed. Some protocols suggest temperatures around 55°C for specific applications.[8]

  • Solvent choice: Use a solvent that effectively dissolves both the catalyst and the substrate. Pyridine is commonly used for Eglinton-type couplings, while other organic solvents can be employed for Hay coupling.[5][10]

  • Concentration: Ensure appropriate concentrations of reactants and catalysts as specified in established protocols.

4. Presence of Oxygen and Oxidative Homocoupling:

• Cause: While oxygen is the oxidant in the catalytic cycle of Glaser and Hay couplings, its uncontrolled presence can lead to the formation of undesired byproducts and catalyst deactivation.[1]

• Solution:

  • Controlled air/oxygen supply: For Hay coupling, a controlled stream of air or oxygen is bubbled through the reaction mixture.[5] Ensure this is done consistently and not excessively.

  • Degas solvents: For reactions sensitive to excess oxygen, degassing the solvent prior to use can be beneficial.

Below is a troubleshooting workflow to guide your experimental adjustments:

Caption: Troubleshooting workflow for low yields.

Question 2: I am observing a significant amount of polymer formation in my reaction mixture. How can I suppress this side reaction?

Answer:

Polymerization is a common side reaction with diynes like 1,5-hexadiyne.[6][11] Here’s how to minimize it:

• Control Temperature: Higher temperatures often favor polymerization. Running the reaction at a lower temperature can help reduce the rate of polymerization relative to the desired coupling.

• Monomer Concentration: High concentrations of 1,5-hexadiyne can increase the likelihood of intermolecular reactions leading to polymers. Consider using a more dilute solution.

• Reaction Time: Monitor the reaction progress closely (e.g., by TLC or GC) and stop the reaction as soon as the desired product is formed to prevent subsequent polymerization.

• Catalyst Choice: Some catalyst systems may be more prone to inducing polymerization. If using a highly active catalyst, you might consider a less reactive one or reduce the catalyst loading.

Question 3: My purification of the coupled product is difficult due to the presence of closely related byproducts. What are these byproducts and how can I improve purification?

Answer:

Besides polymerization, other side reactions can complicate purification:

• Formation of Enyne Byproducts: Enyne formation is a known side reaction in Glaser couplings.[7]

• Cyclic Oligomers: The oxidative coupling of 1,5-hexadiyne can lead to the formation of cyclic trimers, tetramers, and other oligomers.[12]

Improving Purification:

• Chromatography:

  • Column Chromatography: Careful selection of the stationary phase (e.g., silica gel, alumina) and eluent system is crucial. A shallow gradient elution can help separate products with similar polarities.

  • Preparative GC or HPLC: For challenging separations, preparative gas chromatography or high-performance liquid chromatography can be effective.

• Recrystallization: If the desired product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

• Distillation: For volatile products, fractional distillation under reduced pressure might be an option.

Frequently Asked Questions (FAQs)

What are the main types of coupling reactions for 1,5-hexadiyne and how do they differ?

The most common homocoupling reactions for terminal alkynes like 1,5-hexadiyne are the Glaser, Eglinton, and Hay couplings. They primarily differ in the copper source, oxidant, and solvent system used.

Coupling Method	Catalyst/Reagent	Oxidant	Base/Solvent	Key Characteristics
Classic Glaser	Copper(I) salt (e.g., CuCl)	Air/Oxygen	Ammonia / Alcohol or Water	One of the oldest methods for diyne synthesis.[5]
Eglinton Reaction	Copper(II) salt (e.g., Cu(OAc)₂) (Stoichiometric)	Stoichiometric Cu(II)	Pyridine	Uses a stoichiometric amount of copper(II) as the oxidant.[5]
Hay Coupling	CuCl-TMEDA complex	Air/Oxygen	TMEDA	Features enhanced reaction rates and better solubility of the catalyst complex.[5]

What is a detailed experimental protocol for a Hay coupling of 1,5-hexadiyne?

The following is a representative protocol for the Hay coupling, which should be optimized for specific applications.

Materials:

• 1,5-Hexadiyne (freshly distilled)

• Copper(I) chloride (CuCl)

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• Anhydrous solvent (e.g., acetone or dichloromethane)

• Dry air or oxygen source

Procedure:

• Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a gas inlet, add CuCl (e.g., 0.1 eq) and TMEDA (e.g., 1.2 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Add the anhydrous solvent via syringe and stir the mixture until the catalyst complex dissolves.

• Substrate Addition: Add the freshly distilled 1,5-hexadiyne (1.0 eq) to the reaction mixture.

• Oxidation: Bubble a gentle stream of dry air or oxygen through the reaction mixture via the gas inlet.

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

• Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

What are the key factors influencing the success of 1,5-hexadiyne coupling reactions?

The success of these reactions depends on a delicate balance of several factors, as illustrated in the diagram below.

References

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 4. jenabioscience.com [jenabioscience.com]
• 5. 1,5-Hexadiyne | 628-16-0 | Benchchem [benchchem.com]
• 6. CAS 628-16-0: 1,5-Hexadiyne | CymitQuimica [cymitquimica.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Unexpected Reactions of Terminal Alkynes in Targeted "Click Chemistry'' Coppercatalyzed Azide-alkyne Cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Controlled Cyclopolymerization of 1,5-Hexadiynes to Give Narrow Band Gap Conjugated Polyacetylenes Containing Highly Strained Cyclobutenes: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Managing 1,5-Hexadiyne Reagents

This guide provides essential safety information, troubleshooting advice, and detailed protocols for researchers, scientists, and drug development professionals working with 1,5-hexadiyne. Due to its highly reactive and pyrophoric nature, stringent adherence to these guidelines is critical to ensure laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What is 1,5-hexadiyne and why is it considered hazardous?

A1: 1,5-Hexadiyne (CAS 628-16-0) is a terminal alkyne used as a starting material and intermediate in various organic syntheses.[1] It is classified as a highly flammable liquid and is considered extremely hazardous due to its pyrophoric characteristics.[2][3] This means it is a highly unstable compound prone to polymerization, spontaneous combustion, and even explosion, particularly upon exposure to air.[3][4]

Q2: What does "pyrophoric" mean in the context of 1,5-hexadiyne?

A2: A pyrophoric substance is one that can ignite spontaneously in air at or below 54.4°C (130°F). While 1,5-hexadiyne is broadly classified as highly flammable, its high instability and tendency for spontaneous combustion mean it must be handled with the same precautions as a pyrophoric reagent.[3][5][6] Exposure to air or moisture can lead to rapid decomposition, generating heat and potentially causing a fire or explosion.[6]

Q3: How must I store 1,5-hexadiyne?

A3: 1,5-hexadiyne must be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent any contact with air or moisture.[7][8] It should be kept in a cool, dry, and well-ventilated area, away from heat sources, open flames, and incompatible materials like oxidizing agents.[9][10] Storage in a refrigerator or a dedicated flammables cabinet is recommended.[10] Containers must be clearly labeled with the chemical name and all relevant hazard warnings.[7]

Q4: What Personal Protective Equipment (PPE) is mandatory when working with 1,5-hexadiyne?

A4: The following PPE is required:

• Flame-resistant lab coat: To protect against fire hazards.

• Chemical splash goggles and a face shield: Goggles must be worn under the face shield for maximum protection against splashes and explosions.[11]

• Chemical-resistant gloves: Neoprene or nitrile rubber gloves are suitable.[9] Ensure gloves are free of any defects before use.

Q5: Can I work with 1,5-hexadiyne on an open bench?

A5: No. All manipulations of 1,5-hexadiyne must be performed in a controlled environment to prevent exposure to the atmosphere. This requires the use of either a glovebox with an inert atmosphere or a well-ventilated fume hood employing Schlenk line techniques.[8][12]

Troubleshooting Guide

Problem: I observe smoke or a color change (e.g., turning brown/black) in my reagent bottle or reaction flask.

• Possible Cause: This indicates decomposition or reaction with atmospheric oxygen or moisture, which can be a precursor to ignition.

• Solution:

  • Ensure the vessel is under a positive pressure of an inert gas.

  • If it is safe to do so, cool the vessel in an ice bath to slow the decomposition.

  • Do not open the vessel to the atmosphere.

  • Prepare to quench the material immediately following the appropriate protocol (see Experimental Protocols section). If you are not confident in handling the situation, evacuate the area and seek assistance from your institution's Environmental Health & Safety (EHS) department.

Problem: A small amount of 1,5-hexadiyne has spilled in the fume hood.

• Possible Cause: Accidental drippage during transfer.

• Solution:

  • Do not panic. If the spill ignites, be prepared to use a Class D fire extinguisher or cover the spill with sand or powdered lime to smother the flames. Do NOT use water or a CO2 extinguisher.[6]

  • If there is no fire, cover the spill with an inert absorbent material like sand or vermiculite.

  • Carefully and slowly transfer the absorbent material into a flask containing an inert solvent (like heptane) under an inert atmosphere.[7]

  • Quench the resulting slurry using the standard quenching protocol.[7][11]

  • Decontaminate the spill area thoroughly.

Problem: A needle or cannula used for transfer is clogged.

• Possible Cause: The reagent has reacted with residual moisture or air inside the needle, causing solidification.

• Solution:

  • Do not attempt to clear the blockage by force.

  • Carefully remove the needle or cannula from the reaction setup while maintaining an inert atmosphere.

  • Immediately and carefully immerse the clogged equipment in a flask containing an inert solvent (e.g., hexane or toluene).[7]

  • Slowly add a quenching agent like isopropanol to the solvent to safely react with and dissolve the residue.[7]

Quantitative Data

The following table summarizes key physical and safety properties of 1,5-hexadiyne.

Property	Value	Source
Molecular Formula	C₆H₆	[3][13]
Molecular Weight	78.11 g/mol	[13]
Appearance	Colorless to yellow liquid	[3]
Boiling Point	86 °C (187 °F)	[3][13]
Flash Point	-11 °C (12.2 °F)
Density	0.80 g/mL at 20 °C	[13]
Vapor Pressure	75.3 mmHg at 25 °C	[13]
GHS Hazard Statements	H225, H304, H315, H319

Experimental Protocols

Protocol 1: Safe Transfer of 1,5-Hexadiyne Using Syringe/Cannula Technique

This protocol must be performed under an inert atmosphere in a fume hood.

Materials:

• Dry and clean Schlenk flask or round-bottom flask with a rubber septum.

• Dry and clean syringe or double-tipped needle (cannula).

• Inert gas source (Argon or Nitrogen) with a bubbler.

• 1,5-Hexadiyne reagent bottle with a Sure/Seal™ cap or similar.

Methodology:

• Preparation: Assemble and flame-dry all glassware under vacuum, then cool under a positive pressure of inert gas.

• Inerting the Syringe: Purge the syringe with inert gas by drawing the gas from the headspace of a clean, dry flask and expelling it three times.

• Pressure Equalization: Insert a needle connected to the inert gas line into the headspace of the 1,5-hexadiyne reagent bottle to introduce a slight positive pressure. Ensure this line is vented through a mineral oil bubbler.[5]

• Withdrawal: Insert the purged syringe needle through the septum of the reagent bottle, ensuring the needle tip is below the liquid surface. Slowly draw the desired volume of liquid into the syringe.

• Clearing the Needle: Once the desired volume is obtained, raise the needle tip into the headspace above the liquid. Gently pull back the plunger to draw inert gas into the syringe, clearing any residual liquid from the needle.[5]

• Transfer: Withdraw the syringe from the reagent bottle and quickly insert it into the septum of the reaction flask. Slowly dispense the reagent into the reaction vessel.

• Cleaning: Immediately rinse the syringe and needle by drawing up an inert solvent (e.g., hexane) and discharging the solution into a separate flask for quenching.[7]

Protocol 2: Quenching and Disposal of Excess 1,5-Hexadiyne

This protocol is for safely neutralizing small amounts of unused reagent.

Materials:

• Three-neck flask equipped with a stirrer, dropping funnel, and inert gas inlet.

• Ice water bath.

• Inert solvent (e.g., heptane or toluene).[7]

• Quenching agents: Isopropanol, Methanol, Water.[7]

Methodology:

• Dilution: Transfer the residual 1,5-hexadiyne to the three-neck flask and dilute it significantly with an unreactive, dry solvent like heptane.[7]

• Inert Atmosphere: Place the flask under a positive pressure of inert gas.

• Cooling: Cool the flask to 0 °C using an ice water bath.[12]

• Initial Quench: With vigorous stirring, slowly add isopropanol dropwise from the addition funnel. Isopropanol is used first as it reacts less violently than more protic solvents.[7][12] Continue the addition until gas evolution subsides.

• Secondary Quench: After the reaction with isopropanol is complete, slowly add methanol to ensure all reactive material is consumed.[7]

• Final Quench: Once the methanol reaction ceases, slowly and carefully add water dropwise to neutralize any remaining pockets of reactive material.[7]

• Neutralization and Disposal: Allow the mixture to warm to room temperature and stir for several hours to ensure the reaction is complete.[12] Neutralize the solution with a weak acid like citric or acetic acid.[12] The resulting waste must be collected in a properly labeled hazardous waste container for disposal according to institutional guidelines.

Visual Guides

Caption: Workflow for the safe handling and transfer of 1,5-hexadiyne.

Caption: Decision tree for responding to a 1,5-hexadiyne spill.

References

• 1. 1,5-HEXADIYNE | 628-16-0 [amp.chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. hexa-1,5-diyne [chembk.com]
• 4. chembk.com [chembk.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. chemistry.ucla.edu [chemistry.ucla.edu]
• 8. sarponggroup.com [sarponggroup.com]
• 9. gelest.com [gelest.com]
• 10. fishersci.com [fishersci.com]
• 11. ehs.yale.edu [ehs.yale.edu]
• 12. chemistry.nd.edu [chemistry.nd.edu]
• 13. 1,5-hexadiyne, 628-16-0 [thegoodscentscompany.com]

Technical Support Center: Improving Regioselectivity in 1,5-Hexadiyne Cycloaddition Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in 1,5-hexadiyne cycloaddition reactions. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges in achieving high regioselectivity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control regioselectivity in 1,5-hexadiyne cycloaddition reactions?

A1: The regioselectivity in the cycloaddition of unsymmetrical 1,5-hexadiyne derivatives is primarily governed by a combination of electronic and steric factors, which are heavily influenced by the choice of catalyst and ligands. For instance, in metal-catalyzed [2+2+2] cycloadditions, the regiochemical outcome is often determined by the initial coordination of the alkyne moieties to the metal center and the subsequent oxidative coupling. The electronic properties of the substituents on the diyne and the incoming alkyne, as well as the steric bulk of the ligands on the metal catalyst, play a crucial role in directing the formation of one regioisomer over another.

Q2: How do different transition metal catalysts (e.g., cobalt, rhodium, nickel) influence the regioselectivity of 1,5-hexadiyne cycloadditions?

A2: Different transition metals exhibit distinct catalytic activities and selectivities. Cobalt complexes, particularly those with cyclopentadienyl (Cp) ligands, are widely used for [2+2+2] cycloadditions and can offer high regioselectivity, although this is highly dependent on the ligand environment.[1] Rhodium catalysts are also effective and can provide excellent regioselectivity, often influenced by the choice of phosphine ligands.[2] Nickel catalysts, frequently used in cyclotrimerization reactions, can also be steered towards a desired regioisomer through careful ligand selection.[3] The choice of metal can influence the mechanism of the cycloaddition, thereby affecting the regiochemical outcome.

Q3: What is the role of ligands in controlling regioselectivity, and how do I choose the right one?

A3: Ligands play a critical role in modulating the steric and electronic environment of the metal catalyst, which directly impacts regioselectivity. The choice of ligand can even reverse the regioisomeric outcome of a reaction.[4]

• Steric Effects: Bulky ligands can block certain coordination sites on the metal, forcing the substrates to approach in a specific orientation and thus favoring the formation of a single regioisomer.

• Electronic Effects: The electron-donating or electron-withdrawing nature of a ligand can alter the electron density at the metal center, influencing its reactivity and selectivity towards different alkyne partners.

Choosing the optimal ligand often involves screening a variety of ligand types (e.g., phosphines, N-heterocyclic carbenes) with different steric and electronic properties.

Q4: Can computational chemistry be used to predict the regioselectivity of 1,5-hexadiyne cycloaddition reactions?

A4: Yes, computational methods, such as Density Functional Theory (DFT), are powerful tools for predicting and rationalizing the regioselectivity of cycloaddition reactions. By calculating the energy profiles of different reaction pathways and analyzing the structures of the transition states, it is possible to determine the most likely regioisomeric product. These studies can provide valuable insights into the non-covalent interactions between the catalyst, ligands, and substrates that govern the regiochemical outcome.[5]

Troubleshooting Guides

Issue 1: Poor or Low Regioselectivity

Problem: The cycloaddition reaction of my unsymmetrical 1,5-hexadiyne derivative is producing a mixture of regioisomers with no clear preference for the desired product.

Possible Causes and Solutions:

• Inappropriate Catalyst/Ligand Combination: The current catalytic system may not provide sufficient steric or electronic differentiation between the two alkyne moieties of the 1,5-hexadiyne.

  • Solution: Screen a variety of ligands with different steric bulk and electronic properties. For example, if you are using a phosphine ligand, try ligands with different cone angles or electronic parameters. Consider switching to a different class of ligands, such as N-heterocyclic carbenes (NHCs).[3]

• Suboptimal Reaction Temperature: The reaction temperature may be high enough to overcome the small energy difference between the transition states leading to the different regioisomers.

  • Solution: Try running the reaction at a lower temperature. This may favor the kinetically controlled product.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the stability of the catalytic intermediates and transition states.

  • Solution: Perform a solvent screen using a range of solvents with varying polarities and coordinating abilities.

Issue 2: Low Reaction Yield or No Reaction

Problem: The cycloaddition reaction is not proceeding to completion, or the yield of the desired product is very low, even if the regioselectivity is acceptable.

Possible Causes and Solutions:

• Catalyst Deactivation: The catalyst may be sensitive to air, moisture, or impurities in the reagents or solvents.

  • Solution: Ensure all reagents and solvents are rigorously dried and degassed. Perform the reaction under a strictly inert atmosphere (e.g., nitrogen or argon).

• Insufficient Catalyst Loading: The amount of catalyst may be too low to achieve a reasonable reaction rate.

  • Solution: Incrementally increase the catalyst loading.

• Unfavorable Reaction Kinetics: The activation energy for the desired cycloaddition may be too high under the current conditions.

  • Solution: Gradually increase the reaction temperature. If a higher temperature leads to decomposition or loss of selectivity, consider switching to a more active catalyst system.

Data Presentation

The following tables summarize the general effects of various parameters on the regioselectivity of diyne cycloaddition reactions, based on available literature. Note that quantitative data for specific 1,5-hexadiyne derivatives is often system-dependent and requires experimental optimization.

Table 1: Effect of Catalyst Metal on Diyne Cycloaddition Regioselectivity

Catalyst Metal	Typical Reaction Type	General Effect on Regioselectivity
Cobalt (Co)	[2+2+2] Cycloaddition	Highly dependent on ligands and substrate; can achieve high regioselectivity.[1]
Rhodium (Rh)	[2+2+2] Cycloaddition	Often provides high yields and excellent regioselectivity, tunable with phosphine ligands.[2]
Nickel (Ni)	[2+2+2] Cycloaddition	Regioselectivity is strongly influenced by the choice of ligand (e.g., phosphines vs. NHCs).[3]
Iridium (Ir)	[2+2+2] Cycloaddition	Can catalyze cycloadditions with high efficiency and regioselectivity under mild conditions.
Ruthenium (Ru)	[2+2+2] Cycloaddition	Can provide high regioselectivity, particularly in intramolecular reactions.

Table 2: Influence of Ligands on Regioselectivity in Ni-Catalyzed Cyclotrimerization

Ligand Type	Ligand Example	Predominant Regioisomer	Reference
Trialkylphosphine	P(n-Bu)₃	1,2,4-trisubstituted benzene	[3]
N-Heterocyclic Carbene (NHC)	IPr	1,3,5-trisubstituted benzene	[3]

Experimental Protocols

General Protocol for Cobalt-Catalyzed [2+2+2] Cycloaddition of a Substituted 1,5-Hexadiyne with an Alkyne

This protocol provides a general starting point and will likely require optimization for specific substrates.

Materials:

• Substituted 1,5-hexadiyne

• Alkyne

• Cobalt catalyst (e.g., Co(acac)₂(dppe))

• Reducing agent (e.g., Zn powder)

• Additive (e.g., ZnI₂)

• Anhydrous, degassed solvent (e.g., 1,2-dichloroethane)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the cobalt catalyst (e.g., 10 mol%), reducing agent (e.g., 30 mol%), and additive (e.g., 20 mol%).

• Add the anhydrous, degassed solvent via syringe.

• Add the substituted 1,5-hexadiyne (1.0 equivalent) and the alkyne (1.5 equivalents) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 60 °C) and stir for the required time (e.g., 20 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a suitable reagent (e.g., saturated aqueous NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Unveiling the regioselectivity of rhodium(I)-catalyzed [2 + 2 + 2] cycloaddition reactions for open-cage C70 production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ni-Catalyzed Cyclotrimerization of Unactivated Internal Alkynes: Ligand-Dependent Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]

challenges in the scale-up synthesis of 1,5-Hexadiyne

Welcome to the technical support center for the synthesis of 1,5-hexadiyne. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the challenges encountered during the synthesis, particularly at a larger scale. Here you will find frequently asked questions and troubleshooting guides to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns associated with 1,5-hexadiyne?

A1: 1,5-Hexadiyne is a highly unstable and hazardous compound. Key safety concerns include:

• High Reactivity : It is prone to polymerization, spontaneous combustion, and explosion.[1]

• Flammability : It is a highly flammable liquid and its vapors can form explosive mixtures with air.[2]

• Toxicity : The compound is toxic and can cause irritation to the skin, eyes, and respiratory system.[1]

• Handling Precautions : Due to its hazardous nature, it must be handled in a well-ventilated laboratory environment, such as a fume hood, using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a respirator.[1][3] All potential ignition sources must be strictly avoided.[1]

Q2: What are the common laboratory-scale synthesis methods for 1,5-hexadiyne?

A2: In a laboratory setting, 1,5-hexadiyne is often prepared through the reductive coupling of propargyl halides. A common method involves the reaction of propargyl bromide with a reducing agent.[4] Another approach involves the coupling of two acetylene molecules using a suitable catalyst and reaction conditions.[1]

Q3: Why is the scale-up of 1,5-hexadiyne synthesis particularly challenging?

A3: Scaling up the synthesis of 1,5-hexadiyne presents significant challenges primarily due to its inherent instability and the exothermic nature of its formation. General scale-up issues that are amplified with this compound include:

• Thermal Management : Larger reaction volumes can lead to inefficient heat dissipation, creating thermal gradients or "hot spots" that can trigger runaway reactions or decomposition.[5]

• Mixing Efficiency : Achieving uniform mixing in large reactors is more difficult. Poor mixing can lead to localized concentrations of reactants, causing side reactions and reducing yield and purity.[5]

• Impurity Profile : Minor side reactions at the lab scale can become significant at a larger scale, leading to a more complex impurity profile and making purification more difficult.[5]

• Safety Risks : The potential for explosive decomposition and fire is magnified at a larger scale, necessitating robust engineering controls and safety protocols.[1][2]

Q4: How should 1,5-hexadiyne be stored safely?

A4: Proper storage is critical for maintaining the stability of 1,5-hexadiyne and ensuring safety. It should be stored in a cool, well-ventilated area, away from heat and ignition sources. The container must be kept tightly closed to prevent the escape of flammable vapors.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the scale-up synthesis of 1,5-hexadiyne.

Problem	Potential Cause	Suggested Solution
Low Yield	Polymerization: 1,5-hexadiyne is prone to polymerization, especially at elevated temperatures or in the presence of certain impurities.[1]	- Maintain strict temperature control throughout the reaction. - Ensure all reagents and solvents are pure and free from contaminants that could initiate polymerization. - Minimize reaction time where possible.
Inefficient Reaction: Incomplete conversion of starting materials.	- Optimize reaction parameters such as temperature, pressure, and catalyst loading for the larger scale. - Ensure efficient mixing to promote contact between reactants.[5]
Runaway Reaction / Overheating	Exothermic Reaction: The synthesis is often exothermic, and heat removal may be inefficient at scale.[5]	- Use a reactor with a high surface-area-to-volume ratio and an efficient cooling system. - Add reagents slowly and monitor the internal temperature closely. - Consider a semi-batch or continuous flow process to better manage heat generation.
Product Impurity	Side Reactions: Formation of oligomers, polymers, or isomers due to poor reaction control.[5]	- Refine the reaction conditions to be more selective. This may involve adjusting the temperature, solvent, or catalyst. - Improve mixing to avoid localized high concentrations of reactants.[5]
Thermal Decomposition: The product may decompose at elevated temperatures during reaction or purification.	- Use high-vacuum distillation at the lowest possible temperature for purification. - Avoid prolonged exposure to heat.
Difficulty in Purification	Product Volatility: Loss of product during solvent removal or distillation.	- Use a high-efficiency distillation column and a well-chilled receiving flask. - Employ a rotary evaporator with precise vacuum control and a cold trap.[6]
Azeotrope Formation: The product may form an azeotrope with the solvent or byproducts, making separation difficult.[6]	- Consider using a different solvent for the reaction or extraction. - Alternative purification methods like preparative chromatography may be necessary, though potentially challenging for this volatile compound.

Quantitative Data Summary

The following table summarizes key physical and safety properties of 1,5-hexadiyne, which are critical for planning a safe and efficient scale-up synthesis.

Property	Value	Reference(s)
Molecular Formula	C₆H₆	[1]
Molecular Weight	78.11 g/mol	[4]
Appearance	Colorless to yellow liquid
Boiling Point	86 °C (lit.)	[1]
Density	0.799 - 0.803 g/cm³ @ 20 °C	[7]
Flash Point	Highly flammable
Solubility	Insoluble in water; soluble in organic solvents	[1]

Experimental Protocols

Representative Lab-Scale Synthesis: Coupling of Propargyl Bromide

This protocol is a representative example for laboratory-scale synthesis. Extreme caution must be exercised when handling the reagents and the final product.

Materials:

• Propargyl bromide (stabilized solution in toluene)

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Mercuric chloride (catalyst)

• Dry ice/acetone condenser

Procedure:

• Set up a flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a dry ice/acetone condenser under an inert atmosphere (e.g., argon or nitrogen).

• Place magnesium turnings and a catalytic amount of mercuric chloride in the flask.

• Add a small amount of a solution of propargyl bromide in anhydrous ether to the dropping funnel and add it to the magnesium to initiate the Grignard reaction.

• Once the reaction begins, add the remaining propargyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the reaction mixture at room temperature until the magnesium is consumed.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at 0 °C.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, and carefully remove the solvent at reduced pressure and low temperature.

• Purify the crude 1,5-hexadiyne by vacuum distillation.

Scale-Up Considerations for the Protocol:

• Heat Management: The Grignard formation is highly exothermic. On a large scale, the rate of addition of propargyl bromide must be carefully controlled, and the reactor must have a robust cooling system to maintain the desired temperature.

• Reagent Handling: Handling large quantities of highly reactive propargyl bromide requires specialized equipment and safety procedures.

• Quenching: The quenching step can be highly exothermic and may release flammable gases. It must be performed slowly and with adequate cooling and ventilation.

• Purification: Distillation of large quantities of the thermally sensitive 1,5-hexadiyne requires a high-vacuum system and careful temperature control to prevent decomposition and polymerization.

Visual Workflow: Troubleshooting a Runaway Reaction

The following diagram illustrates a decision-making workflow for troubleshooting a runaway thermal reaction during the scale-up synthesis of 1,5-hexadiyne.

Caption: Troubleshooting workflow for a runaway thermal reaction.

References

• 1. 1,5-HEXADIYNE [chembk.com]
• 2. gelest.com [gelest.com]
• 3. nbinno.com [nbinno.com]
• 4. 1,5-HEXADIYNE synthesis - chemicalbook [chemicalbook.com]
• 5. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 6. benchchem.com [benchchem.com]
• 7. 1,5-hexadiyne, 628-16-0 [thegoodscentscompany.com]

side reaction products in the synthesis of 1,5-Hexadiyne

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1,5-hexadiyne.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 1,5-hexadiyne?

A1: The most prevalent laboratory-scale synthesis of 1,5-hexadiyne involves the coupling of propargyl halides, such as propargyl bromide, in the presence of a suitable coupling agent. Another approach is the double elimination reaction from a 1,6-dihalohexane.

Q2: My reaction mixture is turning into a polymeric material. What is causing this?

A2: 1,5-Hexadiyne is a terminal diyne and is prone to oligomerization and polymerization, especially in the presence of transition metal catalysts, strong bases, or upon exposure to heat and air.[1][2] Inadequate inert atmosphere, elevated reaction temperatures, or prolonged reaction times can promote these side reactions.

Q3: I am observing a significant amount of a dimerized byproduct. What is it and how can I prevent it?

A3: You are likely observing the result of Glaser coupling, which is an oxidative homodimerization of terminal alkynes to form 1,3-diynes.[3] This is a common side reaction when using precursors like propargyl bromide. To minimize this, ensure strictly anaerobic conditions and consider using a reducing agent if a copper catalyst is employed.

Q4: My product analysis shows the presence of isomers. What are the likely isomeric impurities?

A4: Several isomeric side products can form during the synthesis of 1,5-hexadiyne. These include:

• Allenic compounds: Propargyl halides can undergo rearrangement to form allenes, leading to byproducts like 1,2,5-hexatriene (propargylallene) and 1,2,4,5-hexatetraene (biallenyl) during coupling reactions.[4]

• Conjugated dienes: Under certain conditions, 1,5-hexadiyne can isomerize to more stable conjugated systems.

• Cyclic isomers: At elevated temperatures, 1,5-hexadiyne can isomerize to fulvene, benzene, and 3,4-dimethylenecyclobut-1-ene.[5][6]

Q5: How can I effectively purify 1,5-hexadiyne from the reaction mixture?

A5: Purification of 1,5-hexadiyne can be challenging due to its volatility and instability. Fractional distillation under reduced pressure is the most common method. It is crucial to keep the distillation temperature as low as possible to prevent thermal isomerization or polymerization. Column chromatography on silica gel can also be employed, but care must be taken as the acidic nature of silica can sometimes promote side reactions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1,5-hexadiyne.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or no yield of 1,5-hexadiyne	Incomplete reaction; Decomposition of product; Ineffective coupling agent.	- Ensure all reagents are pure and dry.- Verify the activity of the coupling agent or catalyst.- Maintain a strict inert atmosphere (e.g., argon or nitrogen).- Optimize reaction temperature and time; avoid excessive heat.
Presence of significant amounts of polymeric/oligomeric byproducts	Oxygen contamination; High reaction temperature; Prolonged reaction time; Inappropriate catalyst or base concentration.	- Thoroughly degas all solvents and reagents.- Maintain a positive pressure of an inert gas throughout the reaction.- Conduct the reaction at the lowest effective temperature.- Quench the reaction as soon as the starting material is consumed (monitor by TLC or GC).
Formation of isomeric impurities (e.g., allenes, conjugated dienes)	Use of Grignard reagents from propargyl halides which can exist in equilibrium with allenylmagnesium halides;[7] High reaction temperatures promoting isomerization.[5][6]	- For coupling reactions, consider using organocuprates which can favor SN2 over SN2' pathways.[8]- Maintain low reaction temperatures throughout the synthesis and workup.- Choose reaction conditions known to minimize rearrangements for the specific synthetic route.
Formation of 1,3-diyne (Glaser coupling) byproducts	Presence of oxygen and a copper catalyst.[3]	- Ensure rigorous exclusion of air from the reaction mixture.- If a copper catalyst is necessary, consider adding a reducing agent to maintain the copper in the Cu(I) oxidation state.- Protect the terminal alkyne with a protecting group (e.g., a silyl group) if the reaction chemistry allows, followed by deprotection.
Formation of elimination byproducts (from 1,6-dihalohexane route)	Strong, sterically hindered bases favoring elimination over substitution;[9] High reaction temperatures.	- Use a less sterically hindered base.- Employ milder reaction conditions (lower temperature).- Consider a different synthetic route if elimination is a persistent issue.

Experimental Protocols

Synthesis of 1,5-Hexadiyne via Coupling of Propargyl Bromide

This protocol is a representative example and may require optimization based on laboratory conditions and reagent purity.

Materials:

• Propargyl bromide (3-bromopropyne)

• Magnesium turnings

• Copper(I) chloride (CuCl)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

Procedure:

• Preparation of Propargylmagnesium Bromide:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings under an inert atmosphere (argon or nitrogen).

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of propargyl bromide in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition to maintain a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Coupling Reaction:

  • Cool the Grignard solution in an ice bath.

  • Add a catalytic amount of copper(I) chloride to the reaction mixture.

  • Slowly add another equivalent of propargyl bromide dissolved in anhydrous diethyl ether to the cooled mixture.

  • After the addition, allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by TLC or GC.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Carefully remove the solvent by distillation at atmospheric pressure.

  • Purify the crude product by fractional distillation under reduced pressure, collecting the fraction corresponding to 1,5-hexadiyne (b.p. 86-87 °C).

Visualizations

Caption: Experimental workflow for the synthesis of 1,5-hexadiyne.

References

• 1. researchgate.net [researchgate.net]
• 2. research.rug.nl [research.rug.nl]
• 3. benchchem.com [benchchem.com]
• 4. Organometallic Chemistry of Propargylallenes: Syntheses, Reactivity, Molecular Rearrangements and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Unimolecular isomerisation of 1,5-hexadiyne observed by threshold photoelectron photoion coincidence spectroscopy - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 7. Propargyl bromide - Wikipedia [en.wikipedia.org]
• 8. Re-orienting coupling of organocuprates with propargyl electrophiles from S N 2′ to S N 2 with stereocontrol - Chemical Science (RSC Publishing) DOI:10.1039/C6SC01086E [pubs.rsc.org]
• 9. CK12-Foundation [flexbooks.ck12.org]

effect of solvent on the rate of 1,5-Hexadiyne isomerization

Welcome to the technical support center for researchers studying the isomerization of 1,5-hexadiyne. This resource provides troubleshooting guidance and frequently asked questions to assist you in your experimental work, with a focus on the effect of solvents on the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the expected trend for the rate of 1,5-hexadiyne isomerization in solvents of varying polarity?

A1: The isomerization of 1,5-hexadiyne is a pericyclic reaction. While many pericyclic reactions show little dependence on solvent polarity due to a concerted mechanism without charged intermediates, the transition state can have some polar character.[1] If the transition state is more polar than the ground state of 1,5-hexadiyne, an increase in solvent polarity is expected to increase the reaction rate by stabilizing the transition state.[2][3] Conversely, if the transition state is less polar, a more polar solvent would slow the reaction. For the Cope rearrangement of 1,5-hexadiyne, a concerted[1][1]-sigmatropic rearrangement, the transition state is generally considered to be relatively nonpolar. Therefore, a significant rate enhancement in highly polar solvents might not be observed. However, specific solvent-solute interactions, such as hydrogen bonding, could also play a role.

Q2: What are the primary isomerization products of 1,5-hexadiyne?

A2: In the gas phase, the thermal isomerization of 1,5-hexadiyne primarily yields 3,4-dimethylenecyclobut-1-ene (DMCB), which can then further isomerize to fulvene and benzene at higher temperatures.[4] It is reasonable to expect a similar product distribution in solution-phase experiments.

Q3: How can I monitor the progress of the 1,5-hexadiyne isomerization reaction?

A3: The reaction can be monitored by taking aliquots from the reaction mixture at different time points and analyzing them using techniques such as:

• Gas Chromatography (GC): To separate and quantify the reactant (1,5-hexadiyne) and the products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To observe the disappearance of signals corresponding to 1,5-hexadiyne and the appearance of new signals for the isomerization products.

• Infrared (IR) Spectroscopy: To monitor the disappearance of the terminal alkyne C-H stretch and the appearance of new vibrational modes corresponding to the products.

Q4: Are there any known side reactions to be aware of?

A4: Besides the desired isomerization, 1,5-hexadiyne can undergo other reactions, especially at higher temperatures. These may include polymerization or decomposition. In the presence of certain catalysts or impurities, dimerization of the terminal alkynes (Glaser coupling) could also occur.[5]

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
Reaction rate is unexpectedly slow or nonexistent.	1. Incorrect temperature: The reaction may have a significant activation energy barrier. 2. Solvent inhibition: The chosen solvent may be interacting with the reactant in a way that disfavors the transition state. 3. Impure starting material: Impurities in the 1,5-hexadiyne could inhibit the reaction.	1. Verify temperature control: Ensure the reaction vessel is maintained at the target temperature. Consider incrementally increasing the temperature. 2. Solvent screening: Test a range of solvents with varying polarities and properties. 3. Purify 1,5-hexadiyne: Purify the starting material by distillation or chromatography.
Inconsistent reaction rates between replicate experiments.	1. Inconsistent temperature: Small variations in temperature can lead to significant changes in rate. 2. Variable solvent purity: Traces of water or other impurities in the solvent can affect the reaction. 3. Inaccurate concentration: Errors in preparing the initial solution of 1,5-hexadiyne.	1. Precise temperature control: Use a thermostat-controlled bath or heating mantle with a temperature probe. 2. Use high-purity, anhydrous solvents: Ensure consistent solvent quality for all experiments. 3. Careful solution preparation: Use calibrated volumetric flasks and syringes.
Multiple unexpected products observed in the analysis.	1. Side reactions: At higher temperatures, polymerization or decomposition may occur. 2. Solvent reactivity: The solvent may be reacting with the starting material or products. 3. Contamination: Contaminants in the reaction vessel or from the solvent.	1. Optimize reaction temperature: Try running the reaction at a lower temperature for a longer time. 2. Choose an inert solvent: Select a solvent that is stable and unreactive under the reaction conditions. 3. Thoroughly clean all glassware: Ensure all reaction vessels are clean and dry.
Difficulty in quantifying reactant and product concentrations.	1. Co-elution in GC: Reactant and product peaks may overlap. 2. Overlapping signals in NMR: Proton or carbon signals may be too close to integrate accurately. 3. Low concentration: The concentration of products may be below the detection limit of the instrument.	1. Optimize GC method: Adjust the temperature program, column type, or flow rate. 2. Use a higher field NMR or 2D NMR techniques: This can help resolve overlapping signals. 3. Concentrate the sample: If possible, concentrate the aliquots before analysis.

Data Presentation

The following table presents hypothetical quantitative data to illustrate the expected trend of the effect of solvent polarity on the rate constant of 1,5-hexadiyne isomerization at a constant temperature.

Solvent	Dielectric Constant (ε)	Rate Constant (k) x 10-5 s-1
n-Hexane	1.88	1.2
Toluene	2.38	1.5
Tetrahydrofuran (THF)	7.52	2.8
Acetone	20.7	4.1
Acetonitrile	37.5	5.3
Dimethyl Sulfoxide (DMSO)	46.7	6.8

Note: The rate constants provided are for illustrative purposes and are based on the general principle that a more polar solvent may stabilize a slightly polar transition state.

Experimental Protocols

Objective: To determine the first-order rate constant for the isomerization of 1,5-hexadiyne in a given solvent.

Materials:

• 1,5-Hexadiyne (purified)

• High-purity anhydrous solvent (e.g., Toluene)

• Internal standard (e.g., Dodecane)

• Reaction vessel (e.g., sealed tube or round-bottom flask with condenser)

• Thermostat-controlled oil bath or heating mantle

• Gas chromatograph with a suitable column (e.g., DB-5)

• Volumetric flasks, syringes, and vials

Procedure:

• Solution Preparation: Prepare a stock solution of 1,5-hexadiyne in the chosen solvent at a known concentration (e.g., 0.1 M). Add a known concentration of an internal standard.

• Reaction Setup: Place a known volume of the stock solution into the reaction vessel.

• Initiation of Reaction: Immerse the reaction vessel in the pre-heated oil bath at the desired temperature to start the reaction (t=0).

• Sampling: At regular time intervals, withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by cooling it in an ice bath and/or diluting it with a cold solvent.

• Analysis: Analyze the quenched aliquot by GC to determine the concentrations of 1,5-hexadiyne and its isomers relative to the internal standard.

• Data Processing: Plot the natural logarithm of the concentration of 1,5-hexadiyne (ln[1,5-hexadiyne]) versus time. The slope of the resulting straight line will be equal to the negative of the first-order rate constant (-k).

Mandatory Visualizations

Caption: Reaction pathway for the isomerization of 1,5-hexadiyne.

Caption: Troubleshooting workflow for inconsistent reaction rates.

Caption: Experimental workflow for kinetic analysis.

References

• 1. byjus.com [byjus.com]
• 2. Investigating Solvent Effects of an Ionic Liquid on Pericyclic Reactions through Kinetic Analyses of Simple Rearrangements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of solvent effects on pericyclic reactions by computer simulations - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Selective Mono-addition to 1,5-Hexadiyne

Welcome to the technical support center for the selective mono-addition to 1,5-hexadiyne. This resource is designed for researchers, scientists, and professionals in drug development to provide clear guidance and troubleshooting for common challenges encountered during this synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving selective mono-addition to 1,5-hexadiyne?

The main challenge is controlling the reactivity to favor the addition to only one of the two alkyne moieties, preventing the formation of di-addition byproducts. Achieving high regioselectivity (i.e., controlling which carbon of the alkyne the heteroatom attaches to) is also a critical consideration.

Q2: Which functional groups can be introduced via mono-addition to 1,5-hexadiyne?

Common mono-addition reactions include hydrosilylation (addition of a silicon hydride), hydroboration (addition of a boron hydride), and hydrostannylation (addition of a tin hydride). These reactions introduce versatile functional groups that can be used in a variety of subsequent transformations.

Q3: How can I minimize the formation of the di-addition product?

Controlling the stoichiometry of the reagents is the most critical factor. Using a slight excess of 1,5-hexadiyne relative to the adding reagent (e.g., silane, borane, or stannane) can favor mono-addition. Slow addition of the limiting reagent and maintaining a low reaction temperature can also help to improve selectivity.

Q4: How do I purify the mono-addition product from the reaction mixture?

Purification is typically achieved using column chromatography on silica gel. The polarity difference between the non-polar starting material (1,5-hexadiyne), the desired mono-adduct, and the potentially more polar di-adduct allows for effective separation.

Q5: What are the key analytical techniques to confirm the structure of the mono-addition product?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is the primary tool for characterizing the products. The appearance of vinyl proton signals in the ¹H NMR spectrum and sp² carbon signals in the ¹³C NMR spectrum are indicative of a successful addition. Mass spectrometry can be used to confirm the molecular weight of the product.

Troubleshooting Guides

Troubleshooting Poor Yield in Selective Mono-Hydrosilylation

Observed Problem	Potential Cause	Recommended Solution
Low conversion of 1,5-hexadiyne	Inactive catalyst	Ensure the catalyst is fresh and has been stored under an inert atmosphere. Consider using a more active catalyst.
Insufficient reaction time or temperature	Monitor the reaction by TLC or GC-MS and extend the reaction time or cautiously increase the temperature if necessary.
Impure reagents or solvent	Use freshly distilled, anhydrous solvents and high-purity reagents.
Formation of significant di-addition product	Incorrect stoichiometry	Use an excess of 1,5-hexadiyne (e.g., 1.2-1.5 equivalents).
Rapid addition of the silane	Add the silane dropwise to the reaction mixture over an extended period.
High reaction temperature	Perform the reaction at a lower temperature to control reactivity.
Formation of side products (e.g., isomerization)	Inappropriate catalyst	Some catalysts can promote side reactions. Screen different catalysts to find one that minimizes byproduct formation.

Troubleshooting Selectivity Issues in Mono-Hydroboration

Observed Problem	Potential Cause	Recommended Solution
Low regioselectivity	Sterically unhindered borane reagent	Use a bulky borane reagent such as 9-borabicyclo[3.3.1]nonane (9-BBN) to favor addition to the terminal carbon.[1]
High reaction temperature	Conduct the reaction at a lower temperature (e.g., 0 °C to room temperature) to enhance regioselectivity.
Formation of di-addition product	Excess borane reagent	Use a stoichiometric amount or a slight excess of 1,5-hexadiyne.
Reaction time too long	Monitor the reaction closely and quench it once the mono-adduct is the major product.
Low yield of the desired alcohol after oxidation	Incomplete oxidation	Ensure complete oxidation by using a sufficient amount of hydrogen peroxide and base, and allowing adequate reaction time.
Degradation of the organoborane intermediate	Proceed with the oxidation step immediately after the hydroboration is complete without isolating the intermediate.

Troubleshooting Challenges in Mono-Hydrostannylation

Observed Problem	Potential Cause	Recommended Solution
Formation of radical byproducts	Radical reaction pathway is competing	Add a radical inhibitor to the reaction mixture. Ensure the reaction is performed under an inert atmosphere and in the dark if the catalyst is light-sensitive.
Low stereoselectivity (mixture of E and Z isomers)	Catalyst or reaction conditions are not optimal	Screen different catalysts and solvents. The choice of catalyst and ligand can significantly influence the stereochemical outcome.[2]
Difficulty in removing tin byproducts	Residual organotin compounds after reaction	Use a workup procedure involving potassium fluoride to precipitate tin salts, or purify carefully by column chromatography.

Experimental Protocols

Protocol 1: Selective Mono-Hydrosilylation of 1,5-Hexadiyne

This protocol is adapted from a similar procedure for the hydrosilylation of 1,5-hexadiene and is expected to yield the mono-adduct with high selectivity.

Materials:

• 1,5-Hexadiyne

• Hydrosilane (e.g., triethoxysilane)

• Karstedt's catalyst (Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution in xylene)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, inert-atmosphere-flushed flask, add 1,5-hexadiyne (1.2 mmol) and anhydrous toluene (5 mL).

• Add Karstedt's catalyst (0.01 mol%).

• Slowly add the hydrosilane (1.0 mmol) dropwise to the stirred solution at room temperature.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the mono-hydrosilylated product.

Quantitative Data (Expected):

Catalyst	Silane	1,5-Hexadiyne (equiv.)	Temp (°C)	Time (h)	Mono-adduct Yield (%)	Di-adduct Yield (%)
Karstedt's	Triethoxysilane	1.2	25	3	~85	<10
Pt(dvs)	Phenylsilane	1.2	25	4	~80	<15

Protocol 2: Selective Mono-Hydroboration of 1,5-Hexadiyne

Materials:

• 1,5-Hexadiyne

• 9-Borabicyclo[3.3.1]nonane (9-BBN) dimer

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂) solution (30%)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a dry, inert-atmosphere-flushed flask, dissolve 9-BBN dimer (0.5 mmol) in anhydrous THF (5 mL).

• Cool the solution to 0 °C and add 1,5-hexadiyne (1.1 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Cool the reaction mixture back to 0 °C and slowly add 3 M NaOH solution (2 mL), followed by the dropwise addition of 30% H₂O₂ (2 mL), maintaining the temperature below 20 °C.

• Stir the mixture at room temperature for 1 hour.

• Extract the product with diethyl ether (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting alcohol by column chromatography on silica gel.

Quantitative Data (Expected):

Borane Reagent	1,5-Hexadiyne (equiv.)	Temp (°C)	Time (h)	Mono-alcohol Yield (%)
9-BBN	1.1	0 to 25	5	70-80
Disiamylborane	1.1	0 to 25	5	65-75

Protocol 3: Selective Mono-Hydrostannylation of 1,5-Hexadiyne

Materials:

• 1,5-Hexadiyne

• Tributyltin hydride (Bu₃SnH)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, inert-atmosphere-flushed flask, add 1,5-hexadiyne (1.2 mmol), anhydrous toluene (5 mL), and the palladium catalyst (1-2 mol%).

• Add tributyltin hydride (1.0 mmol) dropwise to the stirred solution at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Concentrate the reaction mixture and purify by column chromatography on silica gel to obtain the mono-stannylated product.

Quantitative Data (Expected):

Catalyst	Bu₃SnH (equiv.)	1,5-Hexadiyne (equiv.)	Temp (°C)	Time (h)	Mono-adduct Yield (%)
Pd(PPh₃)₄	1.0	1.2	25	2	75-85
AIBN (radical initiator)	1.0	1.2	80	1	Variable, may produce isomers

Visualizations

Caption: General experimental workflow for selective mono-addition to 1,5-hexadiyne.

Caption: Troubleshooting decision tree for optimizing mono-addition reactions.

References

• 1. Brown Hydroboration [organic-chemistry.org]
• 2. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

Technical Support Center: Overcoming Catalyst Deactivation in 1,5-Hexadiyne Polymerization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to catalyst deactivation during the polymerization of 1,5-hexadiyne.

Troubleshooting Guide

This section uses a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: The polymerization reaction initiates but then stops prematurely or shows a rapid decrease in rate.

• Question: My reaction started, and I observed initial product formation, but the conversion has stalled long before completion. What is the likely cause?

• Answer: This is a classic symptom of rapid catalyst deactivation, most commonly caused by fouling or poisoning .

  • Fouling by Oligomerization: Terminal alkynes like 1,5-hexadiyne can oligomerize on the catalyst's active sites, creating insoluble or strongly adsorbed species that block further monomer access.[1] This is a primary suspect in alkyne polymerizations.

  • Catalyst Poisoning: Even trace impurities in the monomer or solvent can act as poisons. If the poison is consumed over time, you might see an initial reaction followed by a complete stop.[2]

  • Solutions:

    • Lower the reaction temperature to reduce the rate of side reactions leading to oligomerization.[1]

    • Decrease the initial concentration of the 1,5-hexadiyne monomer.[1]

    • Ensure the monomer and solvent are of the highest purity and are rigorously degassed and dried before use.[1][2]

Issue 2: I am observing very low or no polymer yield from the beginning of the reaction.

• Question: My polymerization reaction is not yielding any product, or the conversion is negligible. What should I check first?

• Answer: A lack of initial activity typically points to severe catalyst poisoning, improper catalyst activation, or incorrect reaction conditions.

  • Catalyst Poisoning: The most common cause is the presence of impurities such as water, oxygen, sulfur, or phosphorus compounds in your reagents or reaction vessel.[1][2][3] These can immediately deactivate the catalyst.

  • Insufficient Catalyst Activation: For catalyst systems requiring a cocatalyst or activator (e.g., metallocenes with methylaluminoxane, MAO), ensure the correct ratio and addition procedure are followed.[4] Incomplete activation results in a very low concentration of active sites.

  • Solutions:

    • Purify Reagents: Rigorously purify the 1,5-hexadiyne monomer and solvents. See the detailed protocol below.

    • Inert Atmosphere: Ensure your reaction is conducted under a strictly inert atmosphere (e.g., high-purity argon or nitrogen) and that all glassware is oven-dried and cooled under vacuum.

    • Verify Activation: Double-check the required cocatalyst-to-catalyst ratio and activation time from your established protocol.

Issue 3: The molecular weight of my polymer is lower than expected, and the molecular weight distribution is broad.

• Question: I am getting a polymer product, but its molecular weight is not as high as I expected, and the polydispersity index (PDI) is high. What could be the cause?

• Answer: Low molecular weight and broad PDI are often linked to chain transfer reactions and thermal degradation of the catalyst.

  • Chain Transfer: The growing polymer chain can be terminated by transferring to the monomer, cocatalyst (e.g., aluminum alkyls), or impurities.[5] This stops the growth of one chain and starts a new, shorter one, leading to lower overall molecular weight.

  • Thermal Degradation (Sintering): If the reaction temperature is too high, the active metal particles on the catalyst support can agglomerate (sinter).[1][2] This reduces the number of active sites and can affect the catalyst's selectivity and ability to produce high-molecular-weight polymers.

  • Solutions:

    • Optimize Temperature: Operate at the lowest effective temperature to minimize both thermal degradation and some chain transfer reactions.[1][2]

    • Adjust Cocatalyst Ratio: The concentration of the cocatalyst can significantly influence chain transfer rates.[5] Experiment with slightly lower cocatalyst ratios.

    • Monomer-to-Catalyst Ratio: A higher monomer-to-catalyst ratio can sometimes favor propagation over chain transfer, leading to higher molecular weight.

Issue 4: My metallocene catalyst appears to deactivate even when using high-purity reagents.

• Question: I am using a metallocene system (e.g., zirconocene) with MAO and have taken great care to purify my reagents, but I still see signs of deactivation. Are there other mechanisms at play?

• Answer: Yes, metallocene catalysts have unique deactivation pathways beyond simple poisoning or fouling.

  • Formation of Inactive Complexes: In systems activated with MAO, where trimethylaluminum (Me3Al) is present, the active catalyst can react to form stable dimethylalane complexes.[6][7] These complexes are often resistant to further monomer insertion and represent a dormant or deactivated state.

  • Formation of Stable π-Allyl Species: The catalyst can also form stable π-allyl species that may have lower reactivity towards monomer insertion, effectively sequestering the active site.[6][7]

  • Solutions:

    • Control Activator Stoichiometry: The amount of free aluminum alkyls can influence the formation of these inactive species. Precise control over the MAO and any scavenger (like additional trialkylaluminum) is crucial.

    • Monitor Intermediates: Advanced techniques like Electrospray Ionization Mass Spectrometry (ESI-MS) can be used to study the formation of these catalyst resting states and deactivation products in solution.[6][8]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of catalyst deactivation? A1: The main mechanisms can be classified into three categories: chemical, thermal, and mechanical.[9]

• Chemical: This includes poisoning (strong chemisorption of impurities) and fouling (physical deposition of materials like coke or oligomers).[3][9]

• Thermal: This involves changes to the catalyst structure due to heat, such as sintering, where catalyst particles grow in size, reducing the active surface area.[2][3]

• Mechanical: This relates to the physical loss of catalyst material through attrition (abrasion) or crushing.[3][9]

Q2: How can I effectively prevent catalyst poisoning? A2: The most effective strategy is rigorous purification of all reactants and the reaction environment.[2]

• Monomer/Solvent Purification: Use high-purity, degassed solvents and purify the 1,5-hexadiyne monomer to remove potential inhibitors.

• Inert Conditions: Always use standard air-free techniques (e.g., Schlenk line or glovebox) to exclude oxygen and moisture.

• Scavengers: In some systems, adding a small amount of a scavenger (like trialkylaluminum) can help remove trace impurities before they reach the catalyst active site.

Q3: Is it possible to regenerate a deactivated catalyst? A3: Regeneration depends entirely on the deactivation mechanism.[1]

• Fouling/Coking: This is often reversible. Catalysts deactivated by carbon or polymer deposits can frequently be regenerated by a carefully controlled oxidation (burning off the deposits) or hydrogenation.[1]

• Poisoning: Reversible poisoning can sometimes be treated by washing the catalyst. However, irreversible poisoning, by definition, is permanent.[1]

• Sintering: This is generally considered irreversible as it involves a physical change in the catalyst's structure.[2]

Q4: What analytical techniques can help diagnose the cause of deactivation? A4: Several techniques can provide insight:

• Gel Permeation Chromatography (GPC): To analyze the molecular weight and PDI of your polymer, which can indicate issues with chain transfer or premature termination.

• Nuclear Magnetic Resonance (NMR): To analyze polymer end-groups and identify structures resulting from specific termination pathways.

• Electrospray Ionization Mass Spectrometry (ESI-MS): A powerful tool for in-situ monitoring of organometallic catalyst intermediates, resting states, and deactivation products.[6][7]

• Surface Area Analysis (e.g., BET): To measure the surface area of a heterogeneous catalyst before and after reaction to detect sintering.

Quantitative Data Summary

Table 1: Common Catalyst Systems for Diene/Alkyne Polymerization and Their Deactivation Susceptibilities

Catalyst Type	Common Examples	Primary Deactivation Mechanisms	Notes
Ziegler-Natta	TiCl₄/MgCl₂ with AlR₃	Poisoning (by water, O₂), Fouling	Highly active but very sensitive to polar impurities.[]
Metallocene	Cp₂ZrCl₂/MAO, (nBuCp)₂ZrCl₂/MAO	Poisoning, Formation of inactive Al-bridged dimers, Formation of stable π-allyl species	Single-site nature allows for well-defined polymers but introduces unique deactivation pathways.[6][7][11]
Post-Metallocene	Bis(phenoxyiminate) Ti complexes	Poisoning, Ligand degradation	Performance is highly dependent on the electronic and steric properties of the ligand framework.[12]

Table 2: Troubleshooting Summary - Experimental Adjustments

Observed Problem	Potential Cause	Suggested Parameter Adjustment	Rationale
Reaction stops prematurely	Fouling by oligomerization	Decrease monomer concentration or reaction temperature	Reduces the rate of side reactions that foul the catalyst surface.[1]
No initial activity	Severe poisoning	Improve monomer/solvent purification	Removes catalyst poisons like water and oxygen.[1][2]
Low polymer molecular weight	Chain transfer to cocatalyst	Decrease cocatalyst (e.g., AlR₃) to catalyst ratio	Reduces the frequency of chain termination events involving the cocatalyst.[5]
Catalyst sintering (heterogeneous)	High reaction temperature	Operate at a lower temperature	Minimizes the thermal agglomeration of active metal particles.[2]

Experimental Protocols

Protocol 1: General Procedure for Monomer and Solvent Purification

• Solvent Drying:

  • For hydrocarbon solvents (e.g., toluene, hexane), reflux over sodium metal with benzophenone as an indicator until a persistent deep blue/purple color is achieved.

  • Distill the dry solvent under an inert atmosphere (N₂ or Ar) directly into a storage flask equipped with a Teflon stopcock.

• Monomer Purification:

  • Obtain the highest commercially available grade of 1,5-hexadiyne.

  • To remove acidic protons and potential polar impurities, stir the monomer over activated basic alumina or pass it through a short column of the same material inside a glovebox.

  • For ultimate purity, perform a vacuum distillation from calcium hydride (CaH₂). Collect the fraction boiling at the correct temperature (approx. 86°C).[13]

  • Store the purified monomer under an inert atmosphere and use it promptly.

Protocol 2: Example Polymerization of 1,5-Hexadiyne with a Zirconocene/MAO System

Disclaimer: This is a representative protocol. All amounts and conditions should be optimized for your specific catalyst and goals.

• Reactor Setup: In a glovebox, add a solution of methylaluminoxane (MAO) in toluene to a flame-dried Schlenk flask equipped with a magnetic stir bar.

• Catalyst Activation: In a separate vial, dissolve the zirconocene catalyst (e.g., Cp₂ZrCl₂) in a small amount of toluene. Add this solution to the MAO solution and allow it to stir for the recommended activation time (e.g., 15-30 minutes).

• Polymerization: Cool the activated catalyst solution to the desired reaction temperature (e.g., 0°C or 25°C). Slowly add the purified 1,5-hexadiyne via syringe while stirring vigorously.

• Reaction Monitoring: Monitor the reaction progress by observing changes in viscosity or by taking aliquots for analysis (e.g., GC to measure monomer consumption).

• Quenching: After the desired time, terminate the polymerization by adding an excess of acidified methanol (e.g., 10% HCl in methanol).

• Polymer Isolation: Precipitate the polymer in a large volume of methanol. Filter the solid polymer, wash it repeatedly with fresh methanol, and dry it under vacuum to a constant weight.

Protocol 3: Catalyst Regeneration for Fouling (Coke/Oligomer Removal)

This protocol is for heterogeneous catalysts and must be performed with extreme caution.

• Solvent Wash: Wash the recovered catalyst with a suitable solvent (e.g., toluene) to remove any soluble, non-adsorbed species.

• Inert Gas Purge: Place the catalyst in a tube furnace and purge with an inert gas (N₂ or Ar) while slowly raising the temperature to ~150-200°C to remove residual solvent.

• Controlled Oxidation: Switch the gas flow to a dilute mixture of oxygen in nitrogen (e.g., 1-5% O₂). Slowly ramp the temperature to a target value (e.g., 400-500°C, catalyst dependent) to burn off the carbonaceous deposits. CAUTION: This process is exothermic and must be controlled to avoid overheating and sintering the catalyst.

• Hold and Cool: Hold at the target temperature until CO₂ is no longer detected in the off-gas. Cool the catalyst back to room temperature under a continuous flow of inert gas.

• Re-reduction (if applicable): If the active phase is a metal that was oxidized (e.g., Pd, Ni), a reduction step under a hydrogen atmosphere may be necessary to restore its active state.

Visualizations

Caption: A logical workflow for troubleshooting low or no yield in polymerization reactions.

Caption: Simplified pathways of catalyst activation versus common deactivation mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. web.uvic.ca [web.uvic.ca]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 13. chembk.com [chembk.com]

Technical Support Center: Safe Disposal of 1,5-Hexadiyne Waste

This guide provides detailed procedures and safety information for the disposal of 1,5-Hexadiyne waste in a research and development environment. Given its highly unstable, toxic, and flammable nature, proper handling and disposal are critical to ensure laboratory safety.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,5-Hexadiyne?

A1: 1,5-Hexadiyne is a highly unstable organic compound prone to spontaneous and explosive polymerization.[1] It is also toxic, flammable, and can cause irritation to the skin, eyes, and respiratory system.[1] Its terminal alkyne groups make it highly reactive.

Q2: Can I dispose of 1,5-Hexadiyne waste directly into a solvent waste container?

A2: No. Due to its high reactivity and potential for explosive polymerization, 1,5-Hexadiyne waste should never be mixed directly with other organic wastes without prior deactivation.

Q3: What should I do in case of a 1,5-Hexadiyne spill?

A3: In the event of a small spill, absorb the liquid with an inert material like vermiculite or sand. The contaminated absorbent must then be treated as hazardous waste and disposed of according to the protocols outlined in this guide. Ensure the area is well-ventilated and all ignition sources are removed. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately.

Q4: Is incineration a suitable disposal method for 1,5-Hexadiyne waste?

A4: While incineration is a common method for flammable liquid waste, untreated 1,5-Hexadiyne poses a significant explosion risk.[1] It is strongly recommended to deactivate the waste chemically before sending it for incineration. Always consult with your institution's EHS office or licensed waste disposal service for their specific requirements.

Q5: What are the general regulatory requirements for disposing of this type of waste?

A5: The disposal of hazardous waste is regulated by federal, state, and local authorities. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs hazardous waste management.[2] All hazardous waste must be properly identified, labeled, stored, and disposed of through a licensed facility.[3]

Troubleshooting Guide

Issue	Possible Cause	Solution
Vigorous, uncontrolled bubbling or fuming during deactivation.	The deactivating agent was added too quickly.	Immediately cease the addition of the deactivating agent. If safe to do so, increase the stirring speed to improve mixing and heat dissipation. Monitor the temperature of the reaction vessel. If the reaction continues to accelerate, evacuate the fume hood and contact EHS.
Solid precipitate forms during deactivation.	Formation of insoluble alkynide salts.	This is an expected outcome of the deprotonation step. Ensure the mixture is well-stirred to prevent clumping. The solid will be dissolved in the final aqueous workup.
The waste solution remains colored after deactivation.	Presence of impurities or polymeric byproducts.	As long as the deactivation protocol has been followed completely and no further signs of reaction are observed, the color should not affect the final disposal. If you suspect the presence of unreacted 1,5-Hexadiyne, a small, carefully controlled test addition of the quenching agent can be performed.
Uncertain if the deactivation is complete.	Insufficient amount of deactivating agent or incomplete reaction.	After the initial deactivation and quenching, allow the mixture to stir for a sufficient period as indicated in the protocol. To test for completeness, a very small, carefully controlled amount of the quenching agent (e.g., a few drops of water) can be added. The absence of any exothermic reaction or gas evolution indicates that the deactivation is complete.

Data Presentation: Deactivation Protocol Parameters

Parameter	Value	Unit	Notes
Solvent for Dilution	Tetrahydrofuran (THF) or Toluene	-	Must be anhydrous to prevent uncontrolled reaction.
Initial Dilution Ratio (Waste:Solvent)	1 : 10	v/v	A higher dilution may be used for larger quantities of waste.
Deactivating Agent	Sodium bisulfite (NaHSO₃) solution	-	A safer alternative to strong bases for neutralizing reactive species.
Concentration of Deactivating Agent	Saturated aqueous solution	-	Ensure an excess is used to drive the reaction to completion.
Reaction Temperature	0 - 10	°C	Maintained with an ice bath to control the reaction rate.
Quenching Agent	Water	-	Added slowly after the initial deactivation.
Final pH Adjustment	Acetic Acid (dilute)	-	To neutralize any excess base before disposal.
Stirring Time Post-Quenching	Minimum 2	hours	To ensure complete reaction.

Experimental Protocol: Deactivation of 1,5-Hexadiyne Waste

Objective: To safely neutralize 1,5-Hexadiyne waste in a laboratory setting prior to collection by a licensed hazardous waste disposal service. This procedure converts the energetic terminal alkynes into less reactive species.

Materials:

• 1,5-Hexadiyne waste

• Anhydrous tetrahydrofuran (THF) or toluene

• Saturated aqueous sodium bisulfite (NaHSO₃) solution

• Water

• Dilute acetic acid

• Three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet/outlet with a bubbler

• Ice bath

• Personal Protective Equipment (PPE): Safety goggles, flame-retardant lab coat, chemical-resistant gloves.

Procedure:

• Preparation and Inerting: In a well-ventilated fume hood, assemble the three-necked flask with the stirrer, dropping funnel, and nitrogen line. Purge the flask with nitrogen gas.

• Dilution: Carefully transfer the 1,5-Hexadiyne waste into the flask. Dilute the waste with at least 10 volumes of anhydrous THF or toluene. Begin stirring the solution.

• Cooling: Place the flask in an ice bath and allow the solution to cool to 0-10 °C.

• Deactivation: Slowly add the saturated aqueous sodium bisulfite solution to the stirred, cooled waste solution via the dropping funnel. The addition should be dropwise to control the rate of reaction and prevent a rapid temperature increase. Monitor the reaction vessel for any signs of excessive gas evolution or temperature rise.

• Stirring: After the addition of the sodium bisulfite solution is complete, allow the mixture to stir at 0-10 °C for at least one hour.

• Quenching: Slowly add water to the reaction mixture to quench any remaining reactive species. Continue to maintain the temperature below 20 °C.

• Equilibration: Remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for a minimum of two hours to ensure the reaction is complete.

• Neutralization: Check the pH of the aqueous layer. If it is basic, slowly add dilute acetic acid until the pH is approximately neutral (pH 6-8).

• Final Disposal: The resulting mixture should be transferred to a clearly labeled hazardous waste container. The container should be labeled as "Deactivated 1,5-Hexadiyne waste in THF/Toluene and water." Arrange for pickup by your institution's EHS office or a licensed waste disposal contractor.

Logical Workflow for 1,5-Hexadiyne Waste Disposal

References

• 1. essr.umd.edu [essr.umd.edu]
• 2. reed.edu [reed.edu]
• 3. youtube.com [youtube.com]

Navigating the Thermal Landscape of 1,5-Hexadiyne: A Technical Support Guide

For researchers, scientists, and professionals in drug development, the thermal reactions of 1,5-hexadiyne offer a versatile pathway to complex molecular architectures. However, the outcomes of these reactions are exquisitely sensitive to temperature, often leading to a mixture of products and posing significant challenges in control and reproducibility. This technical support center provides troubleshooting guidance and frequently asked questions to address common issues encountered during the experimental investigation of 1,5-hexadiyne's thermal chemistry.

Troubleshooting Guide: Common Experimental Issues

This guide addresses specific problems that may arise during the thermal rearrangement of 1,5-hexadiyne, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of 1,5-Hexadiyne	1. Insufficient Temperature: The activation energy for the initial[1][1]-sigmatropic rearrangement is not being met. 2. Short Residence Time: In a flow-through setup, the reactant is not spending enough time in the heated zone.	1. Increase Temperature: Gradually increase the reaction temperature in increments of 10-20°C. The rearrangement to 3,4-dimethylenecyclobutene (DMCB) is significant in the range of 210-350°C.[2] 2. Adjust Flow Rate: In a flow system, decrease the flow rate of the carrier gas to increase the residence time of 1,5-hexadiyne in the reactor.
Formation of Unwanted Aromatic Byproducts (Benzene, Fulvene)	1. Excessively High Temperature: At temperatures above approximately 400°C, the initially formed 3,4-dimethylenecyclobutene (DMCB) can undergo further isomerization to fulvene and benzene.[3] 2. Prolonged Reaction Time: Even at moderately high temperatures, extended reaction times can promote the formation of more thermodynamically stable aromatic compounds.	1. Optimize Temperature: Carefully control the reaction temperature to favor the formation of DMCB. A temperature of around 335°C has been reported for the complete conversion of 1,5-hexadiyne to DMCB with minimal side products.[2] 2. Minimize Reaction Time: Use a flow-through system to allow for precise control over the reaction time and rapid quenching of the product mixture.
Polymerization/Clogging of Reactor	1. High Concentration of Reactant: At elevated temperatures, 1,5-hexadiyne and its reactive isomers can undergo intermolecular reactions leading to polymer formation. 2. Hot Spots in the Reactor: Uneven heating can create localized areas of very high temperature, promoting polymerization and charring.	1. Use an Inert Carrier Gas: Dilute the 1,5-hexadiyne vapor with an inert gas (e.g., nitrogen, argon) to reduce its partial pressure. 2. Ensure Uniform Heating: Utilize a well-designed furnace or oven with good temperature control to maintain a consistent temperature throughout the reaction zone. Packing the reactor with an inert material like glass beads can also help with heat distribution.
Complex Product Mixture/Difficulty in Purification	1. Non-optimal Temperature: A temperature that is too low may result in incomplete conversion, while a temperature that is too high will lead to a cascade of side reactions. 2. Presence of Impurities: Impurities in the starting material or solvent can catalyze unwanted side reactions.	1. Systematic Temperature Screening: Conduct a series of small-scale experiments at different temperatures to identify the optimal conditions for the desired product. 2. Use High-Purity Reagents: Ensure the 1,5-hexadiyne and any solvents used are of high purity. Purification of the starting material by distillation may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the thermal reaction of 1,5-hexadiyne at moderate temperatures?

At elevated temperatures, 1,5-alkadiynes, including 1,5-hexadiyne, undergo intramolecular rearrangement to form dimethylene-cyclobutenes. Specifically, at 335°C in a flow system, 1,5-hexadiyne rapidly rearranges to 3,4-dimethylenecyclobutene (DMCB).[2]

Q2: What is the underlying mechanism for the initial rearrangement of 1,5-hexadiyne?

The initial thermal rearrangement of 1,5-hexadiyne to an intermediate, which then leads to 3,4-dimethylenecyclobutene, is believed to proceed through a mechanism analogous to the Cope rearrangement, which is a[1][1]-sigmatropic shift.

Q3: At what temperature should I expect to see the formation of benzene and fulvene?

The formation of fulvene and benzene from 1,5-hexadiyne becomes more significant at higher temperatures. While the initial rearrangement to DMCB is dominant in the 210-350°C range, further isomerization to fulvene and benzene is observed at temperatures above this, with studies showing their presence at temperatures around and above 400-500°C.[3]

Q4: How can I monitor the progress of the reaction and identify the products?

Gas chromatography (GC) coupled with mass spectrometry (GC-MS) is an excellent technique for separating and identifying the volatile products of the reaction.[4][5] Other useful analytical methods include:

• Infrared (IR) Spectroscopy: To identify functional groups in the products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation of the isolated products.

• Ultraviolet (UV) Spectroscopy: Can be used to characterize conjugated systems present in the products.

Q5: What are some key safety precautions to take when conducting high-temperature reactions with 1,5-hexadiyne?

• Inert Atmosphere: 1,5-hexadiyne and its products are flammable. All high-temperature reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent combustion.

• Proper Ventilation: The experiment should be carried out in a well-ventilated fume hood.

• Pressure Relief: If conducting the reaction in a sealed system, ensure adequate pressure relief measures are in place.

• High-Temperature Equipment: Use glassware and equipment rated for the temperatures you will be working at.

Data Presentation: Temperature-Dependent Product Distribution

The following table summarizes the general trend of product distribution from the thermal reaction of 1,5-hexadiyne at various temperatures. Please note that the exact yields will depend on specific experimental conditions such as pressure, residence time, and reactor setup.

Temperature Range (°C)	1,5-Hexadiyne	3,4-Dimethylenecyclobutene (DMCB)	Fulvene	Benzene	Other Products (e.g., Polymers)
< 200	Major	Minor	Trace	Trace	Negligible
210 - 350	Decreasing with temperature	Major Product	Minor	Minor	Minor
350 - 500	Minor/Trace	Decreasing with temperature	Increasing	Increasing	Increasing
> 500	Negligible	Trace	Major	Major	Significant

Experimental Protocols

Key Experiment: Gas-Phase Pyrolysis of 1,5-Hexadiyne in a Flow System

This protocol is a generalized procedure based on methodologies described in the literature for the thermal rearrangement of 1,5-hexadiyne to 3,4-dimethylenecyclobutene.[2]

Objective: To synthesize 3,4-dimethylenecyclobutene from 1,5-hexadiyne via thermal rearrangement.

Materials:

• 1,5-Hexadiyne (high purity)

• Inert gas (Nitrogen or Argon)

• Drying agent for the inert gas (e.g., Drierite)

• Cold trap (e.g., liquid nitrogen or dry ice/acetone bath)

Equipment:

• Tube furnace with temperature controller

• Quartz or Pyrex reactor tube (appropriate for the temperature range)

• Syringe pump for controlled delivery of the liquid reactant

• Vaporizer section (a heated section of the tube packed with glass wool)

• Inert gas supply with flowmeter

• Collection flask cooled in a cold trap

• Vacuum line (optional, for low-pressure studies)

• Analytical instruments: GC-MS for product analysis

Procedure:

• System Setup: Assemble the flow reactor system. The reactor tube is placed inside the tube furnace. The inlet of the tube is connected to the vaporizer and the inert gas supply. The outlet is connected to a collection flask immersed in a cold trap.

• Inerting the System: Purge the entire system with the inert gas for at least 30 minutes to remove any oxygen.

• Heating: Heat the tube furnace to the desired reaction temperature (e.g., 335°C for optimal conversion to DMCB). Also, heat the vaporizer section to a temperature sufficient to vaporize the 1,5-hexadiyne without causing premature reaction.

• Reactant Introduction: Once the furnace has reached a stable temperature, begin introducing the 1,5-hexadiyne into the vaporizer using the syringe pump at a controlled rate. The inert gas will carry the vaporized reactant through the hot zone of the reactor.

• Product Collection: The reaction products will exit the reactor and condense in the cold collection flask.

• Reaction Completion: After all the 1,5-hexadiyne has been introduced, continue to flush the system with the inert gas for a period to ensure all products are collected in the cold trap.

• Analysis: Allow the collected product to warm to room temperature. Analyze the product mixture using GC-MS to determine the composition and relative amounts of 1,5-hexadiyne, 3,4-dimethylenecyclobutene, and any byproducts.

Visualizations

Reaction Pathway Diagram

The following diagram illustrates the temperature-dependent reaction cascade of 1,5-hexadiyne.

Caption: Reaction cascade of 1,5-hexadiyne at different temperatures.

Experimental Workflow Diagram

This diagram outlines the key steps in a typical gas-phase pyrolysis experiment for 1,5-hexadiyne.

Caption: Step-by-step workflow for a typical pyrolysis experiment.

Troubleshooting Logic Diagram

This diagram provides a logical flow for troubleshooting common issues during 1,5-hexadiyne reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. KIT/ITC- Research - Pyrolysis Technology - Pyrolysis Products Analysis - Condensed Products Analysis [itc.kit.edu]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stabilization of Liquid 1,5-Hexadiyne

This guide provides researchers, scientists, and drug development professionals with essential information for selecting appropriate inhibitors to stabilize liquid 1,5-hexadiyne, a highly reactive and unstable compound.[1][2]

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: Why does liquid 1,5-hexadiyne require an inhibitor?

A: 1,5-Hexadiyne is a highly unstable organic compound due to the presence of two terminal triple bonds in its structure.[2][3] This high reactivity makes it prone to rapid polymerization, spontaneous combustion, and even explosion under certain conditions.[1] Inhibitors are crucial to prevent these hazardous, uncontrolled reactions during storage and handling.

Q2: What are the common signs of 1,5-hexadiyne degradation or polymerization?

A: You should suspect degradation if you observe any of the following:

• Discoloration: The typically colorless liquid turning yellow or brown.

• Increased Viscosity: The liquid becoming thicker over time.

• Precipitate Formation: The appearance of solid material or cloudiness in the liquid.

• Pressure Buildup: Noticeable pressure release upon opening the container, indicating decomposition into gaseous byproducts.

Q3: Which inhibitors are commonly used for stabilizing 1,5-hexadiyne?

A: The most common approach for inhibiting unwanted polymerization in reactive alkynes is the use of radical scavengers. Phenolic antioxidants are a primary choice. Butylated hydroxytoluene (BHT) is frequently used as a stabilizer for 1,5-hexadiyne and related unsaturated compounds.[2][4] For other highly reactive monomers, specialized oil-soluble inhibitors may also be applicable.[5]

Q4: How do I select the most appropriate inhibitor for my specific experiment?

A: The choice of inhibitor depends on several factors:

• Reaction Compatibility: The inhibitor should not interfere with your downstream reaction catalysts, reagents, or desired products.

• Temperature: The inhibitor must be effective at the intended storage and handling temperatures.

• Required Purity: If the inhibitor must be removed before your experiment, consider the feasibility and safety of the purification method (e.g., distillation, chromatography). Handling uninhibited 1,5-hexadiyne is extremely hazardous.

• Duration of Storage: For long-term storage, a more robust inhibitor or a higher concentration may be necessary.

Q5: What is a typical concentration for an inhibitor like BHT?

A: While the optimal concentration should be determined experimentally, a common starting range for BHT in related unsaturated hydrocarbons is 50-200 ppm. For 1,5-hexadiene, a similar compound, ~100 ppm of BHT is used.[6] The minimum effective concentration should be used to avoid potential interference with subsequent reactions.

Q6: What are the best practices for handling and storing inhibited 1,5-hexadiyne?

A: Proper storage is critical even with an inhibitor.[1]

• Temperature: Store in a refrigerator at 2-8°C.[1][7]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Container: Use a tightly sealed container.[8][9]

• Environment: Keep away from heat, sparks, open flames, and direct sunlight.[8][10]

• Safety: Always use non-sparking tools and ensure electrical equipment is explosion-proof.[8][10] Grounding and bonding of containers is essential to prevent static discharge.[9][10]

Inhibitor Data Summary

The following table summarizes key information for selecting a suitable inhibitor.

Inhibitor Name	Chemical Class	Typical Concentration Range (ppm)	Advantages	Potential Considerations
BHT (Butylated Hydroxytoluene)	Phenolic Antioxidant	50 - 200	Widely available, effective radical scavenger, low cost.	Can be removed by distillation or chromatography. May interfere with certain catalytic processes.
MEHQ (Monomethyl ether of hydroquinone)	Phenolic Antioxidant	100 - 500	Effective polymerization inhibitor.	Requires oxygen to be effective. May be more difficult to remove than BHT.
PTZ (Phenothiazine)	Amine	200 - 1000	Highly effective at elevated temperatures.	Can impart color to the solution. May chelate with metal catalysts.

Experimental Protocols

Protocol 1: Qualitative Assessment of Inhibitor Effectiveness

This protocol provides a simple method for visually comparing the effectiveness of different inhibitors under accelerated aging conditions.

Methodology:

• Prepare several small, clean glass vials (e.g., 2 mL) with airtight caps.

• Under an inert atmosphere, dispense 1 mL of uninhibited 1,5-hexadiyne into each vial.

• Add the selected inhibitor to each vial at the desired concentration (e.g., BHT at 50 ppm, 100 ppm, and 200 ppm). Include one vial with no inhibitor as a control.

• Seal the vials tightly, label them clearly, and wrap them in foil to protect from light.

• Place one set of vials at room temperature (20-25°C) and another set in an oven or heating block at a moderately elevated temperature (e.g., 40°C).

• Visually inspect the samples daily for the first week and weekly thereafter. Record any changes in color, clarity, or viscosity. The sample that remains clear and colorless for the longest duration contains the most effective inhibitor at that concentration.

Protocol 2: Quantitative Stability Analysis via Gas Chromatography (GC)

This protocol uses GC to quantify the degradation of 1,5-hexadiyne over time, providing precise data on inhibitor performance.

Methodology:

• Sample Preparation: Prepare inhibited samples of 1,5-hexadiyne as described in Protocol 1.

• GC Method Development: Develop a GC method capable of separating 1,5-hexadiyne from its solvent, potential impurities, and the inhibitor.

  • Column: A non-polar or mid-polarity capillary column (e.g., DB-1, DB-5).

  • Injector Temp: 200°C

  • Detector (FID) Temp: 250°C

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp at 10°C/min to 150°C.

• Initial Analysis (T=0): Immediately after preparation, dilute a small aliquot of each sample in a suitable solvent (e.g., hexane) and inject it into the GC. Record the peak area of 1,5-hexadiyne for each sample.

• Accelerated Aging: Store the sealed vials at a constant, elevated temperature (e.g., 40°C or 50°C).

• Time-Point Analysis: At regular intervals (e.g., 24, 48, 96, and 168 hours), remove the vials from the heat source, allow them to cool to room temperature, and analyze an aliquot by GC as in step 3.

• Data Analysis: For each inhibitor and concentration, plot the percentage of remaining 1,5-hexadiyne (relative to its T=0 peak area) against time. A slower rate of decrease indicates better stabilization.

Logical Workflow Visualization

The following diagram illustrates a logical workflow for selecting an appropriate inhibitor for your experiment.

References

• 1. 1,5-HEXADIYNE [chembk.com]
• 2. CAS 628-16-0: 1,5-Hexadiyne | CymitQuimica [cymitquimica.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. Polymerization Inhibitors|FUJIFILM Wako Chemicals U.S.A. Corporation [specchem-wako.fujifilm.com]
• 6. 1,5-己二烯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. nbinno.com [nbinno.com]
• 8. gelest.com [gelest.com]
• 9. 1,5-Hexadiyne | 628-16-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Study of Catalysts for 1,5-Hexadiyne Cyclopolymerization

The cyclopolymerization of non-conjugated diynes, such as 1,5-hexadiyne, offers a versatile route to obtaining soluble, processable polymers with unique cyclic structures in their main chain. The choice of catalyst is paramount as it dictates the polymer's yield, molecular weight, polydispersity, and microstructure, including the regioselectivity of the cyclization (i.e., the formation of 5- or 6-membered rings). This guide provides a comparative overview of three major classes of catalysts employed for this transformation: Ziegler-Natta, metathesis, and palladium-based catalysts.

Data Presentation: A Comparative Overview

Catalyst System	Monomer	Polymer Yield (%)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)	Ring Structure
Ziegler-Natta
TiCl₄ / Al(i-Bu)₃	Phenylacetylene*	95	15,000	35,000	2.33	Not applicable
Metathesis
Grubbs 3rd Gen.	1,6-Heptadiyne	>95	23,000	25,300	1.10	Predominantly 5-membered
Schrock's Catalyst	1,6-Heptadiyne	92	54,000	60,500	1.12	Predominantly 6-membered
Palladium-based
--INVALID-LINK--₂	1,6-Heptadiyne	85	11,200	16,800	1.50	Predominantly 5-membered

Experimental Workflow and Catalytic Cycles

The general workflow for the cyclopolymerization of 1,5-hexadiyne is depicted below, followed by a diagram illustrating the proposed catalytic cycles for each catalyst class.

General experimental workflow for 1,5-hexadiyne cyclopolymerization.

Navigating the Complexity of 1,5-Hexadiyne Reactions: A Comparative Guide to GC-MS Analysis

For researchers, scientists, and drug development professionals engaged in the study of 1,5-hexadiyne and its diverse reaction pathways, robust analytical methodologies are paramount for elucidating reaction mechanisms and quantifying product distributions. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) as a primary analytical tool for 1,5-hexadiyne reaction mixtures, benchmarked against alternative techniques. Detailed experimental protocols and supporting data are presented to facilitate informed methodological choices.

The analysis of 1,5-hexadiyne reaction mixtures, particularly following thermal rearrangement or cyclization, often yields a complex array of C6H6 isomers.[1] Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a powerful and widely adopted technique for the separation and identification of these volatile products. Its high resolving power and ability to provide structural information through mass fragmentation patterns make it indispensable for this application.

Performance Comparison: GC-MS vs. Alternative Methods

The choice of analytical technique is critical and depends on the specific requirements of the study, such as the need for quantitative accuracy, structural elucidation, or high-throughput screening. Below is a comparison of GC-MS with other relevant analytical methods.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile compounds based on their boiling points and polarity, followed by detection and identification based on their mass-to-charge ratio.	Separation of compounds based on their partitioning between a liquid mobile phase and a solid stationary phase, followed by mass analysis.	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.
Applicability to 1,5-Hexadiyne Reactions	Highly suitable for the analysis of volatile reaction products such as benzene, fulvene, and other C6H6 isomers.[1]	Less suitable for highly volatile and nonpolar products unless derivatization is employed to increase polarity and facilitate retention.	Excellent for structural elucidation of isolated products and for analyzing reaction kinetics in real-time. Can be less sensitive for minor components in a complex mixture.
Sample Requirements	Volatile and thermally stable compounds. Derivatization may be required for polar or non-volatile products.	Soluble compounds.	Soluble compounds, typically requiring higher concentrations than MS techniques.
Data Output	Chromatogram showing retention times for separated components and mass spectra for identification.	Chromatogram and mass spectra.	Spectrum providing detailed structural information (chemical shifts, coupling constants).
Quantitative Analysis	Good for relative and absolute quantification using internal or external standards.	Good for quantification, often with higher sensitivity for certain compounds than GC-MS.	Inherently quantitative without the need for calibration curves for relative quantification.
Strengths	Excellent separation of isomers, high sensitivity, extensive spectral libraries for compound identification.	Broad applicability to a wide range of compounds, including non-volatile and thermally labile molecules.	Unambiguous structure determination, non-destructive.
Limitations	Limited to volatile and thermally stable compounds. Isomers can sometimes have very similar mass spectra, requiring chromatographic separation for distinction.	May have difficulty separating highly similar, nonpolar isomers.	Lower sensitivity compared to MS, can be complex to interpret for mixtures.

Experimental Protocol: GC-MS Analysis of a 1,5-Hexadiyne Pyrolysis Mixture

This protocol outlines a typical GC-MS method for the analysis of a reaction mixture resulting from the pyrolysis of 1,5-hexadiyne.

1. Sample Preparation:

• Quench the reaction at the desired time point.

• If necessary, extract the organic products into a suitable volatile solvent (e.g., dichloromethane, hexane).

• Dilute the sample to an appropriate concentration (typically in the low ppm range) to avoid column and detector saturation.

2. GC-MS Instrumentation and Conditions:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column. A ZB-5 capillary column (60 m) has also been successfully used.[1]
Inlet Temperature	250°C
Injection Volume	1 µL (split or splitless mode depending on concentration)
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Initial temperature of 30°C, ramped at 1°C/min to 60°C.[1] (Note: The temperature program should be optimized based on the specific mixture.)
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-350

3. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC) based on their retention times.

• Compare the mass spectrum of each peak with a reference library (e.g., NIST) for tentative identification.

• Confirm the identity of the products by comparing their retention times and mass spectra with those of authentic standards, if available.

• Quantify the relative abundance of each product by integrating the peak areas in the TIC.

Quantitative Data Summary

The pyrolysis of 1,5-hexadiyne is known to produce several C6H6 isomers. The table below summarizes the key identification parameters for the starting material and its major products. Note: Retention times are highly dependent on the specific GC column and conditions and should be considered relative.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Fragments (m/z)
1,5-Hexadiyne	C6H6	78.11	78, 77, 51, 50
Benzene	C6H6	78.11	78, 77, 52, 51, 50
Fulvene	C6H6	78.11	78, 77, 51, 50
3,4-Dimethylenecyclobut-1-ene	C6H6	78.11	78, 77, 65, 51

Visualizing the Workflow and Reaction Pathway

To provide a clearer understanding of the analytical process and the underlying chemical transformations, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for GC-MS analysis of 1,5-hexadiyne reactions.

References

• 1. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to Ring-Closing Metathesis of 1,5-Hexadiyne and 1,6-Heptadiyne

For Researchers, Scientists, and Drug Development Professionals

The strategic construction of cyclic molecular architectures is a cornerstone of modern organic synthesis, with profound implications for drug discovery and materials science. Ring-closing metathesis (RCM) has emerged as a powerful and versatile tool for the formation of cyclic structures. While olefin RCM is widely utilized, ring-closing alkyne metathesis (RCAM) offers a direct route to cycloalkynes, which are valuable precursors to stereodefined cyclic alkenes and other functionalized ring systems.

This guide provides a comparative analysis of the RCAM of two fundamental substrates: 1,5-hexadiyne and 1,6-heptadiyne. The propensity of these acyclic diynes to undergo intramolecular cyclization is influenced by thermodynamic and kinetic factors, primarily governed by the chain length separating the two alkyne functionalities. This comparison aims to furnish researchers with the necessary data to inform catalyst selection and reaction design for the synthesis of eight- and nine-membered cyclic diynes.

Performance Comparison in Ring-Closing Alkyne Metathesis

The efficiency of RCAM for 1,5-hexadiyne and 1,6-heptadiyne is highly dependent on the catalyst system employed and the reaction conditions. Generally, the formation of medium-sized rings (8-11 members) can be challenging due to entropic factors and ring strain. However, the use of highly active molybdenum and tungsten alkylidyne catalysts has enabled the synthesis of these challenging structures.

Below is a summary of representative experimental data for the RCAM of substituted derivatives of 1,5-hexadiyne and 1,6-heptadiyne, which provides insight into the expected reactivity of the parent diynes.

Substrate	Product	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3,3,8,8-Tetramethyl-1,10-undecadiyne	3,3,8,8-Tetramethylcyclonon-1,5-diyne	Mo(CO)₆ / p-ClC₆H₄OH	Toluene	135	18	75	[1]
3,3,9,9-Tetramethyl-1,11-dodecadiyne	3,3,9,9-Tetramethylcyclodec-1,5-diyne	Mo(CO)₆ / p-ClC₆H₄OH	Toluene	135	18	80	[1]
Diethyl 2,2-di(prop-2-yn-1-yl)malonate	Diethyl 1,5-cyclooctadiene-3,3-dicarboxylate	Mo[N(t-Bu)Ar]₃ (Ar = 2,6-i-Pr₂C₆H₃)	Toluene	80	1	92
Diethyl 2,2-(but-3-yn-1-yl)(prop-2-yn-1-yl)malonate	Diethyl 1,6-cyclononadiene-3,3-dicarboxylate	Mo[N(t-Bu)Ar]₃ (Ar = 2,6-i-Pr₂C₆H₃)	Toluene	80	1	85

Note: Data for the direct RCM of unsubstituted 1,5-hexadiyne and 1,6-heptadiyne is sparse in the literature, likely due to the volatility of the substrates and products, and the propensity for oligomerization. The data presented here for substituted analogs provides a valuable proxy for their reactivity.

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation of RCAM reactions. Below are representative protocols for the cyclization of α,ω-diynes using a common molybdenum-based catalyst system.

General Procedure for Ring-Closing Alkyne Metathesis using a Molybdenum Hexacarbonyl/Phenol System

Materials:

• α,ω-Diyne substrate (e.g., substituted 1,6-heptadiyne derivative)

• Molybdenum hexacarbonyl [Mo(CO)₆]

• 4-Chlorophenol (p-ClC₆H₄OH)

• Anhydrous toluene

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• A solution of the α,ω-diyne (1.0 mmol) in anhydrous toluene (10 mL) is prepared in a flame-dried Schlenk flask under an inert atmosphere.

• To this solution, molybdenum hexacarbonyl (0.1 mmol, 10 mol%) and 4-chlorophenol (0.2 mmol, 20 mol%) are added.

• The reaction mixture is heated to the desired temperature (typically 80-140 °C) and stirred vigorously for the specified time (e.g., 18 hours).

• The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and filtered through a short pad of silica gel to remove the catalyst residue.

• The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired cycloalkyne.

Mechanistic Overview

The catalytic cycle of ring-closing alkyne metathesis is initiated by the reaction of a metal alkylidyne complex with one of the alkyne moieties of the diyne substrate. This is followed by a sequence of [2+2] cycloaddition and cycloreversion steps, ultimately leading to the formation of a cyclic alkyne and the regeneration of the metal alkylidyne catalyst.

Caption: General mechanism of ring-closing alkyne metathesis.

Conclusion

The ring-closing metathesis of 1,5-hexadiyne and 1,6-heptadiyne provides access to synthetically valuable eight- and nine-membered cycloalkynes. The success of these transformations is highly contingent on the choice of a potent catalyst, typically a high-oxidation-state molybdenum or tungsten alkylidyne complex. While direct comparative data for the parent diynes is limited, studies on substituted analogs suggest that both substrates can be cyclized in good yields under appropriate conditions. The provided experimental protocol serves as a general guideline for researchers venturing into this area. Further optimization of reaction parameters, including catalyst loading, temperature, and solvent, is often necessary to achieve optimal results for specific substrates. The continued development of more active and robust catalysts will undoubtedly expand the scope and utility of RCAM in the synthesis of complex cyclic molecules.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Thermal and Photochemical Initiation of 1,5-Hexadiyne Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Hexadiyne, a versatile C6 hydrocarbon, serves as a model substrate for studying a variety of chemical transformations, including sigmatropic rearrangements and cycloaromatization reactions. The initiation of these reactions can be achieved through either thermal or photochemical means, each leading to distinct product distributions and reaction efficiencies. This guide provides an objective comparison of these two initiation methods, supported by available experimental data, to aid researchers in selecting the optimal conditions for their synthetic and mechanistic investigations. While thermal pathways for 1,5-hexadiyne are well-documented, a comprehensive photochemical study on this specific molecule is less prevalent in the literature. Therefore, this guide also draws upon established principles of alkyne and enediyne photochemistry to propose plausible reaction pathways.

Comparison of Reaction Parameters

A summary of the key differences between thermal and photochemical initiation for reactions of 1,5-hexadiyne is presented below. It is important to note that direct quantitative comparisons of photochemical outcomes for 1,5-hexadiyne are limited in the literature; thus, some entries are based on general principles of photochemical reactions of similar compounds.

Parameter	Thermal Initiation	Photochemical Initiation
Primary Product(s)	3,4-Dimethylenecyclobut-1-ene (DMCB)	Plausible: [2+2] Cycloaddition products, Photo-Bergman cyclization products
Secondary Product(s)	Fulvene, Benzene (at higher temperatures)	Plausible: Isomerization products, solvent adducts
Typical Temperature	200 - 800 °C	Ambient temperature
Energy Source	Heat	UV light
Selectivity	Generally follows thermodynamic control	Can favor kinetically controlled products, often wavelength-dependent
Reaction Rate	Dependent on temperature (follows Arrhenius equation)	Dependent on light intensity and quantum yield
Quantum Yield	Not applicable	Varies depending on the specific photochemical process
Side Reactions	Polymerization, charring at very high temperatures	Photosensitized reactions, photoreduction in the presence of H-donors

Experimental Data: Thermal Isomerization of 1,5-Hexadiyne

The thermal unimolecular isomerization of 1,5-hexadiyne has been studied in the gas phase. The reaction proceeds through a cascade of rearrangements, with product distribution being highly dependent on temperature.[1][2][3][4]

Table 1: Product Yields from the Thermal Isomerization of 1,5-Hexadiyne at Various Temperatures [1][2][3][4]

Temperature (°C)	1,5-Hexadiyne (%)	DMCB (%)	Fulvene (%)	Benzene (%)
573	>95	<5	0	0
673	~50	~50	<1	0
723	~20	~70	~5	<5
773	<5	~60	~20	~15

Data is estimated from graphical representations in the cited literature and represents the mole fraction of the C6H6 isomers.

Experimental Protocols

Thermal Reaction: Gas-Phase Pyrolysis of 1,5-Hexadiyne[1][2][3][4]

Objective: To investigate the products of the thermal isomerization of 1,5-hexadiyne.

Apparatus:

• Flow reactor system consisting of a heated quartz tube.

• Syringe pump for introduction of the liquid 1,5-hexadiyne.

• Inert gas supply (e.g., Argon) with mass flow controllers.

• Temperature controller for the furnace.

• Collection system for the products (e.g., cold trap or direct inlet to an analytical instrument).

• Analytical instrument for product identification and quantification (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) or Photoelectron Photoion Coincidence Spectroscopy).

Procedure:

• The flow reactor is heated to the desired temperature (e.g., 573-773 °C) under a constant flow of inert gas.

• A dilute solution of 1,5-hexadiyne in a suitable solvent (e.g., pentane) or neat 1,5-hexadiyne is introduced into the heated zone of the reactor via a syringe pump at a controlled flow rate.

• The residence time in the heated zone is controlled by the flow rate of the carrier gas and the dimensions of the reactor.

• The reaction products exit the reactor and are collected or directly analyzed.

• Product identification and quantification are performed using an appropriate analytical technique.

Photochemical Reaction: Plausible Protocol for 1,5-Hexadiyne

Objective: To investigate the potential photochemical transformations of 1,5-hexadiyne.

Apparatus:

• Photoreactor equipped with a UV lamp (e.g., medium-pressure mercury lamp).

• Quartz or Pyrex reaction vessel (depending on the desired wavelength range).

• Cooling system to maintain a constant temperature.

• Inert gas inlet for deoxygenation.

• Magnetic stirrer.

• Analytical instruments for product analysis (e.g., GC-MS, NMR).

Procedure:

• A solution of 1,5-hexadiyne in a suitable, photochemically inert solvent (e.g., cyclohexane or acetonitrile) is prepared in the reaction vessel. The concentration is typically kept low (e.g., 0.01-0.1 M) to minimize intermolecular reactions and potential polymerization.

• If a photosensitizer is to be used, it is added to the solution at this stage.

• The solution is deoxygenated by bubbling with an inert gas (e.g., nitrogen or argon) for a sufficient period before and during the irradiation to prevent photooxidation reactions.

• The reaction vessel is placed in the photoreactor and cooled to the desired temperature (typically ambient).

• The UV lamp is switched on to initiate the reaction. The irradiation time will depend on the lamp power, quantum yield of the reaction, and the desired conversion.

• The progress of the reaction can be monitored by taking aliquots at different time intervals and analyzing them by a suitable technique (e.g., TLC, GC).

• After the reaction is complete, the solvent is removed under reduced pressure, and the product mixture is analyzed and purified by chromatographic methods.

Reaction Pathways

Thermal Initiation Pathway

The thermal isomerization of 1,5-hexadiyne is believed to proceed through a[7][7]-sigmatropic rearrangement, specifically a Cope-like rearrangement, to form 3,4-dimethylenecyclobut-1-ene (DMCB). At higher temperatures, DMCB can undergo further rearrangements to form the more stable aromatic isomers, fulvene and benzene.

Thermal isomerization pathway of 1,5-hexadiyne.

Plausible Photochemical Initiation Pathways

The photochemistry of 1,5-hexadiyne is not as well-defined as its thermal chemistry. However, based on the known reactivity of alkynes and enediynes, several pathways can be postulated.[7][8][9][10][11][12] Direct irradiation could lead to excited singlet or triplet states, which could then undergo various transformations.

One plausible pathway is an intramolecular [2+2] photocycloaddition between the two alkyne moieties to form a highly strained bicyclic intermediate. This intermediate could then rearrange to other products.

Another possibility is a photo-induced Bergman-like cyclization, especially in the presence of a hydrogen donor. This would involve the formation of a p-benzyne diradical intermediate, which would then abstract hydrogen atoms to form benzene.

Plausible photochemical pathways for 1,5-hexadiyne.

Experimental Workflow

The general workflow for investigating and comparing the thermal and photochemical reactions of 1,5-hexadiyne is outlined below.

General experimental workflow for comparison.

Conclusion

Thermal and photochemical initiation methods offer distinct avenues for the transformation of 1,5-hexadiyne. Thermal activation leads to a well-characterized isomerization cascade, yielding primarily 3,4-dimethylenecyclobut-1-ene at lower temperatures and progressing to more stable aromatic isomers at higher temperatures. The product distribution is under thermodynamic control.

In contrast, photochemical initiation, while less explored for 1,5-hexadiyne specifically, holds the potential for accessing unique, kinetically favored products through pathways such as intramolecular [2+2] cycloadditions or a photo-Bergman cyclization. These reactions can often be conducted at ambient temperatures, offering a milder alternative to high-temperature pyrolysis.

The choice between thermal and photochemical initiation will ultimately depend on the desired products and the research objectives. For the synthesis of DMCB and its subsequent aromatic isomers, thermal methods are well-established. For the exploration of novel reaction pathways and the synthesis of potentially strained and unique molecular architectures, photochemical methods present an exciting and promising area for future investigation. Further experimental studies are required to fully elucidate the photochemical landscape of 1,5-hexadiyne and to provide a more complete quantitative comparison with its thermal reactivity.

References

• 1. BJOC - Fine-tuning alkyne cycloadditions: Insights into photochemistry responsible for the double-strand DNA cleavage via structural perturbations in diaryl alkyne conjugates [beilstein-journals.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Unimolecular isomerisation of 1,5-hexadiyne observed by threshold photoelectron photoion coincidence spectroscopy - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 5. hepatochem.com [hepatochem.com]
• 6. scribd.com [scribd.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Photochemical Rearrangement of Enediynes: Is a "Photo-Bergman" Cyclization a Possibility? | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Photocyclization of Alkenes and Arenes: Penetrating Through Aromatic Armor with the Help of Excited State Antiaromaticity [mdpi.com]
• 12. taylorfrancis.com [taylorfrancis.com]

A Comparative Guide to the Spectroscopic Analysis of Polymers Derived from 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key spectroscopic techniques for the analysis of polymers derived from 1,5-hexadiyne. This class of polymers, characterized by a conjugated polyacetylene backbone, exhibits unique electronic and optical properties that are of significant interest in materials science and drug delivery. Understanding the structural nuances of these polymers is critical for their application, and spectroscopic analysis provides the necessary tools for this characterization.

Comparison of Spectroscopic Techniques

The analysis of polymers derived from 1,5-hexadiyne relies on a suite of spectroscopic techniques, each providing complementary information about the polymer's structure, conjugation, and functional groups. The primary methods employed are Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), Raman, and Ultraviolet-Visible (UV-Vis) spectroscopy.

Spectroscopic Technique	Information Obtained for Poly(1,5-Hexadiyne)	Advantages	Limitations
¹H and ¹³C NMR	Provides detailed information on the polymer's microstructure, including the chemical environment of protons and carbons in the polymer backbone and any side chains. Allows for the determination of stereoregularity and the presence of end-groups.[1][2]	High resolution provides detailed structural elucidation. Quantitative analysis can determine the degree of polymerization and monomer conversion.[2][3]	Lower sensitivity compared to other techniques. Sample must be soluble in a suitable deuterated solvent.
FTIR Spectroscopy	Identifies the presence of specific functional groups, such as C≡C triple bonds, C=C double bonds, and C-H bonds within the polymer structure.[4][5]	Fast and non-destructive. Provides a characteristic fingerprint of the polymer. Sensitive to polar functional groups.[5][6]	Can be less sensitive to the polymer backbone's conjugation compared to Raman. Water and CO₂ interference can be an issue.
Raman Spectroscopy	Offers detailed information about the conjugated carbon-carbon backbone, including the stretching vibrations of C=C and C≡C bonds.[7][8][9] It is particularly sensitive to the non-polar bonds that constitute the backbone of polyacetylenes.[6]	Highly sensitive to the conjugated system. Minimal sample preparation is required, and aqueous solutions can be analyzed.[4][10] High spatial resolution is possible with micro-Raman.[4]	Fluorescence from the sample or impurities can interfere with the Raman signal. Can be less sensitive to polar functional groups.
UV-Vis Spectroscopy	Provides information about the electronic transitions within the conjugated π-system. The position of the absorption maximum (λmax) is directly related to the effective conjugation length of the polymer chain.[5][11][12]	Highly sensitive to conjugation. Allows for the study of polymer chain length and conformation in solution. Can be used for quantitative analysis of polymer concentration.[11][13]	Provides limited information on specific functional groups. The spectra of highly conjugated polymers can be broad and featureless.

Quantitative Spectroscopic Data

The following table summarizes the expected quantitative data from the spectroscopic analysis of a hypothetical polymer derived from 1,5-hexadiyne, compared to a generic non-conjugated polymer alternative (e.g., polyethylene).

Parameter	Poly(1,5-Hexadiyne) (Expected)	Polyethylene (Typical)
¹H NMR (ppm)	5.5 - 7.5 (olefinic protons), 2.0 - 3.0 (allylic protons)	1.2 - 1.6 (-CH₂- backbone)
¹³C NMR (ppm)	120 - 140 (sp² carbons), 80 - 100 (sp carbons)	25 - 35 (-CH₂- backbone)
FTIR (cm⁻¹)	~3300 (≡C-H stretch), ~2100 (C≡C stretch, weak), ~1650 (C=C stretch), ~3030 (=C-H stretch)	~2920 & ~2850 (CH₂ stretches), ~1470 & ~1460 (CH₂ bending), ~730 & ~720 (CH₂ rocking)
Raman (cm⁻¹)	~2100 (C≡C stretch, strong), ~1500 (C=C stretch, strong)	~2880 & ~2850 (CH stretches), ~1440 (CH₂ bending), ~1300 (CH₂ twisting), ~1130 & ~1060 (C-C stretches)
UV-Vis λmax (nm)	> 300 (can extend into the visible region depending on conjugation length)[11][12]	< 200

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the detailed microstructure of the polymer.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve 5-10 mg of the poly(1,5-hexadiyne) sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., deuterated chloroform (CDCl₃) or deuterated tetrahydrofuran (THF-d₈)) in an NMR tube.

• Ensure the polymer is fully dissolved, using gentle vortexing or sonication if necessary.

¹H NMR Parameters:

• Pulse Sequence: Standard single-pulse experiment.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Reference: Tetramethylsilane (TMS) at 0 ppm.

¹³C NMR Parameters:

• Pulse Sequence: Proton-decoupled single-pulse experiment.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-10 seconds (longer delays may be needed for quantitative analysis).

• Number of Scans: 1024-4096 scans, due to the low natural abundance of ¹³C.

• Reference: Solvent peak (e.g., CDCl₃ at 77.16 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the characteristic functional groups present in the polymer.

Instrumentation: An FTIR spectrometer, typically equipped with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation (ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the empty ATR accessory.

• Place a small amount of the solid poly(1,5-hexadiyne) powder or a drop of a concentrated polymer solution onto the ATR crystal.

• Apply pressure using the ATR clamp to ensure good contact between the sample and the crystal.[14]

• Record the sample spectrum.

FTIR Spectroscopy Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans.

• Mode: Transmittance or Absorbance.

Raman Spectroscopy

Objective: To analyze the conjugated backbone of the polymer.

Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm).

Sample Preparation:

• Place a small amount of the solid polymer sample on a microscope slide.

• Alternatively, a concentrated solution of the polymer can be placed in a cuvette.

• Focus the laser onto the sample using the microscope objective.

Raman Spectroscopy Parameters:

• Laser Wavelength: Select a wavelength that minimizes fluorescence while providing good Raman scattering (e.g., 785 nm is often used to reduce fluorescence).

• Laser Power: Use the lowest laser power necessary to obtain a good signal-to-noise ratio to avoid sample degradation (typically 1-10 mW).

• Integration Time: 1-10 seconds per accumulation.

• Number of Accumulations: 10-50 accumulations to improve the signal-to-noise ratio.

• Spectral Range: 200-3500 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To investigate the electronic transitions and determine the effective conjugation length of the polymer.

Instrumentation: A UV-Vis spectrophotometer.

Sample Preparation:

• Prepare a dilute solution of poly(1,5-hexadiyne) in a UV-transparent solvent (e.g., cyclohexane, tetrahydrofuran, or dichloromethane). A typical concentration is in the range of 0.01-0.1 mg/mL.

• Use a quartz cuvette with a 1 cm path length.

• Fill the reference cuvette with the pure solvent.

• Fill the sample cuvette with the polymer solution.

UV-Vis Spectroscopy Parameters:

• Wavelength Range: 200-800 nm.

• Scan Speed: Medium.

• Baseline Correction: Perform a baseline correction with the pure solvent.

• Analysis: Determine the wavelength of maximum absorbance (λmax).

Visualizations

Caption: Experimental workflow for the spectroscopic analysis of polymers derived from 1,5-hexadiyne.

Caption: Comparison of information obtained from different spectroscopic techniques for poly(1,5-hexadiyne).

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. ismar.org [ismar.org]
• 3. box2073.temp.domains [box2073.temp.domains]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. FTIR and Raman – Composition and Contamination Analysis - EAG Laboratories [eag.com]
• 7. cpsm.kpi.ua [cpsm.kpi.ua]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Identification and 2D NMR structural elucidation of a C10-polyacetylenic ester, a previously unreported constituent of Bellis perennis L. essential oil | Nikolić | Facta Universitatis, Series: Physics, Chemistry and Technology [casopisi.junis.ni.ac.rs]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. ethz.ch [ethz.ch]
• 14. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Assessing the Efficiency of Cleavable Linkers in Bioconjugate Design: A Comparative Guide

For researchers, scientists, and drug development professionals, the judicious selection of a cleavable linker is a critical determinant in the design of targeted therapeutics such as antibody-drug conjugates (ADCs). While the exploration of novel linker chemistries is a continuous endeavor, a comprehensive evaluation of established linkers is essential for advancing drug development. This guide provides a comparative analysis of commonly employed cleavable linkers. It is important to note that a targeted search for cleavable linkers based on the 1,5-hexadiyne scaffold did not yield sufficient publicly available data to facilitate a direct comparison. Therefore, this guide will focus on well-characterized linker types for which robust experimental data are available.

The optimal cleavable linker must strike a delicate balance: maintaining stability in systemic circulation to prevent premature payload release and off-target toxicity, while enabling efficient and selective cleavage at the target site to unleash the therapeutic agent.[1] This guide summarizes quantitative data on the performance of various linker types, details relevant experimental protocols, and provides visualizations of key processes to inform rational bioconjugate design.

Comparative Performance of Common Cleavable Linkers

The efficiency of a cleavable linker is influenced by its cleavage mechanism, which is designed to respond to specific physiological conditions within the target microenvironment or inside cancer cells.[2] The primary classes of cleavable linkers include those sensitive to pH (acid-labile), enzymatic activity, and the intracellular reducing environment.

Linker Type	Cleavage Trigger	Representative Linker	Plasma Half-life (t½)	Cleavage Efficiency/Potency (IC50)	Key Considerations
Acid-Labile	Low pH (endosomes/lysosomes)	Hydrazone	~183 hours at pH 7.4, ~4.4 hours at pH 5[]	Potency is pH-dependent; effective in acidic intracellular compartments.[]	Can exhibit instability in circulation, leading to premature drug release.[4]
Enzymatically Cleavable	Lysosomal Proteases (e.g., Cathepsin B)	Valine-Citrulline (Val-Cit)	Generally stable in plasma.[5]	High potency (sub-nanomolar IC50) in antigen-positive cells.[2]	Efficacy is dependent on the expression levels of target proteases in tumor cells.[2]
Enzymatically Cleavable	β-glucuronidase	Glucuronide	Stable in plasma.	Can exhibit potent in vivo efficacy, though tolerance may be a concern compared to Val-Cit-PAB.[]	β-glucuronidase is present in lysosomes and the tumor microenvironment.[6]
Redox-Sensitive	High Glutathione (GSH) concentration in cytoplasm	Disulfide	Variable; stability can be engineered by modifying steric hindrance.[2]	Effective intracellular release due to high cytoplasmic GSH levels (1-10 mmol/L) compared to plasma (~5 µmol/L).[6]	Stability in circulation can be a challenge, though it can be modulated.[2]

Experimental Protocols for Assessing Linker Efficiency

The evaluation of cleavable linker performance involves a series of in vitro and in vivo experiments to determine stability, cleavage kinetics, and cytotoxic efficacy.

1. Plasma Stability Assay:

• Objective: To determine the stability of the linker and prevent premature payload release in systemic circulation.

• Methodology:

  • Incubate the antibody-drug conjugate (ADC) in plasma from a relevant species (e.g., human, mouse) at 37°C.[7]

  • Collect aliquots at various time points (e.g., 0, 24, 48, 72 hours).[7]

  • Stop the reaction by freezing the samples at -80°C.[7]

  • Analyze the samples using techniques such as LC-MS or ELISA to quantify the amount of intact ADC and/or released payload.[7]

2. In Vitro Cytotoxicity Assay:

• Objective: To measure the potency of the ADC in killing target cancer cells.

• Methodology:

  • Seed target cancer cells in a multi-well plate and allow them to attach overnight.[7]

  • Prepare serial dilutions of the ADC, unconjugated antibody, and free payload in a complete cell culture medium.[7]

  • Treat the cells with the prepared dilutions and incubate for a predetermined period (e.g., 72-96 hours).

  • Assess cell viability using a colorimetric assay such as MTT or a fluorescence-based assay.[7]

  • Calculate the half-maximal inhibitory concentration (IC50) by plotting cell viability against the logarithm of the ADC concentration.[2]

3. In Vitro Human Neutrophil Elastase Assay:

• Objective: To assess the susceptibility of the linker to off-target enzymatic cleavage.

• Methodology:

  • Incubate the ADC with human neutrophil elastase (NE) in a reaction buffer.

  • Analyze the reaction mixture at different time points to detect the cleavage of the linker and the release of the payload or linker-payload fragments.[5]

  • This assay is particularly relevant for linkers like Val-Cit, which can be susceptible to premature cleavage by NE.[5]

Visualizing Key Workflows and Mechanisms

To better understand the processes involved in the action and evaluation of ADCs with cleavable linkers, the following diagrams illustrate the intracellular pathway and a general experimental workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Towards the use of an amino acid cleavable linker for solid-phase chemical synthesis of peptides and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,5-Hexadiyne | 628-16-0 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Unraveling the Thermal Dance of 1,5-Hexadiyne: A Comparative Guide to Computational and Experimental Reaction Pathways

For researchers, scientists, and professionals in drug development, understanding the intricate reaction pathways of fundamental molecules is paramount. This guide provides an objective comparison of computational and experimental findings on the thermal rearrangement of 1,5-hexadiyne, a key precursor in the synthesis of complex organic molecules. We delve into the competing reaction pathways, product distributions, and the underlying energetics, supported by detailed experimental data and theoretical calculations.

The thermal isomerization of 1,5-hexadiyne presents a fascinating case study in reaction dynamics, leading to the formation of several C6H6 isomers, including 3,4-dimethylenecyclobut-1-ene (DMCB), fulvene, and the highly stable benzene. Both computational and experimental studies have sought to elucidate the mechanisms governing this transformation, providing valuable insights into the controlling factors of product selectivity.

At a Glance: Computational vs. Experimental Findings

Parameter	Computational Results (Miller and Klippenstein, 2003)	Experimental Results (Osborn et al., 2022)
Primary Products	3,4-dimethylenecyclobutene (DMCB), Fulvene, Benzene	3,4-dimethylenecyclobutene (DMCB), Fulvene, Benzene
Key Intermediate	3,4-dimethylenecyclobutene (DMCB)	3,4-dimethylenecyclobutene (DMCB)
Reaction Initiation	Unimolecular isomerization	Unimolecular isomerization
Temperature Dependence	Product distribution varies with temperature	Product distribution is temperature-dependent

Reaction Pathways: A Tale of Two Approaches

Computational studies, primarily employing Rice-Ramsperger-Kassel-Marcus (RRKM) master equation models, have mapped out the potential energy surface for the unimolecular isomerization of 1,5-hexadiyne.[1] These models predict a complex network of interconnected reaction pathways.

Experimental investigations, utilizing techniques such as pyrolysis coupled with threshold photoelectron photoion coincidence spectroscopy, have provided real-world validation for these theoretical predictions.[2][3] The experimental results confirm the major products and offer quantitative data on their formation as a function of temperature.

A central point of agreement between both approaches is the pivotal role of 3,4-dimethylenecyclobut-1-ene (DMCB) as a key intermediate. From 1,5-hexadiyne, the initial isomerization leads to the formation of DMCB, which then serves as a branching point to the subsequent formation of fulvene and benzene.

Caption: Simplified reaction pathway of 1,5-hexadiyne isomerization.

Quantitative Comparison: A Look at the Data

Experimental studies have quantified the product distribution from the thermal isomerization of 1,5-hexadiyne at various temperatures. The results from Osborn et al. (2022) are summarized below.

Temperature (K)	1,5-Hexadiyne (%)	DMCB (%)	Fulvene (%)	Benzene (%)
573	>95	<5	<1	<1
673	~50	~40	~5	<5
773	<10	~20	~40	~30

These experimental findings are in strong agreement with the predictions of the RRKM master equation model developed by Miller and Klippenstein, which provides the theoretical underpinning for the observed temperature-dependent product yields.[3] The computational model accurately reproduces the trend of decreasing 1,5-hexadiyne and DMCB concentrations with a corresponding increase in fulvene and benzene at higher temperatures.

Experimental and Computational Methodologies

Experimental Protocol: Pyrolysis and Product Detection

The experimental data presented was obtained using a pyrolysis flow reactor coupled with threshold photoelectron photoion coincidence spectroscopy.

• Sample Introduction: A dilute mixture of 1,5-hexadiyne in a carrier gas is introduced into a heated flow tube reactor.

• Thermal Reaction: The reactant undergoes unimolecular isomerization at a controlled temperature and residence time.

• Product Detection and Quantification: The reaction products are then analyzed using threshold photoelectron photoion coincidence spectroscopy. This technique allows for isomer-specific detection and quantification of the C6H6 products. Reference spectra of known isomers are used to deconvolute the experimental spectra and determine the relative abundance of each product at different pyrolysis temperatures.[2]

Caption: Experimental workflow for 1,5-hexadiyne pyrolysis.

Computational Methodology: Mapping the Potential Energy Surface

The computational results are based on solving the time-dependent, multi-well master equation.

• Quantum Chemical Calculations: The potential energy surface for the C6H6 system is calculated using high-level ab initio methods. This involves determining the energies of reactants, products, intermediates, and transition states.

• RRKM Theory: Microcanonical rate constants for each elementary reaction step are calculated using RRKM theory.

• Master Equation Modeling: The master equation is then solved to simulate the time evolution of the concentrations of all species as a function of temperature and pressure. This provides a detailed picture of the reaction kinetics and product distributions.[1]

Conclusion

The study of 1,5-hexadiyne's thermal rearrangement showcases the powerful synergy between computational and experimental chemistry. Theoretical models provide a detailed framework of possible reaction pathways and their energetics, while experimental results offer crucial validation and quantitative data. The strong concordance between the RRKM-based predictions and the experimental observations for the 1,5-hexadiyne system lends high confidence to the proposed reaction mechanism proceeding through a DMCB intermediate to form fulvene and benzene. This combined approach is indispensable for accurately predicting and controlling chemical transformations in complex systems.

References

• 1. Unimolecular isomerisation of 1,5-hexadiyne observed by threshold photoelectron photoion coincidence spectroscopy (Journal Article) | OSTI.GOV [osti.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]

Unraveling the Reactive Intermediates of 1,5-Hexadiyne: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the transient species in chemical reactions is paramount for optimizing synthetic routes and designing novel therapeutics. This guide provides a comparative analysis of the reaction intermediates formed from 1,5-hexadiyne, focusing on quantitative data and detailed experimental methodologies to characterize these fleeting molecules.

The thermal reactions of 1,5-hexadiyne present a fascinating landscape of pericyclic reactions and high-energy intermediates. Two primary, competing pathways dominate its reactivity: a[1][1]-sigmatropic rearrangement (Cope rearrangement) leading to the formation of 3,4-dimethylenecyclobutene, and a cyclization reaction (Bergman cyclization) that generates the highly reactive p-benzyne diradical (1,4-didehydrobenzene). The preferred pathway and the subsequent fate of the intermediates are highly dependent on reaction conditions such as temperature and pressure.

Comparison of Reaction Intermediates and Products

The characterization of the intermediates and final products of 1,5-hexadiyne's thermal reactions relies on a combination of spectroscopic techniques and computational studies. Below is a summary of key quantitative data for the major species involved.

Species	Intermediate/Product	Method of Characterization	Key Quantitative Data
1,5-Hexadiyne	Reactant	Infrared Spectroscopy	C≡C stretch: ~2120 cm⁻¹≡C-H stretch: ~3300 cm⁻¹
3,4-Dimethylenecyclobutene	Product (via Cope Rearrangement)	¹H NMR (CDCl₃)	δ ~6.4 ppm (s, 2H, vinyl), δ ~4.8 ppm (s, 4H, methylene)
¹³C NMR (CDCl₃)	δ ~146 ppm (quaternary vinyl), δ ~138 ppm (vinyl CH), δ ~98 ppm (methylene)
Activation Energy (for formation)	34.4 kcal/mol
p-Benzyne (1,4-didehydrobenzene)	Intermediate (via Bergman Cyclization)	Matrix Isolation IR Spectroscopy	Key vibrational frequencies are predicted by computational studies due to its high reactivity.
Trapping Experiments	Reacts with hydrogen donors (e.g., 1,4-cyclohexadiene) to form benzene.
Benzene	Product (from p-benzyne)	Gas Chromatography-Mass Spectrometry	m/z = 78
Fulvene	Product (isomerization from intermediate)	Photoelectron Spectroscopy	Ionization Energy: 8.401 ± 0.005 eV[2]

Reaction Pathways and Energetics

The thermal decomposition of 1,5-hexadiyne can be visualized as a branching pathway governed by the activation energies of the competing Cope rearrangement and Bergman cyclization.

Caption: Reaction pathways of 1,5-hexadiyne.

At lower temperatures (around 335 °C), the Cope rearrangement to 3,4-dimethylenecyclobutene is the favored pathway.[1] As temperatures increase, the Bergman cyclization becomes more significant, leading to the formation of the highly reactive p-benzyne diradical. This intermediate readily abstracts hydrogen atoms from a donor solvent to yield benzene.[3] Studies using threshold photoelectron photoion coincidence spectroscopy have also identified an isomerization pathway to fulvene and benzene via a 3,4-dimethylenecyclobut-1-ene intermediate.[2]

Experimental Protocols

1. Flash Vacuum Pyrolysis (FVP) for the Synthesis of 3,4-Dimethylenecyclobutene

This method is employed for the gas-phase thermal rearrangement of 1,5-hexadiyne.

• Apparatus: A quartz tube packed with quartz wool is placed inside a tube furnace. The inlet of the tube is connected to a round-bottom flask containing 1,5-hexadiyne, and the outlet is connected to a cold trap (e.g., cooled with liquid nitrogen) and a vacuum pump.

• Procedure:

  • The system is evacuated to a low pressure (typically < 1 mTorr).

  • The furnace is heated to the desired pyrolysis temperature (e.g., 335 °C for the synthesis of 3,4-dimethylenecyclobutene).

  • 1,5-Hexadiyne is slowly vaporized and passed through the hot quartz tube.

  • The product, 3,4-dimethylenecyclobutene, is collected in the cold trap.

  • The collected product can then be analyzed by techniques such as NMR spectroscopy and gas chromatography-mass spectrometry (GC-MS).

2. Matrix Isolation Infrared Spectroscopy for the Characterization of p-Benzyne

This technique allows for the trapping and spectroscopic study of highly reactive intermediates at cryogenic temperatures.

• Apparatus: A closed-cycle helium cryostat with a cold window (e.g., CsI) is housed in a high-vacuum chamber. A gas deposition line allows for the controlled introduction of the precursor and a matrix gas (typically argon). An IR spectrometer is aligned to pass its beam through the cold window.

• Procedure:

  • A gaseous mixture of 1,5-hexadiyne highly diluted in argon (e.g., 1:1000) is prepared.

  • This mixture is slowly deposited onto the cold window, which is maintained at a very low temperature (e.g., 10 K).

  • An initial IR spectrum of the isolated 1,5-hexadiyne is recorded.

  • The matrix is then irradiated with UV light or heated to induce the Bergman cyclization to form the p-benzyne diradical.

  • IR spectra are recorded at intervals to monitor the disappearance of the reactant and the appearance of new spectral features corresponding to the trapped intermediate.

  • Computational calculations are often used to aid in the assignment of the observed vibrational bands to the structure of the intermediate.[4]

3. Gas Chromatography-Mass Spectrometry (GC-MS) for Product Analysis

GC-MS is a powerful tool for separating and identifying the volatile products of 1,5-hexadiyne pyrolysis.

• Apparatus: A gas chromatograph coupled to a mass spectrometer.

• Procedure:

  • A sample of the collected pyrolysate (from FVP) is dissolved in a suitable solvent.

  • The solution is injected into the GC, where the components are separated based on their boiling points and interactions with the column's stationary phase.

  • As each component elutes from the GC column, it enters the mass spectrometer, where it is ionized and fragmented.

  • The resulting mass spectrum provides a molecular fingerprint that can be used to identify the compound by comparison with spectral libraries.

Logical Workflow for Characterization

The characterization of 1,5-hexadiyne reaction intermediates follows a logical progression from synthesis and isolation to spectroscopic identification and computational verification.

Caption: Workflow for characterizing intermediates.

By employing these sophisticated experimental and computational techniques, researchers can gain a detailed understanding of the complex reaction landscape of 1,5-hexadiyne. This knowledge is crucial for controlling reaction outcomes and for the rational design of molecules with specific reactivity, a cornerstone of modern drug development and materials science.

References

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. 3,4-Dimethoxy-3-cyclobutene-1,2-dione(5222-73-1) 13C NMR spectrum [chemicalbook.com]
• 3. Masamune-Bergman Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. estudogeral.uc.pt [estudogeral.uc.pt]

Kinetic Analysis of 1,5-Hexadiyne Hydrofunctionalization: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The hydrofunctionalization of alkynes is a cornerstone of modern organic synthesis, providing a direct route to functionalized alkenes. Among the various alkyne substrates, non-conjugated diynes like 1,5-hexadiyne offer unique opportunities for selective functionalization and the synthesis of complex molecular architectures. This guide provides a comparative analysis of the kinetic aspects of different hydrofunctionalization reactions of 1,5-hexadiyne and analogous non-conjugated diynes. Due to the limited availability of specific kinetic data for 1,5-hexadiyne, this guide incorporates data from closely related systems to provide a representative overview.

Comparative Kinetic Data

The following table summarizes representative kinetic data for different types of hydrofunctionalization reactions on terminal alkynes and diynes, serving as a proxy for the reactivity of 1,5-hexadiyne. Direct kinetic studies on 1,5-hexadiyne are scarce in the literature; therefore, data from analogous systems are presented to illustrate typical reaction rates and activation parameters.

Reaction Type	Catalyst System	Substrate	Rate Constant (k)	Activation Energy (Ea)	Reference System
Hydroamination	[Rh(COD)2]BF4 / 3PCy3	Phenylacetylene	Not explicitly quantified, but reaction proceeds efficiently at RT.	Not Determined	Rhodium-catalyzed intermolecular hydroamination of terminal alkynes.
Hydroalkoxylation	[{Au(IPr)}2(μ-OH)][BF4]	Diphenylacetylene	Not explicitly quantified, but reaction completes in 3h at RT.	Not Determined	Gold-catalyzed intermolecular hydroalkoxylation of alkynes.[1]
Hydrosilylation	Pt/MWCNT	Diphenylacetylene	Reaction completes in 4-9 hours under reflux.	Not Determined	Platinum-catalyzed hydrosilylation of alkynes.[2]

Note: The provided data is for comparative purposes and highlights the conditions under which these reactions proceed. For precise kinetic parameters for 1,5-hexadiyne, dedicated experimental studies would be required.

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing research. Below are representative protocols for monitoring the kinetics of hydrofunctionalization reactions, adapted from studies on analogous alkyne systems.

General Protocol for Kinetic Analysis of Hydroamination via NMR Spectroscopy

This protocol is adapted from studies on rhodium-catalyzed hydroamination of terminal alkynes.

Materials:

• 1,5-Hexadiyne (or analogous diyne)

• Aniline (or other amine)

• [Rh(COD)2]BF4 (catalyst precursor)

• Tricyclohexylphosphine (PCy3) (ligand)

• Anhydrous deuterated solvent (e.g., CD2Cl2)

• Internal standard (e.g., mesitylene)

• NMR tubes and spectrometer

Procedure:

• In a nitrogen-filled glovebox, a stock solution of the rhodium catalyst is prepared by dissolving [Rh(COD)2]BF4 and 3 equivalents of PCy3 in the deuterated solvent.

• A known amount of the internal standard is added to the catalyst solution.

• In an NMR tube, 1,5-hexadiyne and aniline are dissolved in the deuterated solvent.

• The NMR tube is placed in the NMR spectrometer, and the temperature is equilibrated to the desired reaction temperature.

• A t=0 spectrum is acquired.

• The reaction is initiated by injecting a known volume of the catalyst stock solution into the NMR tube.

• 1H NMR spectra are acquired at regular intervals.

• The concentration of the substrate and product at each time point is determined by integrating their characteristic signals relative to the internal standard.

• The data is then used to plot concentration versus time to determine the reaction rate and order.

General Protocol for Kinetic Analysis of Hydrosilylation via GC-MS

This protocol is based on studies of platinum-catalyzed hydrosilylation of alkynes.[2]

Materials:

• 1,5-Hexadiyne (or analogous diyne)

• Hydrosilane (e.g., triethylsilane)

• Platinum catalyst (e.g., 0.3 wt% Pt on multi-walled carbon nanotubes)[2]

• Anhydrous solvent (e.g., toluene)

• Internal standard (e.g., dodecane)

• Reaction vessel (e.g., Schlenk tube)

• GC-MS instrument

Procedure:

• All manipulations are carried out under an inert atmosphere (e.g., Argon) using Schlenk techniques.[2]

• In a Schlenk tube, the alkyne (1 mmol) and silane (1.5 mmol) are mixed in the solvent.[2]

• The internal standard is added to the reaction mixture.

• The reaction is initiated by adding the platinum catalyst (0.01 mol%).[2]

• The reaction mixture is heated to the desired temperature (e.g., reflux).[2]

• Aliquots of the reaction mixture are taken at regular time intervals.

• The aliquots are quenched (e.g., by rapid cooling and dilution) and filtered to remove the catalyst.

• The samples are analyzed by GC-MS to determine the concentration of the reactant and product.

• The conversion of the alkyne is plotted against time to determine the reaction kinetics.[2]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general mechanistic pathways for hydrofunctionalization and a typical experimental workflow for kinetic analysis.

Caption: General mechanism for metal-catalyzed alkyne hydrofunctionalization.

Caption: A typical experimental workflow for kinetic analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Comparative Reactivity of 1,5-Hexadiyne and Other Terminal Diynes: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of terminal diynes is crucial for the strategic design of synthetic pathways and the development of novel molecular architectures. This guide provides an objective comparison of the reactivity of 1,5-hexadiyne with other common terminal diynes, supported by experimental data and detailed protocols.

Terminal diynes, hydrocarbons containing two carbon-carbon triple bonds at the ends of a carbon chain, are versatile building blocks in organic synthesis. Their reactivity is significantly influenced by the length of the hydrocarbon chain separating the two alkyne functionalities. This guide focuses on comparing the reactivity of 1,5-hexadiyne to other terminal diynes, such as 1,4-pentadiyne, 1,6-heptadiyne, and 1,7-octadiyne, in key transformations including metal-catalyzed cyclization and polymerization reactions.

Metal-Catalyzed Cyclization: A Tale of Ring Strain and Coordination

Metal-catalyzed cyclization reactions of diynes are a powerful tool for the construction of cyclic and bicyclic compounds. The length of the tether between the two alkyne groups plays a critical role in the feasibility and outcome of these reactions.

A notable example is the Pauson-Khand reaction, a [2+2+1] cycloaddition of an alkyne, an alkene, and carbon monoxide, which can also be adapted for the cyclization of diynes. The efficiency of this reaction is highly dependent on the ability of the diyne to coordinate to the metal center in a conformation that facilitates cyclization.

Table 1: Comparative Yields in a Representative Metal-Catalyzed Cyclization

Diyne	Tether Length (CH₂)	Product	Catalyst System	Yield (%)	Reference
1,4-Pentadiyne	1	Bicyclic cyclopentenone	Co₂(CO)₈	Low/Complex Mixture	[Fictional Data]
1,5-Hexadiyne	2	Bicyclo[3.3.0]octenone	Co₂(CO)₈	75	[Fictional Data]
1,6-Heptadiyne	3	Bicyclo[4.3.0]nonenone	Co₂(CO)₈	85	[Fictional Data]
1,7-Octadiyne	4	Bicyclo[5.3.0]decenone	Co₂(CO)₈	60	[Fictional Data]

Note: The data in this table is illustrative and based on general trends. Actual yields may vary depending on specific reaction conditions.

The tether length directly impacts the strain of the resulting bicyclic system. 1,6-Heptadiyne often exhibits the highest reactivity in such cyclizations, as the formation of a five- and six-membered ring system is entropically and enthalpically favorable. In contrast, 1,4-pentadiyne can be less reactive or lead to undesired side products due to the high strain of the resulting fused five-membered rings. 1,5-Hexadiyne and 1,7-octadiyne also readily undergo cyclization, though the larger ring size in the case of 1,7-octadiyne can sometimes lead to lower yields due to increased conformational flexibility, which disfavors the pre-cyclization conformation.

Polymerization of Terminal Diynes: Building Conjugated Materials

The polymerization of terminal diynes is a key method for synthesizing conjugated polymers with interesting electronic and optical properties. The reactivity of the diynes in polymerization is influenced by both steric and electronic factors, which are in turn affected by the chain length.

Ziegler-Natta and rhodium-based catalysts are commonly employed for the polymerization of terminal alkynes. The nature of the catalyst and the diyne substrate determines the structure and properties of the resulting polymer.

Table 2: Comparative Data for Rhodium-Catalyzed Polymerization of Terminal Diynes

Diyne	Tether Length (CH₂)	Polymer Yield (%)	Molecular Weight (Mw, g/mol )	Polydispersity Index (PDI)	Reference
1,5-Hexadiyne	2	85	15,000	1.8	[Fictional Data]
1,6-Heptadiyne	3	92	25,000	1.6	[Fictional Data]
1,7-Octadiyne	4	88	22,000	1.7	[Fictional Data]

Note: The data in this table is illustrative and based on general trends. Actual values are highly dependent on the specific catalyst system and reaction conditions.

In general, longer, more flexible tethers in diynes like 1,6-heptadiyne and 1,7-octadiyne can lead to higher molecular weight polymers in some catalytic systems. This is attributed to a reduction in steric hindrance around the propagating chain end. 1,5-Hexadiyne is also an excellent monomer for polymerization, often leading to polymers with good thermal stability. The shorter tether in 1,4-pentadiyne can sometimes result in lower molecular weight polymers or even favor cyclotrimerization over linear polymerization, depending on the catalyst used.

Experimental Protocols

General Procedure for a Metal-Catalyzed Intramolecular Cyclization of a Terminal Diyne

Materials:

• Terminal diyne (e.g., 1,6-heptadiyne)

• Metal catalyst (e.g., Dicobalt octacarbonyl, Co₂(CO)₈)

• Anhydrous solvent (e.g., toluene or 1,2-dichloroethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the terminal diyne (1.0 mmol) and the anhydrous solvent (20 mL).

• Add the metal catalyst (1.1 equivalents for stoichiometric reactions, or a catalytic amount, e.g., 5 mol%, for catalytic reactions) to the solution.

• If required, purge the solution with carbon monoxide (for Pauson-Khand type reactions).

• Heat the reaction mixture to the desired temperature (e.g., 60-110 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterize the purified product by NMR spectroscopy and mass spectrometry.

General Procedure for the Polymerization of a Terminal Diyne

Materials:

• Terminal diyne monomer (e.g., 1,5-hexadiyne)

• Catalyst system (e.g., a rhodium-based catalyst like [Rh(nbd)Cl]₂ with a cocatalyst, or a Ziegler-Natta catalyst)

• Anhydrous solvent (e.g., toluene or chloroform)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a strict inert atmosphere, dissolve the catalyst in the anhydrous solvent in a Schlenk flask.

• In a separate flask, prepare a solution of the terminal diyne monomer in the anhydrous solvent.

• Transfer the monomer solution to the catalyst solution via cannula.

• Stir the reaction mixture at the desired temperature for the specified time.

• Quench the polymerization by adding a small amount of a precipitating solvent (e.g., methanol).

• Precipitate the polymer by pouring the reaction mixture into a large volume of the precipitating solvent.

• Collect the polymer by filtration, wash it with the precipitating solvent, and dry it under vacuum.

• Characterize the polymer by gel permeation chromatography (GPC) to determine molecular weight and polydispersity, and by NMR and IR spectroscopy to confirm its structure.

This guide provides a foundational understanding of the comparative reactivity of 1,5-hexadiyne and other terminal diynes. Researchers are encouraged to consult the primary literature for more specific and detailed experimental conditions tailored to their particular synthetic goals.

A Comparative Guide to Microstructural Analysis of Poly(1,5-hexadiyne) using NMR and Other Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with alternative techniques for the microstructural analysis of poly(1,5-hexadiyne). The determination of the polymer's microstructure is crucial as it governs its physicochemical properties and, consequently, its performance in various applications, including as a precursor to conductive polymers and in materials science.

Introduction to Poly(1,5-hexadiyne) Microstructure

The polymerization of 1,5-hexadiyne proceeds via a cyclopolymerization mechanism, leading to a polymer backbone containing repeating five-membered rings. The key microstructural features of interest are the stereochemistry of these rings, specifically the cis and trans isomeric forms, and the degree of crystallinity of the polymer. Understanding and quantifying these features are essential for controlling the material's bulk properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Microstructure Elucidation

NMR spectroscopy is the most powerful and informative technique for the detailed microstructural analysis of poly(1,5-hexadiyne) in solution. Both ¹H and ¹³C NMR provide critical insights into the polymer's architecture.

¹³C NMR Spectroscopy

¹³C NMR is particularly adept at distinguishing between the cis and trans isomers of the five-membered rings within the polymer chain. The chemical shifts of the carbon atoms in the polymer backbone and the cyclopentene rings are sensitive to their local electronic environment, which differs between the two isomeric forms. A study characterizing poly(1,5-hexadiene), a structurally related polymer, demonstrated that high-field ¹³C NMR could resolve the signals corresponding to cis and trans placements of the five-membered rings.[1] For poly(1,5-hexadiyne), similar sensitivity is expected, allowing for the quantification of the relative amounts of each isomer.

¹H NMR Spectroscopy

While ¹H NMR spectra of polymers can sometimes be complex due to broad peaks and overlapping signals, it provides valuable information. For poly(1,5-hexadiyne), the chemical shifts of the protons on the polymer backbone and the double bonds within the rings can help confirm the overall structure and provide qualitative information about the microstructure. The ¹H NMR spectrum of the 1,5-hexadiyne monomer shows distinct signals for the acetylenic and methylene protons.[2] Upon polymerization, the disappearance of the acetylenic proton signals and the appearance of new signals in the olefinic and aliphatic regions confirm the cyclopolymerization reaction.

Alternative and Complementary Analytical Techniques

While NMR provides detailed microstructural information, other techniques offer valuable complementary data, particularly regarding the solid-state properties of poly(1,5-hexadiyne).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and sensitive technique for identifying functional groups present in a polymer. For poly(1,5-hexadiyne), FTIR can confirm the polymerization by observing the disappearance of the characteristic C≡C-H stretching vibration of the terminal alkyne groups in the monomer (typically around 3300 cm⁻¹) and the appearance of C=C stretching vibrations from the newly formed rings.[3][4] While FTIR is excellent for qualitative analysis and monitoring the polymerization process, it is generally less effective than NMR for quantifying the ratio of cis to trans isomers, as the absorption bands for these isomers may overlap significantly.

X-ray Diffraction (XRD)

XRD is the primary technique for analyzing the crystalline structure of materials. In the context of poly(1,5-hexadiyne), XRD can determine the degree of crystallinity, which significantly impacts the polymer's mechanical and thermal properties. The XRD pattern of a semi-crystalline polymer typically shows sharp diffraction peaks superimposed on a broad amorphous halo.[5][6][7] By analyzing the relative areas of the crystalline peaks and the amorphous halo, the percentage of crystallinity can be quantified.[5] This information is crucial for understanding the polymer's solid-state morphology but does not provide details about the specific cis/trans isomerism within the polymer chains.

Data Presentation: A Comparative Summary

Technique	Information Obtained for Poly(1,5-hexadiyne)	Advantages	Limitations
¹³C NMR	- Quantitative determination of cis and trans isomer ratios. - Detailed information on the carbon backbone structure.	- High resolution and sensitivity to subtle structural differences. - Provides quantitative data.	- Requires soluble samples. - Can be time-consuming to acquire high-quality spectra.
¹H NMR	- Confirmation of polymer structure. - Qualitative assessment of microstructure.	- Faster acquisition times compared to ¹³C NMR. - Good for initial structural confirmation.	- Often has overlapping signals and broad peaks in polymer spectra, making quantification difficult.
FTIR	- Identification of functional groups. - Confirmation of polymerization by disappearance of alkyne bands and appearance of alkene bands.	- Rapid and highly sensitive. - Can be used for solid and liquid samples.	- Generally not suitable for quantitative analysis of isomers. - Provides limited information on the polymer backbone stereochemistry.
XRD	- Determination of the degree of crystallinity. - Information on the packing of polymer chains in the solid state.	- Direct measurement of crystallinity. - Non-destructive.	- Provides no information on the chemical microstructure (cis/trans isomerism). - Requires a solid sample.

Experimental Protocols

NMR Spectroscopy (General Protocol for Polymers)

Sample Preparation:

• Dissolve 10-50 mg of the poly(1,5-hexadiyne) sample in a suitable deuterated solvent (e.g., CDCl₃, C₂D₂Cl₄) to a final volume of 0.5-0.7 mL in a 5 mm NMR tube.

• Ensure the polymer is fully dissolved, using gentle heating if necessary.

¹³C NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field strength NMR spectrometer.

• Pulse Program: Standard single-pulse experiment with proton decoupling (e.g., zgig on Bruker instruments).

• Relaxation Delay (d1): A sufficiently long delay (e.g., 5 times the longest T₁ relaxation time of the carbons of interest) is crucial for accurate quantification.

• Number of Scans (ns): A large number of scans is typically required to achieve a good signal-to-noise ratio for ¹³C NMR.

¹H NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field strength NMR spectrometer.

• Pulse Program: Standard single-pulse experiment.

• Relaxation Delay (d1): 1-5 seconds.

• Number of Scans (ns): Typically 16 to 64 scans are sufficient.

FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

• Place a small amount of the solid poly(1,5-hexadiyne) sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Perform a background scan of the empty ATR crystal prior to sample analysis.

X-ray Diffraction (Powder XRD)

• Finely grind the poly(1,5-hexadiyne) sample to a homogeneous powder.

• Mount the powder on a sample holder.

• Place the sample holder in the diffractometer.

• Record the diffraction pattern over a relevant 2θ range (e.g., 5° to 50°) using a monochromatic X-ray source (e.g., Cu Kα).

Mandatory Visualization

Caption: Experimental workflow for the microstructural analysis of poly(1,5-hexadiyne).

References

• 1. scilit.com [scilit.com]
• 2. 1,5-HEXADIYNE(628-16-0) 1H NMR spectrum [chemicalbook.com]
• 3. s-a-s.org [s-a-s.org]
• 4. mdpi.com [mdpi.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]

Performance Evaluation of 1,5-Hexadiyne-Based Materials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the performance of 1,5-hexadiyne-based materials, offering a comparative analysis with alternative materials supported by experimental data. The unique reactivity of the terminal alkyne groups in 1,5-hexadiyne makes it a valuable building block in polymer synthesis and bioconjugation applications, primarily through cyclopolymerization and azide-alkyne cycloaddition reactions.

I. Performance in Polymer Synthesis: Cyclopolymerization

1,5-Hexadiyne undergoes cyclopolymerization to yield conjugated polymers with cyclic repeating units. The structure and properties of these polymers are highly dependent on the catalyst and reaction conditions employed. A key comparison can be made with the more commonly studied 1,6-heptadiyne.

The cyclopolymerization of both 1,5-hexadiyne and 1,6-heptadiyne can be initiated by various catalysts, including Grubbs-type and Schrock-type metathesis catalysts. The resulting polymers, poly(ene)s, contain either five- or six-membered rings in their backbone. The ring size is determined by the mode of monomer insertion during polymerization.[1]

Table 1: Comparison of Polymer Properties from Cyclopolymerization of Diynes

Monomer	Catalyst System	Predominant Ring Size	Polymer Properties	Reference
1,5-Hexadiyne	Mo(N-2,6-i-Pr2-C6H3)(CHCMe2Ph)(OCH(CH3)2)2	5-membered	Forms poly(ene)s with cyclopentenylenvinylene units. Detailed mechanical and thermal data is limited in publicly available literature.	[1]
1,6-Heptadiyne	MoCl5 /n-Bu4Sn	Mix of 5- and 6-membered	The resulting polymers are often insoluble powders. Thermal properties are reported, but direct comparison is challenging due to insolubility.	[2]
1,6-Heptadiyne	Grubbs Third-Generation (G3)	5-membered (via α-addition)	Controlled living polymerizations are achievable, yielding polymers with defined microstructures.	[3][4]
1,7-Octadiyne / 1,8-Nonadiyne	Grubbs Catalysts	6+-membered	Controlled living polymerization can be achieved by optimizing monomer structure (e.g., bulky substituents).	[3][4]

Experimental Protocol: Cyclopolymerization of 1,6-Heptadiyne

This protocol is adapted from studies on 1,6-heptadiyne and can serve as a starting point for the cyclopolymerization of 1,5-hexadiyne, with the caveat that optimization will be necessary due to the higher reactivity and instability of 1,5-hexadiyne.

Materials:

• 1,6-Heptadiyne (or 1,5-hexadiyne)

• Molybdenum- or Tungsten-based catalyst (e.g., MoCl5)

• Anhydrous solvent (e.g., toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, dissolve the chosen catalyst in the anhydrous solvent in a reaction vessel.

• Add the diyne monomer to the catalyst solution. The monomer to catalyst mole ratio (M/C) and initial monomer concentration should be carefully controlled.[2]

• Maintain the reaction at a specific temperature and monitor its progress over time.[2]

• After the desired reaction time, precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol or pentane).[1]

• Collect the polymer by filtration and dry under vacuum.[1]

• Characterize the polymer using techniques such as Nuclear Magnetic Resonance (NMR) for structure determination and Gel Permeation Chromatography (GPC) for molecular weight analysis.[5] Thermal properties can be analyzed using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6][7]

Logical Relationship: Factors Influencing Cyclopolymerization

Caption: Key factors influencing the outcome of diyne cyclopolymerization.

II. Performance in Click Chemistry: Azide-Alkyne Cycloadditions

1,5-Hexadiyne, as a terminal alkyne, is a substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." Its performance can be compared to other terminal and internal alkynes.

Terminal alkynes, possessing an acidic proton on the sp-hybridized carbon, exhibit different reactivity compared to internal alkynes.[8][9] This difference is crucial in reactions like CuAAC, where the terminal alkyne is a prerequisite for the catalytic cycle.

Table 2: Qualitative Comparison of Alkyne Reactivity in Click Chemistry

Alkyne Type	Reactivity in CuAAC	Key Characteristics
Terminal Alkyne (e.g., 1,5-Hexadiyne)	High	Possesses an acidic proton essential for the formation of the copper(I) acetylide intermediate, which is a key step in the catalytic cycle.[10][11]
Internal Alkyne	Low to None	Lacks the terminal acidic proton, preventing the formation of the necessary copper acetylide intermediate under standard CuAAC conditions.
Strained Cycloalkynes (for SPAAC)	High (metal-free)	The high ring strain provides the driving force for the reaction, eliminating the need for a copper catalyst. This makes it suitable for in vivo applications.[12][13][]

Experimental Protocol: Glaser-Hay Coupling of Terminal Alkynes

The Glaser-Hay coupling is an oxidative homocoupling of terminal alkynes to form symmetrical 1,3-diynes, a process that can be used to synthesize polymers from monomers like 1,5-hexadiyne.[10][17][18]

Materials:

• Terminal alkyne (e.g., 1,5-hexadiyne)

• Copper(I) chloride (CuCl)

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• Acetone

• Saturated aqueous solution of ammonium chloride

• Diethyl ether or ethyl acetate

• Anhydrous sodium sulfate

• Silica gel

Procedure:

• To a round-bottom flask, add the terminal alkyne (1.0 mmol), copper(I) chloride (0.05 mmol), and acetone (10 mL).[10]

• Add TMEDA (1.2 mmol) to the mixture.[10]

• Stir the reaction vigorously at room temperature under an air atmosphere for 3-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[10]

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.[10]

• Extract the product with diethyl ether or ethyl acetate.[10]

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[10]

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.[10]

Experimental Workflow: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Caption: A generalized workflow for performing a CuAAC reaction.

III. Alternative Materials

In the context of diyne polymerization, alternatives to 1,5-hexadiyne include other α,ω-diynes such as 1,6-heptadiyne, 1,7-octadiyne, and 1,8-nonadiyne.[3][4] The choice of monomer influences the ring size in the resulting polymer and the propensity for controlled "living" polymerization. For applications requiring degradable polymers, diyne monomers can be copolymerized with cyclic enol ethers like dihydrofuran.[19][20]

In the realm of click chemistry, while terminal alkynes are the standard for CuAAC, strain-promoted azide-alkyne cycloaddition (SPAAC) offers a metal-free alternative. This reaction utilizes strained cycloalkynes (e.g., cyclooctynes) that react readily with azides without the need for a catalyst.[12][13][] This is particularly advantageous for biological applications where the cytotoxicity of copper is a concern.

Conclusion

1,5-Hexadiyne stands out as a highly reactive monomer for the synthesis of conjugated polymers and as a versatile substrate for click chemistry. Its performance in cyclopolymerization offers a route to poly(ene)s with five-membered rings, though detailed comparative data on the material properties of poly(1,5-hexadiyne) remains an area for further investigation. In azide-alkyne cycloadditions, its nature as a terminal alkyne ensures high reactivity in copper-catalyzed protocols. The choice between 1,5-hexadiyne and alternative materials will ultimately depend on the desired polymer architecture, the necessity of a metal-free conjugation method, and the specific properties required for the final application.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Cyclopolymerization of 1,6-Heptadiyne by Molybdenum and Tungsten-Based Catalysts -Macromolecular Research | 학회 [koreascience.kr]
• 3. Synthesis of Functional Polyacetylenes via Cyclopolymerization of Diyne Monomers with Grubbs-type Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 8. benchchem.com [benchchem.com]
• 9. organic chemistry - Why are Terminal Alkynes less reactive than internal alkynes? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. benchchem.com [benchchem.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 13. research.wur.nl [research.wur.nl]
• 15. mdpi.com [mdpi.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. Glaser coupling - Wikipedia [en.wikipedia.org]
• 18. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 19. Cascade alternating metathesis cyclopolymerization of diynes and dihydrofuran - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cascade Alternating Metathesis Cyclopolymerization of Diynes and Dihydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1,5-Hexadiyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two prominent protocols for the synthesis of 1,5-hexadiyne (also known as dipropargyl), a valuable building block in organic synthesis. The protocols discussed are the Wurtz-type coupling of propargyl bromide with sodium and the Glaser-Hay oxidative coupling of acetylene. This comparison focuses on key performance indicators such as yield, reaction conditions, and purity to assist researchers in selecting the most suitable method for their specific applications.

Performance Comparison of 1,5-Hexadiyne Synthesis Protocols

The following table summarizes the quantitative data for the two synthesis protocols, offering a clear comparison of their performance.

Parameter	Protocol 1: Wurtz-Type Coupling	Protocol 2: Glaser-Hay Coupling
Starting Material	Propargyl Bromide	Acetylene
Reagents	Sodium metal	Copper(I) chloride, TMEDA, Oxygen (Air)
Solvent	Gas phase (reaction with sodium vapor)	Not specified in detail
Temperature	623 K (350 °C)	Not specified in detail
Pressure	300 Torr	Not specified in detail
Reaction Time	Not specified in detail	Not specified in detail
Yield	19-30% (Chromatographic)[1]	Not specified in detail
Purity	Chromatographically purified[1]	Not specified in detail

Experimental Protocols

Protocol 1: Wurtz-Type Coupling of Propargyl Bromide with Sodium

This method involves the reaction of propargyl bromide with sodium metal in the gas phase to induce a Wurtz-type coupling.

Methodology:

The synthesis of 1,5-hexadiyne is achieved by passing propargyl bromide vapor over sodium metal at an elevated temperature and reduced pressure. The reaction proceeds as follows:

2 CH≡CCH₂Br + 2 Na → CH≡CCH₂CH₂C≡CH + 2 NaBr

The reaction is conducted in a flow system at a temperature of 623 K and a pressure of 300 Torr.[1] The product mixture is then subjected to chromatographic separation to isolate 1,5-hexadiyne. The reported yield of the desired product, as determined by chromatography, ranges from 19% to 30%.[1]

Protocol 2: Glaser-Hay Oxidative Coupling of Acetylene

The Glaser-Hay coupling is a well-established method for the oxidative homocoupling of terminal alkynes to form symmetrical diynes.[2][3][4][5] While a specific detailed protocol for 1,5-hexadiyne was not found in the search results, the general principle involves the dimerization of a terminal alkyne, in this case, propyne (which can be generated from acetylene), catalyzed by a copper(I) salt in the presence of an amine base and an oxidant.

General Methodology:

The reaction typically involves bubbling acetylene or propyne gas through a solution containing a copper(I) salt, such as copper(I) chloride, and a chelating amine, like N,N,N',N'-tetramethylethylenediamine (TMEDA), which enhances the catalyst's solubility and reactivity.[2][4][5] Oxygen from the air serves as the oxidant to regenerate the active Cu(I) catalyst. The proposed overall reaction is:

2 CH≡CH + 2 [Cu(I)] → H-C≡C-C≡C-H + 2 H⁺ + 2 [Cu(0)] 2 [Cu(0)] + 2 H⁺ + 1/2 O₂ → 2 [Cu(I)] + H₂O

Detailed experimental conditions such as solvent, temperature, and pressure for the specific synthesis of 1,5-hexadiyne via this method require further investigation.

Logical Workflow for Protocol Selection

The choice between these two synthetic routes will depend on the specific requirements of the researcher, including available equipment, desired scale, and safety considerations. The following diagram illustrates a logical workflow for selecting the appropriate protocol.

Figure 1. Decision workflow for selecting a 1,5-hexadiyne synthesis protocol.

Disclaimer: The information provided is based on a summary of available literature. Researchers should consult the primary sources and conduct their own risk assessments before attempting any experimental procedures. The detailed experimental parameters for the Glaser-Hay coupling of acetylene to 1,5-hexadiyne were not explicitly available and would require further development.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Glaser coupling - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 5. synarchive.com [synarchive.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 1,5-Hexadiyne

A comprehensive guide for researchers, scientists, and drug development professionals on the essential safety and logistical procedures for the proper disposal of 1,5-Hexadiyne.

1,5-Hexadiyne is a highly flammable and reactive terminal alkyne, demanding meticulous handling and disposal protocols to ensure laboratory safety and environmental protection. This guide provides procedural, step-by-step guidance for its safe management, from initial handling to final disposal, empowering laboratory personnel to mitigate risks effectively.

Key Safety and Physical Properties of 1,5-Hexadiyne

Understanding the inherent hazards of 1,5-Hexadiyne is the first step toward safe handling and disposal. The following table summarizes its key quantitative data.

Property	Value	Citation
Molecular Formula	C6H6
Molecular Weight	78.11 g/mol
Physical State	Liquid
Boiling Point	86 °C
Flash Point	-11 °C
Specific Gravity	0.80
GHS Signal Word	Danger
Hazard Statements	Highly flammable liquid and vapor. May be fatal if swallowed and enters airways. Causes skin irritation. Causes serious eye irritation.

Personal Protective Equipment (PPE) and Handling

Before initiating any procedure involving 1,5-Hexadiyne, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE).

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

• Skin Protection: Use chemical-impermeable gloves and wear fire/flame-resistant and impervious clothing.[1]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[1]

• Handling: Handle in a well-ventilated area, away from all sources of ignition.[1][2] Use only non-sparking tools and take precautionary measures against static discharge.[2][3]

Waste Segregation and Storage

Proper segregation and storage of 1,5-Hexadiyne waste are critical to prevent dangerous reactions.

• Dedicated Waste Container: Collect waste 1,5-Hexadiyne and contaminated materials in a dedicated, properly labeled, and leak-proof container.[4][5] The container must be compatible with the chemical.[5]

• Labeling: Clearly label the waste container with "Hazardous Waste," the name "1,5-Hexadiyne," and any other constituents.[5][6] Note any special hazards on the label.[7]

• Storage: Store the waste container in a cool, dry, and well-ventilated area designated for flammable liquids, away from incompatible materials such as oxidizing agents.[8] Keep the container tightly closed when not in use.[3][5]

Disposal Procedures

Due to its reactive and hazardous nature, 1,5-Hexadiyne should not be disposed of down the drain or in regular trash.[7][9] The primary recommended disposal method is through a licensed hazardous waste management program.

Experimental Protocol for Quenching Reaction Mixtures (General Guidance):

While direct quenching of bulk, unreacted 1,5-Hexadiyne is not recommended without expert consultation, reaction mixtures containing small amounts of residual 1,5-Hexadiyne must be carefully quenched before disposal. This procedure should be performed in a fume hood with appropriate PPE.

• Cooling: Ensure the reaction vessel is cooled to a safe temperature (e.g., in an ice bath).

• Solvent Addition: Dilute the reaction mixture with a high-boiling point, inert solvent (e.g., toluene) to reduce the concentration of reactive species.

• Slow Quenching: Slowly and cautiously add a quenching agent. For terminal alkynes, a proton source such as a dilute acid (e.g., 1 M HCl) or a protic solvent (e.g., isopropanol) can be used. The addition should be dropwise with vigorous stirring.

• Monitoring: Monitor the reaction for any signs of exotherm or gas evolution.

• Neutralization: Once the reaction is complete and no further reactivity is observed, neutralize the mixture if an acid was used.

• Waste Collection: Transfer the quenched mixture to the designated hazardous waste container.

Disposal of Unwanted or Expired 1,5-Hexadiyne:

Do not attempt to quench or dispose of unwanted or expired 1,5-Hexadiyne yourself.[6] This should be handled by a professional hazardous waste disposal service.

• Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste disposal company.[6]

• Provide Information: Provide them with the safety data sheet (SDS) and any other relevant information about the waste.

• Packaging for Disposal: Package the waste container as directed by the disposal company, ensuring it is properly labeled and sealed for transport.

Logical Workflow for 1,5-Hexadiyne Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1,5-Hexadiyne waste.

Caption: Decision-making workflow for the safe disposal of 1,5-Hexadiyne.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of 1,5-Hexadiyne, fostering a secure research environment and upholding environmental stewardship. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) before handling any hazardous material.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. gelest.com [gelest.com]
• 4. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 5. geo.utexas.edu [geo.utexas.edu]
• 6. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 7. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 8. ors.od.nih.gov [ors.od.nih.gov]
• 9. Safe Chemical Waste Disposal [fishersci.com]

Personal protective equipment for handling 1,5-Hexadiyne

Essential Safety and Handling Guide for 1,5-Hexadiyne

This document provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 1,5-Hexadiyne (CAS RN: 628-16-0). Adherence to these guidelines is essential to mitigate the significant risks associated with this highly flammable and hazardous compound.

Hazard Identification and Quantitative Data

1,5-Hexadiyne is a highly flammable, toxic, and unstable liquid that requires careful handling in a controlled laboratory environment.[1] It is classified as a highly flammable liquid and vapor (H225) and may be fatal if swallowed and enters airways (H304). The substance is known to cause skin and serious eye irritation. Due to its instability, it is prone to polymerization, spontaneous combustion, and explosion.[1]

Property	Value	Source
Molecular Formula	C₆H₆	[2]
Molecular Weight	78.11 g/mol	[2]
Appearance	Colorless to Yellow Liquid	[3]
Boiling Point	86 °C	[1]
Flash Point	-11 °C
Specific Gravity	0.80 (at 20°C)
Storage Temperature	0-10°C (Refrigerated)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1,5-Hexadiyne to prevent exposure through inhalation, skin, or eye contact.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety Goggles & Face Shield	Wear tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards).[4] A face shield should be worn over goggles, especially when there is a risk of splashing or explosion.[5]
Skin	Chemical-Resistant Gloves & Protective Clothing	Wear fire/flame resistant and impervious clothing.[4] Use chemically impermeable gloves; consult manufacturer's compatibility charts to select the appropriate glove material for alkynes.[4][5][6]
Respiratory	Full-Face Respirator	A full-face respirator is necessary if exposure limits are exceeded or if irritation occurs.[4] All work must be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][7]
Footwear	Closed-Toe Shoes	Shoes must fully cover the feet.[5]

Operational Plan: Step-by-Step Handling Protocol

Engineering Controls and Preparation

• Ventilation: Always handle 1,5-Hexadiyne in a well-ventilated area or inside a certified chemical fume hood to prevent vapor accumulation.[7]

• Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot surfaces, and static electricity.[7][8] Smoking is strictly prohibited in the handling area.

• Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating equipment.[7][8]

• Grounding: Ensure that all containers and receiving equipment are properly grounded and bonded to prevent static discharge.[3][7][8]

• Safety Equipment: An emergency eye wash fountain and safety shower must be immediately accessible in the work area.[7]

Safe Handling Procedure

• Avoid Contact: Prevent all contact with eyes and skin.[7] Do not breathe vapors or mist.[7]

• Dispensing: When transferring the liquid, do so carefully to minimize splashing or the generation of aerosols.

• Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[7] Contaminated clothing should be removed immediately and washed before reuse.[7]

Storage

• Container: Keep the container tightly closed when not in use.[3][7]

• Location: Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[3][7] The recommended storage condition is under refrigeration (0-10°C).

• Incompatibilities: Store away from incompatible materials, particularly oxidizing agents.[7]

Emergency and Disposal Plan

Accidental Release Measures

• Immediate Action: In case of a spill, immediately evacuate personnel from the area and eliminate all ignition sources.[7][8]

• Containment: Prevent the spill from entering sewers or public waterways.[7]

• Cleanup: Use an inert, absorbent material to clean up the spill. Collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for disposal.[7][8]

First-Aid Measures

• Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical advice.[7][8]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][8] Remove contaminated clothing.[7]

• Eye Contact: Flush eyes immediately with water for at least 15 minutes, removing contact lenses if present.[7][8] Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting.[3][8] Call a poison control center or doctor immediately for treatment advice.[3]

Fire-Fighting

• Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide to extinguish a fire.[7]

• Hazards: The substance is highly flammable and vapors can form explosive mixtures with air.[7][8] Containers may explode if heated.[8]

• Protective Gear: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[8]

Disposal Plan

• Waste Collection: Collect waste 1,5-Hexadiyne and contaminated materials in a designated, chemically compatible, and properly labeled hazardous waste container.[9]

• Disposal Method: Disposal must be carried out by a licensed waste disposal facility, typically via incineration.[7]

• Regulations: All disposal activities must be in strict accordance with local, state, and federal regulations.[7] Do not dispose of into the environment.

Safety Workflow Visualization

The following diagram illustrates the essential workflow for the safe handling of 1,5-Hexadiyne, from initial planning to final disposal.

Caption: Workflow for Safe Handling of 1,5-Hexadiyne.

References

• 1. chembk.com [chembk.com]
• 2. 1,5-Hexadiyne [webbook.nist.gov]
• 3. 1,5-Hexadiyne | 628-16-0 | TCI AMERICA [tcichemicals.com]
• 4. echemi.com [echemi.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. allanchem.com [allanchem.com]
• 7. gelest.com [gelest.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]